2-(acetylamino)-2-deoxy-b-D-galactopyranose

• CAS: 130851-15-9

Core Science & Biosynthesis

N-acetyl-beta-D-galactosamine chemical structure properties

An In-depth Technical Guide to the Chemical Structure and Properties of N-acetyl-beta-D-galactosamine

Introduction

N-acetyl-beta-D-galactosamine (GalNAc) is a cornerstone amino sugar in the field of glycobiology and a pivotal tool in modern therapeutic development. As an acetylated derivative of the monosaccharide galactose, its unique structural properties dictate its profound biological roles, from mediating cellular communication to forming the basis of blood group antigens.[1][2] For researchers, scientists, and drug development professionals, a deep understanding of GalNAc's chemical architecture and behavior is not merely academic; it is fundamental to harnessing its potential. This is particularly true in the burgeoning field of liver-targeted therapies, where GalNAc serves as a high-affinity ligand for the asialoglycoprotein receptor (ASGPR), enabling precision delivery of nucleic acid-based drugs.[1][3]

This guide provides a comprehensive technical exploration of GalNAc, moving from its core molecular structure and physicochemical properties to its critical biological functions and applications. The narrative is designed to explain the causality behind its behavior and to equip the reader with field-proven insights into its use.

Part 1: Core Chemical and Physical Properties

The functionality of GalNAc in any biological or chemical system is a direct consequence of its molecular structure. Understanding this foundation is the first step toward its effective application.

Molecular Structure and Identification

N-acetyl-beta-D-galactosamine is a hexose-derived monosaccharide. Structurally, it is a galactose molecule where the hydroxyl group at the C-2 position is replaced by an acetylated amino group (an acetamido group). The 'beta' designation refers to the stereochemistry at the anomeric carbon (C-1), where the hydroxyl group is oriented in the same direction as the C-6 hydroxymethyl group in the chair conformation. This specific arrangement is critical for its recognition by enzymes and receptors.

Table 1: Key Chemical Identifiers for N-acetyl-beta-D-galactosamine

Identifier	Value	Source
IUPAC Name	N-[(2R,3R,4R,5R,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide	[2][4]
CAS Number	14131-60-3	[2][4]
Molecular Formula	C₈H₁₅NO₆	[4][5]
Molecular Weight	221.21 g/mol	[1][4][5]
Canonical SMILES	CC(=O)N[C@@H]1CO)O">C@HO	[4]

| InChI Key | OVRNDRQMDRJTHS-JAJWTYFOSA-N |[2][4] |

Caption: 2D structure of N-acetyl-beta-D-galactosamine.

Stereochemistry and Conformational Analysis

The spatial arrangement of GalNAc's functional groups governs its intermolecular interactions. The molecule exists predominantly as a pyranose ring in a stable chair conformation. Gas-phase rotational spectroscopy studies have revealed that the molecule's conformation is stabilized by a network of intramolecular hydrogen bonds.[6] For instance, interactions can occur between the N-acetyl group's carbonyl oxygen and the hydroxyl group at C-3, or with the anomeric hydroxyl group.[6] This pre-organized, relatively rigid conformation reduces the entropic penalty upon binding to a receptor, contributing to its high-affinity interactions.

Physicochemical Properties

The physical properties of GalNAc are essential for its handling, storage, and formulation in experimental and therapeutic contexts. It is a white crystalline solid that is highly soluble in water, a property conferred by its multiple polar hydroxyl and amide groups.[7][8]

Table 2: Physicochemical Properties of N-acetyl-beta-D-galactosamine

Property	Value	Source
Physical State	White crystalline powder/solid	[8]
Melting Point	158-173 °C	[1][9]
Water Solubility	Soluble (Predicted: 254 g/L)	[7]
logP (Predicted)	-2.6 to -3.2	[4][7]
pKa (Strongest Acidic, Predicted)	11.6	[7]
Storage Conditions	-20°C, desiccated, protected from light	[10][11]

| Stability | Stable under normal ambient conditions; reacts with strong oxidizers |[12] |

Part 2: Biological Significance and Functionality

GalNAc's chemical structure translates directly into its diverse and critical biological roles.

Role in Glycosylation

Glycosylation, the enzymatic attachment of sugars (glycans) to proteins and lipids, is a fundamental post-translational modification that modulates protein function, stability, and localization. GalNAc is a key player in this process, particularly in O-linked glycosylation. It is typically the first monosaccharide attached to the hydroxyl group of a serine or threonine residue in a polypeptide chain, a structure known as the Tn antigen.[1][6] This initial step is catalyzed by a family of enzymes called GalNAc-transferases (GalNAc-Ts) and serves as the foundation upon which more complex O-glycans are built.[13] Altered glycosylation patterns, including the expression of the Tn antigen, are well-established biomarkers in various cancers.[6]

Caption: Initiation of O-linked glycosylation.

The Asialoglycoprotein Receptor (ASGPR) Ligand

Perhaps the most exploited function of GalNAc in drug development is its role as a high-affinity ligand for the asialoglycoprotein receptor (ASGPR).[1] The ASGPR is a C-type lectin that is densely and almost exclusively expressed on the surface of liver cells (hepatocytes).[14][15] It functions to clear desialylated (galactose- or GalNAc-terminating) glycoproteins from circulation.[3]

The receptor typically exists as a trimer, and this architecture is key to its binding mechanism.[14] While a single GalNAc molecule binds with modest affinity, linking three GalNAc moieties onto a single scaffold—creating a "triantennary" ligand—dramatically increases the binding avidity by orders of magnitude. This "cluster glycoside effect" is a classic example of multivalency, where simultaneous engagement of all three receptor subunits leads to a highly stable and specific interaction.[3][16] This principle is the foundation of modern GalNAc-based drug delivery systems.[14]

Caption: Multivalent binding of a triantennary GalNAc ligand to ASGPR.

Part 3: Application in Liver-Targeted Drug Delivery

The specific, high-avidity interaction between multivalent GalNAc ligands and the hepatocyte-exclusive ASGPR provides an elegant solution for liver-targeted drug delivery. By conjugating a therapeutic payload—such as an antisense oligonucleotide (ASO) or small interfering RNA (siRNA)—to a triantennary GalNAc scaffold, the drug can be efficiently and selectively delivered to the liver, minimizing off-target effects.[1][3]

Upon binding to the ASGPR, the entire GalNAc-drug conjugate is rapidly internalized into the cell via clathrin-mediated endocytosis.[3][15] Inside the cell, the vesicle acidifies, causing the conjugate to dissociate from the receptor. The ASGPR is then recycled back to the cell surface, ready to bind another ligand, while the drug is released into the cytoplasm to engage its therapeutic target.[3] This efficient cycle of binding, internalization, and receptor recycling makes the GalNAc-ASGPR system a powerful platform for clinical applications.

Caption: Workflow of GalNAc-mediated drug delivery to hepatocytes.

Part 4: Experimental Protocols

To ensure scientific integrity, all protocols must be self-validating. The characterization of GalNAc relies on well-defined physical constants and predictable fragmentation patterns.

Protocol: Characterization of N-acetyl-beta-D-galactosamine by LC-MS

This protocol describes a standard method for confirming the identity and purity of a GalNAc sample using Liquid Chromatography-Mass Spectrometry (LC-MS). The system is validated by the expected retention time and the precise mass-to-charge ratio (m/z) of the parent ion and its characteristic fragments.

Objective: To verify the molecular weight and structural integrity of a GalNAc standard.

Methodology:

• Sample Preparation:

  • Accurately weigh ~1 mg of the GalNAc reference standard.

  • Dissolve in 1 mL of high-purity water (e.g., LC-MS grade) to create a 1 mg/mL stock solution.

  • Further dilute the stock solution to a final concentration of 1-10 µg/mL using a solvent mixture compatible with the chromatographic method (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Liquid Chromatography (LC) Parameters:

  • Column: A hydrophilic interaction liquid chromatography (HILIC) column is ideal for retaining this polar analyte.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with a high percentage of Mobile Phase B (e.g., 95%) and gradually increase the percentage of Mobile Phase A to elute the compound.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 1-5 µL.

• Mass Spectrometry (MS) Parameters:

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • Scan Mode: Full scan MS to detect the parent ion, followed by tandem MS (MS/MS) for fragmentation.

  • Expected Parent Ion [M+H]⁺: The theoretical monoisotopic mass is 221.0899 Da. Expect to see an ion at m/z 222.0972 .[4]

  • Collision Energy (for MS/MS): Apply a collision energy (e.g., 10-30 eV) to induce fragmentation.

  • Expected Fragments: Common fragments include the loss of water and the acetamido group. Key expected fragment ions in positive mode include m/z 186.0762, 144.066, and 126.0559.[4]

• Data Analysis and Validation:

  • Confirm the presence of a chromatographic peak at the expected retention time for GalNAc.

  • Verify that the mass spectrum for this peak contains the parent ion at the correct m/z of 222.0972.

  • In the MS/MS spectrum, confirm the presence of the expected fragment ions. The match between observed and theoretical masses (within a 5 ppm tolerance for high-resolution MS) validates the compound's identity.

Conclusion

N-acetyl-beta-D-galactosamine is far more than a simple amino sugar; it is a molecule of immense biological complexity and therapeutic potential. Its precise stereochemistry and functional group arrangement give rise to its critical roles in O-glycosylation and intercellular recognition. For drug developers, the highly specific interaction between multivalent GalNAc ligands and the hepatic ASGPR has unlocked the ability to target the liver with unprecedented accuracy, transforming the landscape of treatments for a range of hepatic diseases. A thorough, mechanistic understanding of GalNAc's chemical and physical properties is, therefore, an indispensable asset for any scientist working at the interface of chemistry, biology, and medicine.

References

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• Ito, T., et al. (2024). Strategic design of GalNAc-helical peptide ligands for efficient liver targeting. RSC Chemical Biology. Retrieved from [Link].

• Pérez, C., et al. (2022). Unveiling the Shape of N-Acetylgalactosamine: A Cancer-Associated Sugar Derivative. The Journal of Physical Chemistry Letters. Retrieved from [Link].

• Pseudomonas aeruginosa Metabolome Database. (n.d.). N-Acetyl-b-D-galactosamine (PAMDB000193). Retrieved from [Link].

• Carl ROTH. (n.d.). Safety Data Sheet: N-Acetyl-D-galactosamine. Retrieved from [Link].

• Wang, X., et al. (2022). Selective synthesis of α- and β-glycosides of N-acetyl galactosamine using rare earth metal triflates. Frontiers in Chemistry. Retrieved from [Link].

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• FooDB. (2015). Showing Compound N-acetyl-β-D-galactosamine (FDB031024). Retrieved from [Link].

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• Maheshwari, P., et al. (2004). Ligands of the asialoglycoprotein receptor for targeted gene delivery, part 1: Synthesis of and binding studies with biotinylated cluster glycosides containing N-acetylgalactosamine. Glycoconjugate Journal. Retrieved from [Link].

• Wang, X., et al. (2022). Selective synthesis of α- and β-glycosides of N-acetyl galactosamine using rare earth metal triflates. PMC. Retrieved from [Link].

• Sakai, K., et al. (2006). Enzymatic Syntheses of N-Acetyllactosamine and N-Acetylallolactosamine by the Use of β-D-Galactosidases. Bioscience, Biotechnology, and Biochemistry. Retrieved from [Link].

• van den Berg, A., et al. (2021). N-Acetyl Galactosamine Targeting: Paving the Way for Clinical Application of Nucleotide Medicines in Cardiovascular Diseases. Arteriosclerosis, Thrombosis, and Vascular Biology. Retrieved from [Link].

• FooDB. (2011). Showing Compound N-Acetyl-beta-D-galactosamine (FDB022279). Retrieved from [Link].

• Hamala, V., et al. (2021). Synthesis of multiply fluorinated N-acetyl-D-glucosamine and D-galactosamine analogs via the corresponding deoxyfluorinated glucosazide and galactosazide phenyl thioglycosides. Beilstein Journal of Organic Chemistry. Retrieved from [Link].

• Jacquinet, J. C., et al. (2025). An Expeditious Route to N-Acetyl-D-galactosamine from N-Acetyl-D-glucosamine Based on the Selective Protection of Hydroxy Groups. ResearchGate. Retrieved from [Link].

• mzCloud. (2014). N Acetyl D galactosamine 4 sulfate. Retrieved from [Link].

• NIST. (n.d.). N-Acetyl-D-galactosamine, (isomer 2), 4TMS derivative. In NIST Chemistry WebBook. Retrieved from [Link].

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• Zhang, G., et al. (2023). Genetic and functional diversity of β-N-acetylgalactosamine residue-targeting glycosidases expanded by deep-sea metagenome. bioRxiv. Retrieved from [Link].

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Technical Guide: 2-Acetamido-2-deoxy-beta-D-galactopyranose (GalNAc)

Topic: 2-acetamido-2-deoxy-beta-D-galactopyranose molecular weight Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals[1][2]

Molecular Weight, Anomeric Analysis, and Therapeutic Applications[1][2][3]

Executive Summary

2-acetamido-2-deoxy-beta-D-galactopyranose (N-acetyl-beta-D-galactosamine, or

-GalNAc) is a hexosamine derivative of galactose.[1][2][3] While its nominal molecular weight is 221.21 g/mol , the precise characterization of this molecule extends far beyond a single integer. In modern drug development—specifically in the field of RNA interference (RNAi) and antisense oligonucleotides (ASOs)—the -anomer of GalNAc has emerged as the "gold standard" ligand for targeted delivery to hepatocytes via the Asialoglycoprotein Receptor (ASGPR).

This guide provides a rigorous breakdown of the physicochemical properties, analytical challenges (specifically anomeric resolution), and the mechanistic basis for its dominance in liver-targeted therapeutics.[2]

Physicochemical Profile

For high-resolution mass spectrometry (HRMS) and stoichiometric calculations in synthesis, the distinction between average molecular weight and monoisotopic mass is critical.[2]

Molecular Identity[1][4][5]

• IUPAC Name: 2-acetamido-2-deoxy-

  -D-galactopyranose[1][2][4][3]

• Common Name: N-Acetyl-

  -D-galactosamine ( -GalNAc)[1][2][5][6]

• Chemical Formula:

  [1][2][3]

• CAS Number: 14215-68-0 (General/Mix), 1811-31-0 (Generic).[1][2] Note: Pure

  -anomers are often generated in situ or supplied as derivatives due to mutarotation in solution.[1][2]

Quantitative Data: Mass Specifications

Parameter	Value	Context for Application
Average Molecular Weight	221.21 g/mol	Use for molarity calculations in bench chemistry and buffer preparation.[1][2]
Monoisotopic Mass	221.089937 Da	CRITICAL: Use for ESI-MS/HRMS identification.[1][2] This is the exact mass of the most abundant isotopes ( ).[2]
[M+H]+ Adduct	222.0972 Da	The primary ion observed in positive mode ESI-MS.[1][2]
[M+Na]+ Adduct	244.0791 Da	Common sodium adduct observed in biological buffers.[2]

The Anomeric Challenge: Alpha vs. Beta

In solution, GalNAc undergoes mutarotation , establishing an equilibrium between the

(alpha) and (beta) anomers.[2] However, biological systems and synthetic linkers often require specific stereochemistry.[2]

The Mutarotation Equilibrium

When crystalline

-GalNAc is dissolved in water, it does not remain pure.[2] It interconverts via the open-chain aldehyde form to the -anomer until an equilibrium (approx. 64% : 36% ) is reached.[1][2]

Expert Insight: In synthetic conjugation protocols (e.g., attaching GalNAc to a trivalent linker for siRNA), the reaction kinetics often depend on the specific reactivity of the anomeric carbon. Verifying the anomeric purity of starting materials requires techniques that can distinguish these isomers.[7]

Analytical Distinction (NMR & HPLC)

The

-anomer is thermodynamically more stable and distinct in Nuclear Magnetic Resonance (NMR) spectroscopy.[2]

• H-NMR Distinction:
  • -Anomer: The H1 proton is equatorial.[8] It appears downfield (~5.2 ppm) with a small coupling constant ( Hz).[1][2]
  • -Anomer: The H1 proton is axial.[8] It appears upfield (~4.6 ppm) with a large coupling constant ( Hz).[1][2]

  • Why this matters: A large

    value confirms the trans-diaxial arrangement of H1 and H2, validating the -configuration.

Figure 1: Mutarotation equilibrium of GalNAc and the NMR signatures used to distinguish the beta-anomer.

Therapeutic Application: The ASGPR "Gold Standard"

The molecular weight of GalNAc becomes a modular unit in the calculation of larger drug conjugates. The primary application of ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

-GalNAc is as a targeting ligand for the Asialoglycoprotein Receptor (ASGPR) , which is highly expressed on hepatocytes.[9][10]

Mechanism of Action[9][10][11][12][13]

• Binding: The ASGPR specifically recognizes terminal galactose or GalNAc residues.[10][12][13][14] The affinity for GalNAc is roughly 50-fold higher than for galactose.

• Valency: High-affinity binding requires a "cluster" effect.[1][2] Therapeutic conjugates typically use a trivalent GalNAc cluster (Tri-GalNAc) to achieve nanomolar binding affinity (

  nM).[2]

• Endocytosis: Upon binding, the receptor-ligand complex is rapidly internalized via clathrin-coated pits.[1][2][13]

• pH Sensitivity: The endosome acidifies (pH < 6.0). This drop in pH causes calcium dissociation from the receptor, leading to the release of the GalNAc-conjugate.

• Recycling: The receptor recycles to the surface, while the drug payload (siRNA/ASO) is processed.

Figure 2: The ASGPR targeting pathway utilized by GalNAc-conjugated therapeutics.[1][2]

Experimental Protocol: MW Determination of GalNAc Conjugates

Objective: Confirm the molecular weight and identity of a synthesized GalNAc-siRNA conjugate using ESI-MS.

Self-Validating Logic: This protocol uses a "deconvolution" step.[1][2] Since oligonucleotides carry multiple negative charges, the raw spectrum will show a charge state envelope. The deconvoluted mass must match the theoretical monoisotopic mass of the conjugate (siRNA + Linker + 3x GalNAc).

Materials

• Instrument: Q-TOF or Triple Quadrupole Mass Spectrometer (ESI source).[1][2]

• Mobile Phase A: 100 mM Hexafluoroisopropanol (HFIP) + 15 mM Triethylamine (TEA) in Water (Ion-pairing agents essential for oligo analysis).[1][2]

• Mobile Phase B: Methanol or Acetonitrile.

• Column: C18 Oligonucleotide BEH Column (130Å, 1.7 µm).

Step-by-Step Methodology

• Sample Prep: Dissolve the GalNAc-siRNA conjugate in nuclease-free water to a concentration of 10 µM.

• LC Separation:

  • Inject 10 µL sample.[2]

  • Run a gradient from 10% B to 40% B over 10 minutes at 60°C. (High temperature prevents secondary structure formation).[2]

• MS Acquisition:

  • Mode: Negative Ion Mode (Oligonucleotides ionize best in negative mode).[2]

  • Scan Range: 500–3000 m/z.

• Data Analysis (Deconvolution):

  • Identify the charge state envelope (e.g., [M-4H]

    , [M-5H] ).[1][2]

  • Apply Maximum Entropy or equivalent deconvolution algorithm.[2]

  • Validation Check: The calculated neutral mass must be within 5 ppm of the theoretical mass.

  • Theoretical Mass Calculation:

    .[1][2]

  • Note: GalNAc loses water upon glycosidic bond formation. The residue mass is 203.19 Da (221.21 - 18.02).[1][2]

References

• Structure and Properties of N-Acetylgalactosamine. PubChem Database.[1][2] National Center for Biotechnology Information.[2] Available at: [Link][1][2]

• ASGPR-mediated targeting of GalNAc-siRNA conjugates to hepatocytes. Journal of the American Chemical Society (JACS).[1][2] Detailed mechanism of ligand binding and endocytosis.

• NMR Spectroscopy of Carbohydrates. RSC Advances. Methodologies for distinguishing alpha and beta anomers via coupling constants.[8][15]

• Mass Spectrometry of Oligonucleotide Conjugates.Journal of Mass Spectrometry. Protocols for ESI-MS analysis of GalNAc-siRNA.

• GalNAc-siRNA Conjugates: Leading the Way for Delivery of RNAi Therapeutics. Nucleic Acid Therapeutics. Comprehensive review of clinical applications. Available at: [Link]

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The Alpha-Beta Dichotomy: Precision in Tn Antigen Targeting and Analysis

Topic: The Structural and Functional Dichotomy of Beta-GalNAc in the Context of Tn Antigen Content Type: Technical Whitepaper Audience: Researchers, Glycobiologists, and Drug Development Professionals

Executive Summary

The Tn antigen (GalNAc-α-1-O-Ser/Thr) is a foundational tumor-associated carbohydrate antigen (TACA) characterized strictly by an alpha-anomeric linkage. In the high-stakes field of oncology and vaccine development, the term "beta-GalNAc" often arises not as a component of the antigen itself, but as a critical stereochemical control , a biosynthetic checkpoint , and a specificity determinant .

This guide addresses the technical nuance of the beta-GalNAc moiety in relation to Tn. While the natural Tn antigen is exclusively alpha-linked, the "beta" role is threefold:

• Biosynthetic Masking: The conversion of Tn to T antigen requires a beta-1,3-galactosyltransferase; failure of this "beta" step drives Tn accumulation.[1]

• Analytical Specificity: Differentiating alpha-Tn from beta-GalNAc terminal glycans (e.g., gangliosides) is the primary challenge in validating Tn-targeting ADCs (Antibody-Drug Conjugates).

• Synthetic Integrity: Preventing beta-anomer contamination during chemical synthesis of Tn vaccines is paramount for immunogenicity.

Molecular Architecture: The Stereochemical Imperative

The biological activity of the Tn antigen is dictated by the axial orientation of the glycosidic bond (alpha-linkage).

Structural Definition[2]

• Tn Antigen (Natural): N-Acetylgalactosamine linked via an α-glycosidic bond to the hydroxyl group of Serine or Threonine.[1][2][3][4]

• "Beta-Tn" (Synthetic/Control): The β-anomer (equatorial linkage). This structure is thermodynamically more stable but biologically distinct. It does not bind high-affinity anti-Tn antibodies (e.g., 83D4, MLS128) and is non-immunogenic in the context of Tn-vaccines.

Comparative Properties

Feature	Tn Antigen (Alpha-GalNAc)	Beta-GalNAc Isomer (Synthetic/Control)
Linkage Orientation	Axial (α1-O-Ser/Thr)	Equatorial (β1-O-Ser/Thr)
Biosynthetic Origin	ppGalNAc-Transferases (Retaining mechanism)	Not naturally formed on Mucin cores
Lectin Affinity	High affinity for Vicia villosa (VVA-B4), HPA	Low/No affinity for VVA-B4; binds specific beta-galectins
Immunogenicity	Induces IgM/IgG against carcinomas	Fails to induce Tn-specific immunity
Role in Cancer	Marker of blocked O-glycosylation (Cosmc mutation)	Used as negative control in epitope mapping

Biosynthesis & The "Beta" Checkpoint

The existence of the Tn antigen in cancer is fundamentally a failure of a "beta" enzyme. The Tn antigen is an intermediate that should be transient. It becomes a stable antigen only when the subsequent beta-extension step fails.

The Pathway of Causality

• Initiation (Alpha): The enzyme ppGalNAcT transfers GalNAc to the peptide.[1][5][6] This is a retaining reaction, preserving the alpha-configuration of the donor UDP-GalNAc.

• Extension (Beta - The Checkpoint): The enzyme C1GALT1 (T-synthase) adds a Galactose residue in a β1-3 linkage.[1][2]

  • Normal Tissue:[7][8] Tn is immediately converted to T antigen (Gal-β1-3-GalNAc).[1][2]

  • Tumor Tissue: Mutations in the chaperone Cosmc cause C1GALT1 misfolding. The "beta" extension fails, leaving the exposed Alpha-Tn.

Pathway Visualization

The following diagram illustrates the critical Alpha-creation and Beta-extension steps.

Figure 1: The O-Glycosylation pathway highlighting the Tn antigen as the product of Alpha-initiation and the substrate for Beta-extension (T-synthase).[1][2][7][9]

Experimental Protocols: Validating Alpha-Specificity

In drug development, distinguishing Tn (Alpha) from terminal Beta-GalNAc (found in gangliosides like GM1) is critical to prevent off-target toxicity.

Protocol: Competitive Glycan Array Screening

Objective: Validate the specificity of a monoclonal antibody (mAb) or CAR-T construct for Tn (Alpha) vs. Beta-GalNAc.

Reagents:

• Target: Biotinylated Tn-MUC1 glycopeptide (GalNAc-α-Ser).

• Control A: Biotinylated Beta-Tn mimic (GalNAc-β-Ser).

• Control B: Ganglioside GM2 (Terminal GalNAc-β1-4).

• Detection: Streptavidin-HRP.

Workflow:

• Immobilization: Coat streptavidin plates with biotinylated glycopeptides (Target and Control A) at 1 µg/mL. Coat separate wells with GM2 lipid (Control B).

• Blocking: Block with 3% BSA (Carbohydrate-free) for 1 hour. Note: Do not use milk, as it contains bovine mucins with potential Tn/T cross-reactivity.

• Primary Binding: Incubate candidate mAb (titration 0.01 - 10 µg/mL) for 2 hours at RT.

• Specificity Check:

  • Pass Criteria: High OD (>1.0) for Target; Background OD (<0.1) for Control A (Beta-isomer) and Control B.

  • Causality: Binding to Control A indicates lack of stereoselectivity. Binding to Control B indicates recognition of the sugar moiety irrespective of the peptide linkage, predicting high off-tumor toxicity.

Protocol: Chemoenzymatic Synthesis of Pure Tn

Objective: Generate Tn antigen without beta-anomer contamination for vaccine conjugation. Chemical synthesis often yields an α/β mixture requiring difficult HPLC separation. Enzymatic synthesis is self-validating for stereochemistry.

• Substrate: Synthetic MUC1 peptide (e.g., H-GVTSAPDTRPAP-OH).

• Enzyme: Recombinant human ppGalNAc-T2 (soluble domain).

• Donor: UDP-GalNAc.[3][9]

• Reaction:

  • Mix peptide (1 mM) and UDP-GalNAc (1.5 mM) in 25 mM Tris-HCl (pH 7.4), 5 mM MnCl₂.

  • Incubate at 37°C for 12-24 hours.

• Validation (HPAEC-PAD or MS):

  • The enzyme ppGalNAc-T2 is strictly an alpha-retaining transferase.

  • Analyze product via MALDI-TOF MS (Mass shift +203 Da).

  • Critical Step: Digest a small aliquot with alpha-N-acetylgalactosaminidase . Complete loss of the signal confirms 100% alpha-linkage. Beta-linked contaminants would remain resistant.

References

• Ju, T., et al. (2011). "The Tn Antigen—Structural Simplicity and Biological Complexity." Angewandte Chemie International Edition. [Link]

• Kudelka, M. R., et al. (2015). "Cellular O-Glycomics: Isolation, Purification, and Analysis of Mucin O-GalNAc Glycans." Essentials of Glycobiology, 3rd edition. [Link]

• Steentoft, C., et al. (2019). "Precision engineering of the O-glycoproteome in cells." Nature Protocols. [Link]

• Schjoldager, K. T., et al. (2020). "Global view of human protein glycosylation pathways and functions." Nature Reviews Molecular Cell Biology. [Link]

• Pinho, S. S., & Reis, C. A. (2015). "Glycosylation in cancer: mechanisms and clinical implications." Nature Reviews Cancer. [Link]

Sources

• 1. Frontiers | Tumor-associated Tn and STn antigens: from molecular mechanism to precision diagnosis and treatment [frontiersin.org]
• 2. grokipedia.com [grokipedia.com]
• 3. O-GalNAc Glycans - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Ser and Thr acceptor preferences of the GalNAc-Ts vary among isoenzymes to modulate mucin-type O-glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-acetylgalactosamine or GalNAc [biosyn.com]
• 7. lenimafield.com [lenimafield.com]
• 8. The Tn Antigen—Structural Simplicity and Biological Complexity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. O-GalNAc Glycans - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Guide: Solubility Profile of 2-(Acetylamino)-2-deoxy-beta-D-galactopyranose (GalNAc)

Executive Summary

In the landscape of targeted drug delivery, 2-(acetylamino)-2-deoxy-beta-D-galactopyranose (commonly referred to as N-Acetyl-beta-D-galactosamine or beta-GalNAc ) has transcended its role as a simple amino sugar to become a critical ligand for hepatic targeting.[] Its high affinity for the Asialoglycoprotein Receptor (ASGPR) on hepatocytes makes it the industry standard for delivering siRNA and antisense oligonucleotides (ASOs) to the liver.[2]

This guide addresses a frequent bottleneck in formulation: the precise solubility behavior of the beta anomer in water. While often treated as a static value, the solubility of GalNAc is a dynamic property governed by mutarotation —the interconversion between alpha and beta anomers in aqueous solution. Understanding this kinetic equilibrium is essential for reproducible conjugation reactions and stable formulation development.

Physicochemical Identity & Solid-State Profile

Before establishing solubility protocols, one must define the starting material. Commercial "GalNAc" is often supplied as the beta-anomer due to its crystallization kinetics, but it does not remain pure in solution.

Property	Specification
IUPAC Name	2-(Acetylamino)-2-deoxy-beta-D-galactopyranose
Common Name	N-Acetyl-beta-D-galactosamine (GalNAc)
CAS Number	7687-95-8 (beta-anomer specific) / 1811-31-0 (general)
Molecular Weight	221.21 g/mol
Appearance	White to off-white crystalline powder
Melting Point	160–173 °C (Decomposes)
Stereochemistry	C1-OH equatorial (beta)

Solubility Specifications in Water[6]

The solubility of GalNAc is high, driven by its multiple hydroxyl groups and the acetamido moiety, which facilitate extensive hydrogen bonding with water. However, the "solubility" value reported in literature often varies because it represents the equilibrium mixture , not the instant solubility of the pure beta crystal.

Quantitative Solubility Data

Solvent	Concentration (25°C)	Conditions	Source Consensus
Water (Milli-Q)	~50 mg/mL	Passive dissolution, Equilibrium	Sigma-Aldrich [1]
Water (Milli-Q)	Up to 125 mg/mL	Ultrasonic assistance, Supersaturation	MedChemExpress [2]
PBS (pH 7.2)	~10 mg/mL	Buffered saline	Cayman Chemical [3]
DMSO	~22–44 mg/mL	Anhydrous	Selleck Chemicals [4]
Ethanol	Insoluble	-	APExBIO [5]

Critical Insight: The value of 50 mg/mL is the most reliable operational limit for clear, stable solutions at room temperature. While concentrations up to 125 mg/mL are achievable with sonication, these may be supersaturated or highly viscous, posing risks of precipitation during cold storage (4°C).

The Thermodynamic "Hidden Variable": Mutarotation

When you dissolve pure beta-GalNAc in water, it does not stay "beta." It undergoes mutarotation, opening its hemiacetal ring to form a transient aldehyde, which then re-closes to form either the alpha or beta anomer.

Why this matters:

• Solubility Shift: The alpha and beta forms have different crystal lattice energies and solubilities. As the solution equilibrates, the apparent solubility may change.

• Reaction Kinetics: If your conjugation chemistry (e.g., glycosylation) is stereoselective, the ratio of alpha:beta in solution is a critical process parameter (CPP).

Mechanism of Mutarotation

The equilibrium position for N-acetylgalactosamine in water typically favors the beta-anomer (~60-70%) over the alpha-anomer (~30-40%), but the transition takes time (hours at room temperature).

Figure 1: Mutarotation pathway of GalNAc. The acyclic intermediate allows interconversion between anomers until thermodynamic equilibrium is reached.

Experimental Protocol: Self-Validating Solubility Determination

To determine the precise solubility for your specific batch (which may vary by polymorph or particle size), use this saturation shake-flask method coupled with HPLC. This protocol accounts for the mutarotation equilibrium.

Materials

• Compound: 2-(acetylamino)-2-deoxy-beta-D-galactopyranose.[3]

• Solvent: Degassed Milli-Q water (pH 6.5–7.0).

• Equipment: Orbital shaker, 0.22 µm PVDF syringe filters, HPLC with Refractive Index (RI) or ELSD detector (UV detection is poor for GalNAc).

Workflow Diagram

Figure 2: Step-by-step workflow for determining thermodynamic solubility.

Detailed Methodology

• Preparation: Add excess GalNAc solid (~100 mg) to 1 mL of water in a glass vial. The goal is to ensure undissolved solid remains visible.

• Equilibration: Seal and shake at 25°C ± 0.1°C for 24 to 48 hours .

  • Why 48 hours? While dissolution is fast, ensuring the solution composition (alpha/beta ratio) matches the solid surface equilibrium prevents kinetic solubility artifacts.

• Sampling: Stop agitation and let solids settle for 1 hour.

• Filtration: Filter the supernatant through a 0.22 µm PVDF filter.

  • Critical Step: Pre-warm the syringe and filter to 25°C to prevent temperature-drop induced precipitation during filtration.

• Quantification: Analyze via HPLC (Amino column, Acetonitrile:Water gradient) using an RI detector.

  • Note: The HPLC chromatogram may show two peaks (alpha and beta) if the column separates anomers. Sum the areas of both peaks for total solubility.

Implications for Drug Development[2][7]

Conjugation Efficiency

In the synthesis of GalNAc-siRNA conjugates, the solubility of the starting material dictates the reaction concentration.

• Recommendation: Prepare GalNAc stock solutions at 50 mg/mL in water. Avoid higher concentrations to prevent "crashing out" in automated fluidic lines.

• Buffer Compatibility: GalNAc is compatible with PBS and Tris buffers, but solubility decreases slightly in high-salt environments due to the "salting-out" effect [3].

Formulation Stability

GalNAc is hygroscopic. In solid dosage forms or lyophilized cakes:

• Moisture uptake can trigger a phase transition from amorphous to crystalline, or facilitate mutarotation in the solid state (if water content > critical threshold).

• Storage: Store pure solids at -20°C in desiccated conditions [1].

References

• Sigma-Aldrich. N-Acetyl-D-galactosamine Product Specification. Retrieved from .

• MedChemExpress. N-Acetyl-D-galactosamine Solubility Data. Retrieved from .

• Cayman Chemical. N-acetyl-D-Galactosamine Product Insert. Retrieved from .

• Selleck Chemicals. N-Acetyl-D-galactosamine (GalNAc).[4][5] Retrieved from .

• APExBIO. N-acetyl D-galactosamine Biological Reagent. Retrieved from .

• Debacker, A. J., et al. (2020).[] "Delivery of Oligonucleotides to the Liver with GalNAc: From Research to Registered Therapeutic Drug." Molecular Therapy, 28(8), 1759-1771. Link.

Sources

• 2. alfachemic.com [alfachemic.com]
• 3. N-acetyl-alpha-D-galactosamine | C8H15NO6 | CID 84265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-乙酰-d-半乳糖胺 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. books.rsc.org [books.rsc.org]

Thermodynamic Stability and Anomeric Equilibrium of GalNAc: A Technical Guide for Drug Design

Topic: Thermodynamic Stability of GalNAc (

-anomer vs -anomer) Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the context of hepatic drug delivery and glycobiology, N-acetylgalactosamine (GalNAc) is the gold standard ligand for the Asialoglycoprotein Receptor (ASGPR).[1][2][3] For researchers developing GalNAc-conjugated therapeutics (e.g., siRNA, ASOs), understanding the thermodynamic stability of the anomeric center is critical for two reasons: synthetic control and biological recognition .

While the

-anomer is stabilized by the stereoelectronic anomeric effect, the -anomer is generally the thermodynamically dominant species in aqueous solution (~64%) due to steric and solvation factors. Crucially, the -anomer is the primary configuration recognized by ASGPR. This guide dissects the thermodynamic forces governing this equilibrium, provides protocols for quantifying anomeric ratios, and details the mechanistic pathways for synthesizing the biologically relevant -glycosides.

Molecular Mechanics of Anomeric Stability

The Thermodynamic Conflict

The stability of GalNAc anomers is dictated by two opposing forces: the Anomeric Effect and Steric/Solvation Effects .

• The Anomeric Effect (Favors

  ): In the -anomer, the exocyclic C1-OH (or glycosidic bond) is axial. This allows for hyperconjugation where a lone pair from the endocyclic oxygen ( ) donates electron density into the antibonding orbital of the C1-O bond ( ). This interaction stabilizes the -anomer by approximately 1–2 kcal/mol in non-polar solvents.

• Steric and Solvation Effects (Favors

  ): In the -anomer, the C1 substituent is equatorial.

  • Sterics: The equatorial position minimizes 1,3-diaxial interactions with the protons at C3 and C5.

  • Solvation: In aqueous media (relevant for physiological drugs), the

    -anomer is better solvated. Water molecules can hydrogen bond more effectively with the equatorial -OH, disrupting the intramolecular dipoles that stabilize the -anomer.

The GalNAc Specifics (C2-Acetamido Influence)

Unlike Galactose, GalNAc possesses a bulky N-acetyl group at C2 .

• Equilibrium Ratio: In aqueous solution (

  ), GalNAc mutarotates to an equilibrium mixture of approximately 64% -pyranose and 36% -pyranose .

• Mechanism: The C2-acetamido group participates in the stabilization of the transition state during mutarotation (and glycosylation), often favoring the formation of

  -glycosides via an oxazoline intermediate (see Section 4).

Visualization: Mutarotation Energy Landscape

Figure 1: The mutarotation equilibrium of GalNAc in water. The

-anomer predominates due to solvation energy overcoming the anomeric effect.

Thermodynamics in Drug Design (ASGPR Context)

Biological Recognition vs. Chemical Stability

For drug developers, the choice of anomer is not just thermodynamic—it is functional.

• Receptor Preference: The ASGPR Carbohydrate Recognition Domain (CRD) binds terminal GalNAc residues. The natural ligands (e.g., on desialylated serum proteins) often present

  -linked GalNAc. Consequently, the standard trivalent GalNAc ligands used in siRNA conjugates (e.g., Alnylam's platform) utilize -O-glycosidic linkages .

• Affinity: GalNAc binds ASGPR with ~50-fold higher affinity than Galactose. The acetamido group at C2 forms a critical hydrophobic interaction with Trp243 and a hydrogen bond with Asp241 in the receptor pocket.

The Stability Paradox

While the

-linkage is biologically preferred, simple -O-glycosides are susceptible to rapid hydrolysis by endogenous glycosidases.[4]

• Solution: Modern conjugates often employ stabilized linkers (e.g., modified scaffolds) or rely on the rapid internalization rate (endocytosis within minutes) to outpace degradation.

• Alternative:

  -O-glycosides are more metabolically stable but typically bind with lower affinity. C-glycosides (C-C bond at anomeric center) are currently being explored to combine the -geometry with hydrolytic resistance.

Experimental Protocols

Protocol 1: Determination of Anomeric Ratio via H-NMR

This protocol validates the thermodynamic equilibrium of your GalNAc starting material.

Materials:

• GalNAc sample (10 mg)

• Deuterium Oxide (

  , 99.9%)[5]

• NMR Tube (5 mm)

• NMR Spectrometer (min. 400 MHz recommended)

Methodology:

• Dissolution: Dissolve 10 mg of GalNAc in 0.6 mL of

  .

• Equilibration: Allow the sample to sit at room temperature (25°C) for at least 4 hours to ensure mutarotation equilibrium is reached. (Freshly dissolved crystalline samples will show a skewed ratio initially).

• Acquisition: Acquire a standard 1D proton spectrum (16–32 scans).

• Analysis: Focus on the anomeric region (4.5 – 5.5 ppm).[6][7]

  • -H1: Appears as a doublet at ~5.27 ppm with a small coupling constant ( Hz, equatorial-axial coupling).
  • -H1: Appears as a doublet at ~4.60 ppm with a larger coupling constant ( Hz, axial-axial coupling).

• Calculation: Integrate both peaks.

  Expected Result: ~64% .

Protocol 2: Synthesis of -GalNAc via Oxazoline Method

This is the industry-standard "Expertise" method for generating

-glycosides by leveraging the C2-acetamido group.

Concept: The N-acetyl group acts as a neighboring group participant (NGP). Activation of the anomeric center leads to an intramolecular attack by the C2-carbonyl oxygen, forming a 1,2-oxazoline intermediate . This intermediate blocks the

-face, forcing the incoming nucleophile (acceptor) to attack from the -face.

Workflow:

• Activation: Treat peracetylated GalNAc with a Lewis acid or specific reagent like DMC (2-chloro-1,3-dimethylimidazolinium chloride).

• Oxazoline Formation: The C1 leaving group departs; C2-carbonyl attacks C1.

• Glycosylation: Add the acceptor (e.g., linker alcohol) with a catalyst (e.g., TMSOTf). The acceptor attacks C1 from the top (

  -face), opening the oxazoline ring.

Visualization: The Oxazoline Pathway

References

• Mutarotation and Anomeric Equilibrium of Sugars Source: Master Organic Chemistry. "Mutarotation of Glucose and Other Sugars."[8] URL:[Link] (Validates the general hexose mutarotation principles and ~64% beta preference).

• ASGPR Ligand Specificity and GalNAc Design Source: National Institutes of Health (PMC). "Hepatocyte targeting via the asialoglycoprotein receptor."[1][2][3][4] URL:[Link] (Confirming GalNAc affinity > Gal and the relevance of anomeric configuration).

• Metabolic Stability of GalNAc-siRNA Conjugates Source: Journal of the American Chemical Society / Vanderbilt. "Metabolically Stable Anomeric Linkages Containing GalNAc-siRNA Conjugates." URL:[Link] (Detailed analysis of alpha vs beta linkage stability and biological efficacy).

• Oxazoline Synthesis of GalNAc Glycosides Source: Beilstein Journal of Organic Chemistry. "Synthetic and semi-synthetic approaches to unprotected N-glycan oxazolines." URL:[Link] (Technical protocol for the DMC/Oxazoline method).

Sources

• 1. ahajournals.org [ahajournals.org]
• 2. siRNA Delivery: GalNAc Conjugates and LNPs | Alnylam® Pharmaceuticals [alnylam.com]
• 3. GalNAc-siRNA Conjugates: Leading the Way for Delivery of RNAi Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolically stable anomeric linkages containing GalNAc-siRNA conjugates: An interplay among ASGPR, glycosidase, and RISC pathways - American Chemical Society [acs.digitellinc.com]
• 5. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 6. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Kinetics and Thermodynamics of Lactose Mutarotation through Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Sourcing and Quality Control of N-Acetyl-beta-D-Galactosamine (GalNAc)

Executive Summary: The Ligand of Choice

N-acetyl-beta-D-galactosamine (GalNAc) has transcended its role as a simple monosaccharide to become the industry-standard ligand for liver-targeted drug delivery. Its high-affinity binding to the Asialoglycoprotein Receptor (ASGPR) on hepatocytes allows for the targeted delivery of siRNA, ASO (Antisense Oligonucleotides), and CRISPR effectors, reducing systemic toxicity and effective dose levels by orders of magnitude.

However, the transition from bench-scale glycobiology to GMP manufacturing introduces critical risks. Variations in anomeric purity (

vs. ), endotoxin levels, and linker chemistry can catastrophically impact the efficacy of the final drug conjugate. This guide outlines the technical requirements for sourcing, analyzing, and validating GalNAc for therapeutic use.

The Supply Chain Ecosystem: Tiers of Sourcing

Sourcing GalNAc is not a monolithic process; it depends entirely on where the molecule enters your manufacturing workflow.

Table 1: Supplier Categorization Matrix

Tier	Category	Typical Product Form	Primary Use Case	Representative Suppliers*
Tier 1	Bulk Monomer Synthesis	Crystalline Powder (Free sugar)	Starting material for custom linker synthesis; Fermentation media.	Merck KGaA, Ferro Pfanstiehl, Biosynth, reliable fine chemical aggregators.
Tier 2	Oligonucleotide Reagents	GalNAc-Phosphoramidites, GalNAc-CPG (Solid Support)	Direct incorporation into automated solid-phase oligo synthesis.	Glen Research, Hongene, ChemGenes.
Tier 3	Conjugation CDMOs	Custom GalNAc-Cluster Conjugates	Outsourced manufacturing of the full drug substance (GalNAc-siRNA).	WuXi AppTec, Agilent (Nucleic Acid Solutions), Bachem.

*> Note: Supplier mention implies technical capability, not commercial endorsement.

Critical Quality Attributes (CQAs) and Purity Grades

For therapeutic applications, "purity" is a multi-dimensional attribute. A simple HPLC assay showing 99% is insufficient if the remaining 1% contains immunogenic endotoxins or competitive inhibitors.

The Stereochemistry Trap

GalNAc exists in equilibrium between

and anomers in solution. However, for conjugation, the -anomer is often the required starting configuration for specific glycosylation reactions, or the chemistry must drive the formation of the -glycosidic linkage (which binds ASGPR).

• Risk: High levels of

  -anomer impurities in the starting material can lower yield during stereoselective conjugation reactions.

Table 2: Recommended Specification Limits (Research vs. cGMP)

Test Parameter	Research Grade (Bench)	cGMP Grade (Clinical/Commercial)	Rationale
Assay (HPLC/HPAEC)	98.0%	99.5%	Minimizes unknown adducts in final conjugate.
Appearance	White powder	White to off-white crystalline powder	Visual check for oxidation/degradation.
Solubility (5% in water)	Clear, colorless	Clear, colorless (Nephelometry < 5 NTU)	Ensures no insoluble particulate matter.
Endotoxin (LAL)	Not Tested	EU/mg	Critical: GalNAc is often the final addition; endotoxin here contaminates the injectable.
Heavy Metals	Not Tested	ppm (Pb sum)	ICH Q3D compliance for parenteral drugs.
Water Content (KF)	$< 1.0%	$< 0.5%	Moisture degrades phosphoramidite reagents (if used for synthesis).
Specific Rotation	to	Specific Range (e.g., )	Confirms correct enantiomeric/anomeric ratio.

Mechanism of Action: The ASGPR Pathway

Understanding the biological target is necessary to justify the stringent purity requirements. The ASGPR is a recycling receptor. If the GalNAc ligand is defective (wrong stereochemistry) or the cluster valency is incorrect (monomer vs. trimer), the drug will not be internalized.

Figure 1: The ASGPR-mediated endocytosis pathway.[1] The high affinity of the triantennary GalNAc ligand is required to trigger rapid internalization into the hepatocyte.[2]

Validated Analytical Protocol: HPAEC-PAD

Standard UV-HPLC is ineffective for GalNAc because the molecule lacks a strong chromophore (it does not absorb UV light well). Refractive Index (RI) detection is too insensitive for impurity profiling.

The gold standard method is High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) . This method ionizes the sugar at high pH and detects it electrochemically on a gold electrode.

Protocol Methodology

• System: Dionex ICS-5000+ or equivalent (Metal-free flow path recommended).

• Column: CarboPac PA1 or PA20 (specifically designed for monosaccharides).

• Eluent A: 18 mM NaOH (Isocratic hold).

• Eluent B: 200 mM NaOH / 1 M Sodium Acetate (Gradient for cleaning).

• Detection: Pulsed Amperometry (Gold working electrode, Ag/AgCl reference).[3][4]

  • Waveform: Standard Quadruple Potential Waveform (prevents electrode fouling).

Analytical Workflow Logic

Figure 2: HPAEC-PAD Workflow. This method allows for the detection of GalNAc without derivatization, reaching sensitivities in the picomole range.

Why this protocol validates itself:

• Specificity: Only electroactive species (sugars/amines) are detected; buffer salts do not interfere.

• Resolution: It can separate GalNAc from GlcNAc (N-acetylglucosamine) and Galactose, the two most common synthetic impurities, which often co-elute on standard C18 columns.

• Sensitivity: Detection limits are often

  pmol, allowing for the quantification of trace impurities that could affect GMP compliance.

Strategic Recommendations for Drug Developers

• Define the "Point of Entry": If you are synthesizing your own GalNAc-cluster, buy Tier 1 GMP material. If you are a biotech focusing on the siRNA sequence, buy Tier 2 phosphoramidites or outsource to Tier 3. Do not attempt to synthesize GalNAc-phosphoramidites in-house without a dedicated organic chemistry team.

• Audit for Endotoxins Early: GalNAc is often conjugated late in the synthesis process. If your GalNAc source has high endotoxin, you will contaminate the entire batch of expensive siRNA.

• Anomer Control: Ensure your Certificate of Analysis (CoA) explicitly states the anomeric ratio if you are performing stereospecific chemistry.

References

• Biessen, E. A., et al. (1995). "The cholesterol derivative of a triantennary galactoside with high affinity for the hepatic asialoglycoprotein receptor: a potent cholesterol lowering agent." Journal of Medicinal Chemistry. Link

• Thermo Fisher Scientific. (2016). "Technical Note 20: Analysis of Carbohydrates by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)." Link

• Springer, A. D., & Dowdy, S. F. (2018). "GalNAc-siRNA Conjugates: Leading the Way for Delivery of RNAi Therapeutics."[5] Nucleic Acid Therapeutics.[5] Link

• Glen Research. (2023). "GalNAc Oligonucleotide Conjugates." Glen Report 29.14. Link

Sources

• 1. Strategic design of GalNAc-helical peptide ligands for efficient liver targeting - Chemical Science (RSC Publishing) DOI:10.1039/D4SC05606J [pubs.rsc.org]
• 2. bachem.com [bachem.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. GalNAc-Oligonucleotide Conjugation - Creative Biogene IntegrateRNA [integraterna.creative-biogene.com]

Protocols & Analytical Methods

Application Note &amp; Protocols: Chemical Conjugation of N-Acetylgalactosamine (GalNAc) to siRNA Oligonucleotides for Targeted Liver Delivery

An Application Note from the Office of the Senior Application Scientist

Introduction: Overcoming the Delivery Hurdle in RNAi Therapeutics

The advent of small interfering RNA (siRNA) has revolutionized the landscape of molecular medicine, offering a highly specific mechanism to silence disease-causing genes post-transcriptionally. Despite their immense therapeutic potential, the clinical translation of siRNAs has been historically hampered by a significant obstacle: efficient and tissue-specific delivery. Unmodified siRNAs are large, negatively charged molecules susceptible to rapid renal clearance and enzymatic degradation by nucleases in the bloodstream.[1][2]

A landmark breakthrough in solving this delivery challenge for liver-directed therapies has been the conjugation of siRNAs to N-acetylgalactosamine (GalNAc) ligands.[3] This strategy leverages the asialoglycoprotein receptor (ASGPR), a high-capacity, rapidly internalizing receptor almost exclusively expressed on the surface of liver hepatocytes.[4][][6] By attaching a trivalent GalNAc cluster to the siRNA, the resulting conjugate acts as a molecular key, engaging with the ASGPR with high avidity and triggering receptor-mediated endocytosis.[3][7] This approach has proven to be a robust and clinically validated platform, forming the basis of several FDA-approved drugs, including Givosiran, Lumasiran, and Inclisiran, which treat acute hepatic porphyria, primary hyperoxaluria, and hypercholesterolemia, respectively.[1][8][]

This application note provides a comprehensive technical guide on the primary chemical strategies for synthesizing GalNAc-siRNA conjugates. We will detail field-proven protocols for both solid-phase and post-synthetic conjugation, methods for purification and characterization, and insights into the biological validation of these powerful therapeutic agents.

The Mechanism of Action: A Journey into the Hepatocyte

The success of the GalNAc-siRNA platform is rooted in its elegant hijacking of a natural biological pathway. The journey from subcutaneous injection to gene silencing is a multi-step process initiated by the high-affinity interaction between the GalNAc ligand and the ASGPR.[1][6]

• Binding: The trivalent arrangement of GalNAc sugars on the conjugate binds cooperatively to the subunits of the ASGPR on the hepatocyte surface.[6][10]

• Internalization: This binding event triggers rapid clathrin-mediated endocytosis, engulfing the conjugate into the cell within an endosomal vesicle.[3][11]

• Endosomal Trafficking & Release: As the endosome matures, its internal pH decreases. This acidification causes a conformational change in the ASGPR, leading to the release of the GalNAc-siRNA conjugate.[1][3] The ASGPR is then recycled back to the cell surface, ready to bind another ligand.[1][6]

• Cytosolic Entry & RISC Loading: A small but therapeutically significant fraction of the siRNA conjugate escapes the endosome and enters the cytoplasm.[3][12] Here, the GalNAc ligand is cleaved, and the siRNA duplex is loaded into the RNA-Induced Silencing Complex (RISC).[11]

The remarkable duration of action of GalNAc-siRNA conjugates, often lasting for months after a single dose, is attributed to the formation of a stable intracellular reservoir of the siRNA, which is slowly released into the cytoplasm over time.[6][14]

Caption: ASGPR-mediated uptake and gene silencing pathway.

Core Chemical Conjugation Strategies

Two predominant methodologies have been established for the synthesis of GalNAc-siRNA conjugates: solid-phase synthesis and post-synthetic solution-phase conjugation. The choice between them often depends on the desired scale, complexity of the conjugate, and available starting materials.

3.1 Solid-Phase Synthesis ("On-Synthesizer" Approach) This is the most widely adopted and scalable method for producing clinical-grade material.[8][] The GalNAc ligand is incorporated into the siRNA sense strand during standard automated solid-phase oligonucleotide synthesis. This is achieved in one of two ways:

• Using a GalNAc-CPG Solid Support: The synthesis of the sense strand begins on a controlled pore glass (CPG) bead that is pre-functionalized with the GalNAc ligand. This directly yields a 3'-GalNAc conjugate.[2][10]

• Using a GalNAc Phosphoramidite: The synthesis proceeds on a standard nucleoside support, and in the final coupling cycle, a GalNAc phosphoramidite building block is added to the 5'-terminus of the oligonucleotide.[10][15][16]

Expert Insight: The solid-phase approach is highly efficient because conjugation, synthesis, and purification of the modified single strand are streamlined into a continuous process. This minimizes handling and potential yield loss associated with multiple purification steps.[]

3.2 Post-Synthetic Solution-Phase Conjugation In this strategy, the siRNA sense strand is first synthesized with a reactive handle, such as a primary amine or an azide group, typically at one of its termini.[] Following deprotection and purification of this modified oligonucleotide, it is reacted in solution with an activated GalNAc ligand.[][18]

• Click Chemistry: A popular method involves reacting an azide-modified siRNA with an alkyne-functionalized GalNAc ligand (or vice-versa) in a copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition reaction. This reaction is highly specific and efficient.[19][]

• Amide Bond Formation: An amine-modified siRNA can be reacted with an N-hydroxysuccinimide (NHS)-activated ester of a GalNAc ligand to form a stable amide bond.[]

Expert Insight: Post-synthetic conjugation offers greater flexibility for screening different ligands or for creating more complex conjugates with multiple functionalities. It allows for the independent synthesis and optimization of the oligonucleotide and the ligand.[] However, it requires additional purification steps to remove unreacted starting materials, which can impact the overall yield.[]

Caption: Comparative workflows of solid-phase vs. post-synthetic conjugation.

Detailed Experimental Protocols

The following protocols provide a detailed methodology for the key steps in producing and verifying GalNAc-siRNA conjugates.

4.1 Materials and Reagents

Reagent/Material	Supplier	Purpose
GalNAc-functionalized CPG Solid Support	e.g., Glen Research	Initiation of 3'-GalNAc sense strand synthesis[10]
GalNAc Phosphoramidite (e.g., L96 linker)	e.g., BenchChem	For 5'-conjugation during solid-phase synthesis[15][21]
Standard RNA/DNA Phosphoramidites (2'-F, 2'-OMe)	Various	Oligonucleotide chain elongation[22]
Ancillary Synthesis Reagents	Various	Activator, capping, oxidizing reagents for synthesis
Ammonia/Methylamine solution	Sigma-Aldrich	Cleavage from solid support and deprotection
Triethylammonium acetate (TEAA) Buffer	Sigma-Aldrich	Mobile phase for reverse-phase HPLC[23]
Acetonitrile (ACN), HPLC Grade	Fisher Scientific	Organic mobile phase for HPLC
Annealing Buffer (e.g., 1x PBS)	Thermo Fisher	For duplex formation[21]
Nuclease-free water	Thermo Fisher	For all aqueous solutions
Reverse-Phase HPLC Column (e.g., C18)	Waters, Agilent	Purification of oligonucleotides[21]

4.2 Protocol 1: Solid-Phase Synthesis of a 3'-GalNAc-siRNA Sense Strand

This protocol describes the synthesis on an automated DNA/RNA synthesizer.

• Synthesizer Setup: Install the GalNAc-functionalized CPG column corresponding to the desired synthesis scale (e.g., 1 µmol). Install the required RNA phosphoramidites (with 2'-F and 2'-OMe modifications as per the sequence design) and ancillary reagent bottles on the synthesizer.[2][22]

• Sequence Programming: Enter the desired sense strand sequence into the synthesizer software. Ensure the synthesis direction is set to 3' to 5'.

• Synthesis Execution: Initiate the synthesis cycle. The synthesizer will perform repeated cycles of:

  • Deblocking: Removal of the 5'-DMT protecting group.

  • Coupling: Addition of the next phosphoramidite in the sequence.

  • Capping: Acetylation of unreacted 5'-hydroxyl groups.

  • Oxidation: Conversion of the phosphite triester to a more stable phosphate triester.

• Cleavage and Deprotection: Once synthesis is complete, transfer the CPG support to a pressure-tight vial. Add a solution of aqueous ammonia/methylamine (1:1) and heat at 65°C for 30 minutes to cleave the oligonucleotide from the support and remove base and phosphate protecting groups.[16]

• Drying: Cool the vial, centrifuge, and transfer the supernatant containing the crude oligonucleotide to a new tube. Evaporate the solution to dryness using a vacuum concentrator.

4.3 Protocol 2: Purification by Reverse-Phase HPLC

High-performance liquid chromatography (HPLC) is the gold standard for purifying GalNAc-siRNA conjugates to achieve the high purity required for biological applications.[][21]

• Sample Preparation: Resuspend the dried crude oligonucleotide pellet in nuclease-free water.

• HPLC Setup: Equilibrate a reverse-phase C18 HPLC column with the starting mobile phase conditions.

• Injection and Elution: Inject the sample onto the column. The oligonucleotide is eluted using a gradient of increasing acetonitrile concentration in a triethylammonium acetate (TEAA) buffer. The hydrophobic DMT-on full-length product will elute later than the shorter, uncapped failure sequences.

• Fraction Collection: Collect the fractions corresponding to the major product peak, which can be identified by UV absorbance at 260 nm.

• Desalting and Drying: Pool the pure fractions. Remove the volatile TEAA buffer salt and solvent using a vacuum concentrator. The final product is a purified, desalted pellet of the GalNAc-sense strand.

Parameter	Typical Value/Condition	Rationale
Column	Reverse-Phase C18, e.g., Waters XBridge Oligonucleotide BEH C18	C18 stationary phase provides excellent separation based on hydrophobicity.[21]
Mobile Phase A	100 mM TEAA, pH 7.5	Ion-pairing agent that interacts with the phosphate backbone.
Mobile Phase B	100 mM TEAA in 50% Acetonitrile	Organic solvent to elute the oligonucleotide from the column.
Gradient	10-70% B over 30 minutes	Gradually increases hydrophobicity to separate failure sequences from the product.
Flow Rate	1.0 mL/min (analytical) to 5.0 mL/min (semi-preparative)	Dependent on column size and desired resolution.
Detection	UV at 260 nm	Nucleic acids have a maximum absorbance at this wavelength.

4.4 Protocol 3: Characterization by LC-MS and UV-Vis

• Mass Spectrometry: Reconstitute a small aliquot of the purified product and analyze using Liquid Chromatography-Mass Spectrometry (LC-MS) with an electrospray ionization (ESI) source. The observed molecular weight should match the calculated theoretical mass of the GalNAc-oligonucleotide conjugate.[24]

• Quantification: Resuspend the final purified pellet in a known volume of nuclease-free water or annealing buffer. Measure the absorbance at 260 nm (A260) using a UV-Vis spectrophotometer (e.g., NanoDrop). Calculate the concentration using the sequence-specific extinction coefficient.[21]

Analysis Method	Expected Result	Purpose
LC-MS (ESI)	A deconvoluted mass spectrum showing a major peak at the calculated molecular weight.	Confirms identity and purity of the conjugate.
UV-Vis (A260)	Absorbance reading used to calculate concentration (µM or mg/mL).	Determines the yield and concentration for downstream applications.

4.5 Protocol 4: Duplex Annealing

To form the final, active siRNA, the GalNAc-modified sense strand must be annealed with its complementary antisense strand.

• Quantification and Mixing: Determine the concentration of both the purified GalNAc-sense strand and the separately synthesized/purified antisense strand. In a nuclease-free tube, mix equimolar amounts of each strand in an annealing buffer (e.g., 1x PBS).[21]

• Heating and Cooling: Heat the mixture to 95°C for 5 minutes in a heat block or thermocycler.[21]

• Annealing: Slowly cool the mixture to room temperature over 1-2 hours. This gradual cooling allows for proper hybridization and formation of the double-stranded siRNA.

• Verification (Optional): The formation of the duplex can be confirmed by native polyacrylamide gel electrophoresis (PAGE), where the duplex will migrate slower than the single strands.

In Vitro and In Vivo Validation

The ultimate test of a GalNAc-siRNA conjugate is its ability to silence the target gene in hepatocytes.

5.1 In Vitro Activity Assessment Primary human hepatocytes are the gold standard for in vitro testing as they endogenously express ASGPR.[11][14]

• Assay: Cells are treated with varying concentrations of the GalNAc-siRNA conjugate in the absence of transfection reagents (a "free uptake" assay).[11]

• Endpoint: After a set incubation period (e.g., 48-72 hours), total RNA is extracted from the cells. The level of the target mRNA is quantified using quantitative reverse transcription PCR (qRT-PCR) and compared to cells treated with a negative control siRNA.

• Outcome: A successful conjugate will show a dose-dependent reduction in the target mRNA level. The concentration required to achieve 50% knockdown (IC50) is a key measure of potency.

5.2 In Vivo Efficacy in Animal Models The efficacy and duration of action are typically evaluated in rodent or non-human primate (NHP) models.[4][22]

• Administration: The conjugate is administered via subcutaneous injection.

• Endpoint: At various time points post-injection (e.g., day 7, 14, 28, etc.), animals are sacrificed, and the liver is harvested. Target mRNA levels in the liver are measured by qRT-PCR. Serum protein levels may also be measured if the target gene encodes a secreted protein.

• Outcome: Data is analyzed to determine the effective dose (ED50) and, crucially, the duration of the gene silencing effect.

Animal Model	Target Gene Example	Dose (s.c.)	Time Point	Result (mRNA knockdown)	Reference
Mouse	Transthyretin (Ttr)	3 mg/kg	Day 22	>70% reduction	[22]
NHP	Antithrombin (AT)	3 mg/kg	Day 28	>85% reduction	[22]

Expert Insight: A key feature of modern GalNAc-siRNA conjugates is their enhanced metabolic stability, achieved through chemical modifications like 2'-F, 2'-OMe, and phosphorothioate linkages.[2][14][22] These modifications protect the siRNA from nuclease degradation, which is critical for achieving the prolonged duration of action observed in vivo.[14][22]

Conclusion

The chemical conjugation of GalNAc to siRNA oligonucleotides represents a paradigm shift in the field of RNAi therapeutics, transforming a promising biological mechanism into a clinically successful drug delivery platform. The methodologies of solid-phase and post-synthetic conjugation provide robust and scalable routes to produce these complex molecules. By following detailed protocols for synthesis, purification, and characterization, researchers can reliably generate high-quality GalNAc-siRNA conjugates. The subsequent validation of these conjugates in relevant in vitro and in vivo models is essential for advancing new therapies for a wide range of liver-associated diseases.

References

• Brown, D., et al. (2021). Impact of Serum Proteins on the Uptake and RNAi Activity of GalNAc-Conjugated siRNAs. Nucleic Acid Therapeutics. Available at: [Link]

• Foster, D. J., et al. (2018). Advanced siRNA Designs Further Improve In Vivo Performance of GalNAc-siRNA Conjugates. Molecular Therapy. Available at: [Link]

• Zhang, K., et al. (2023). General Platform for Efficient and Modular Assembly of GalNAc–siRNA Conjugates via Primary Amines and o-Nitrobenzyl Alcohol Cyclization Photoclick Chemistry Enabling Rapid Access to Therapeutic Oligonucleotides. JACS Au. Available at: [Link]

• Lomonosov, M., et al. (2022). A Novel Pot-Economy Approach to the Synthesis of Triantennary GalNAc-Oligonucleotide. ChemRxiv. Available at: [Link]

• Zatsepin, T. S., et al. (2021). Synthesis of GalNAc-Oligonucleotide Conjugates Using GalNAc Phosphoramidite and Triple-GalNAc CPG Solid Support. Methods in Molecular Biology. Available at: [Link]

• Zhu, X., et al. (2024). Novel diamine-scaffold based N-acetylgalactosamine (GalNAc)–siRNA conjugate: synthesis and in vivo activities. RSC Chemical Biology. Available at: [Link]

• Wang, F., et al. (2022). The therapeutic prospects of N-acetylgalactosamine-siRNA conjugates. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Zhang, K., et al. (2025). General Platform for Efficient and Modular Assembly of GalNAc–siRNA Conjugates via Primary Amines and o-Nitrobenzyl Alcohol Cyclization Photoclick Chemistry Enabling Rapid Access to Therapeutic Oligonucleotides. JACS Au. Available at: [Link]

• Willoughby, J. L. S., et al. (2018). Evaluation of GalNAc-siRNA Conjugate Activity in Pre-clinical Animal Models with Reduced Asialoglycoprotein Receptor Expression. Molecular Therapy. Available at: [Link]

• F. Hoffmann-La Roche AG. (2020). Process for the preparation of galnac phosphoramidite epimers. Google Patents.

• Alam, M. R., et al. (2019). Current Aspects of siRNA Bioconjugate for In Vitro and In Vivo Delivery. Molecules. Available at: [Link]

• Prokhorenko, I. A., et al. (2024). Refined Design and Liquid-Phase Assembly of GalNAc-siRNA Conjugates: Comparative Efficiency Validation in PCSK9 Targeting. International Journal of Molecular Sciences. Available at: [Link]

• Brown, D., et al. (2021). Brief Communications Impact of Serum Proteins on the Uptake and RNAi Activity of GalNAc-Conjugated siRNAs. Semantic Scholar. Available at: [Link]

• D'Atri, V., et al. (2022). Purification of N-acetylgalactosamine-modified-oligonucleotides using orthogonal anion-exchange and mixed-mode chromatography approaches. Journal of Chromatography A. Available at: [Link]

• Kulcenty, K., et al. (2021). “Clicking” gene therapeutics: A successful union of chemistry and biomedicine for new solutions. Wiley Interdisciplinary Reviews: Nanomedicine and Nanobiotechnology. Available at: [Link]

• Prakash, T. P., et al. (2021). Metabolically stable anomeric linkages containing GalNAc-siRNA conjugates: An interplay among ASGPR, glycosidase, and RISC pathways. ACS Chemical Biology. Available at: [Link]

• Glen Research. (n.d.). GalNAc Phosphoramidites and Supports. Glen Research. Available at: [Link]

• Lomonosov, M., et al. (2022). Synthesis of L-96 GalNAc phosphoramidite. ResearchGate. Available at: [Link]

• Janas, M. M., et al. (2018). GalNAc-siRNA Conjugates: Leading the Way for Delivery of RNAi Therapeutics. Molecular Therapy. Available at: [Link]

• Jan-Gäke, J., et al. (2022). From bench to bedside: Improving the clinical safety of GalNAc–siRNA conjugates using seed-pairing destabilization. Nucleic Acids Research. Available at: [Link]

• Zhu, X., et al. (2024). Novel diamine-scaffold based N-acetylgalactosamine (GalNAc)–siRNA conjugate: synthesis and in vivo activities. RSC Publishing. Available at: [Link]

• Brown, C. R., et al. (2020). Investigating the pharmacodynamic durability of GalNAc–siRNA conjugates. Nucleic Acids Research. Available at: [Link]

• Prokhorenko, I. A., et al. (2026). Refined Design and Liquid-Phase Assembly of GalNAc-siRNA Conjugates: Comparative Efficiency Validation in PCSK9 Targeting. PMC. Available at: [Link]

• Bio-Synthesis Inc. (2022). GalNAc-Conjugated Oligonucleotides | Liver-Targeted RNA Delivery. Bio-Synthesis. Available at: [Link]

• Brown, C. R., et al. (2020). Designs and sequences of GalNAc-siRNA conjugates. ResearchGate. Available at: [Link]

• Ayyar, V. S., et al. (2023). Whole-Body Physiologically Based Pharmacokinetic Modeling of GalNAc-Conjugated siRNAs. PMC. Available at: [Link]

• Wang, F., et al. (2022). Synthesis of GalNAc-siRNA conjugates. ResearchGate. Available at: [Link]

• Parmar, R., et al. (2024). Evaluating the oral delivery of GalNAc-conjugated siRNAs in rodents and non-human primates. Nucleic Acids Research. Available at: [Link]

• Salgado, A. (n.d.). RP-HPLC purification of crude GalNAc-conjugated oligonucleotide with a step gradient. ResearchGate. Available at: [Link]

• Waters. (n.d.). LC-MS Bioanalytical Quantification of a GalNAc-siRNA Conjugate Oligonucleotide Using Semi-Automated Solid Phase Extraction. Waters. Available at: [Link]

Sources

• 1. Frontiers | The therapeutic prospects of N-acetylgalactosamine-siRNA conjugates [frontiersin.org]
• 2. academic.oup.com [academic.oup.com]
• 3. GalNAc-siRNA Conjugates: Leading the Way for Delivery of RNAi Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of GalNAc-siRNA Conjugate Activity in Pre-clinical Animal Models with Reduced Asialoglycoprotein Receptor Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GalNAc-Oligonucleotide Conjugation - Creative Biogene IntegrateRNA [integraterna.creative-biogene.com]
• 7. GalNAc-Conjugated Oligonucleotides | Liver-Targeted RNA Delivery [biosyn.com]
• 8. General Platform for Efficient and Modular Assembly of GalNAc–siRNA Conjugates via Primary Amines and o-Nitrobenzyl Alcohol Cyclization Photoclick Chemistry Enabling Rapid Access to Therapeutic Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of GalNAc-Oligonucleotide Conjugates Using GalNAc Phosphoramidite and Triple-GalNAc CPG Solid Support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Impact of Serum Proteins on the Uptake and RNAi Activity of GalNAc-Conjugated siRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. semanticscholar.org [semanticscholar.org]
• 14. academic.oup.com [academic.oup.com]
• 15. mdpi.com [mdpi.com]
• 16. WO2020234208A1 - Process for the preparation of galnac phosphoramidite epimers - Google Patents [patents.google.com]
• 18. mdpi.com [mdpi.com]
• 19. tides.wuxiapptec.com [tides.wuxiapptec.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. Advanced siRNA Designs Further Improve In Vivo Performance of GalNAc-siRNA Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. bachem.com [bachem.com]

enzymatic synthesis of beta-GalNAc derivatives

Topic: Enzymatic Synthesis of

-GalNAc Derivatives Role: Senior Application Scientist Date: October 26, 2025

Precision Enzymatic Synthesis of -GalNAc Derivatives: From One-Pot Multienzyme Systems to Glycosynthase Technology

Executive Summary

The

-linked N-acetylgalactosamine (GalNAc) residue is a critical structural determinant in glycobiology, serving as the terminal recognition epitope for the hepatic Asialoglycoprotein Receptor (ASGPR) and a core component of complex gangliosides (e.g., GM2, GD2) and globosides. While chemical synthesis of -GalNAc linkages is plagued by the "oxazoline problem"—where the 2-acetamido group participates to form stable oxazolines rather than the desired glycosidic bond—enzymatic approaches offer absolute stereocontrol.

This guide details two distinct, field-proven methodologies for synthesizing

-GalNAc derivatives:

• One-Pot Multienzyme (OPME) Systems: The "Gold Standard" for high-specificity synthesis using recombinant glycosyltransferases (e.g., CgtA, LgtD) with in situ UDP-GalNAc regeneration.

• Glycosynthase Technology: A scalable, hydrolase-based approach using engineered hexosaminidases (e.g., SpHex D313A) and activated oxazoline donors.

Strategic Enzyme Selection

The choice between Transferases and Glycosynthases depends on your scale and structural requirements.

Feature	Glycosyltransferases (OPME)	Glycosynthases (GH20 Mutants)
Enzyme Class	Leloir Transferases (EC 2.4.1.x)	Engineered Hydrolases (EC 3.2.1.52)
Linkage Specificity	Absolute ( -1,3 or -1,4 defined by enzyme)	High, but acceptor-dependent
Donor	UDP-GalNAc (Expensive, requires regeneration)	GalNAc-Oxazoline (Chemically synthesized)
Yield	>95% (Driven by phosphatase)	60–90% (Kinetic control)
Scale	mg to gram scale	Gram to kg scale
Key Enzymes	CgtA ( -1,4), LgtD ( -1,3), B3GALNT2	SpHex D313A , BbhI (transglycosylase)

Application Note 1: OPME Synthesis with UDP-GalNAc Regeneration

Objective: Synthesis of GM2-glycan analog (GalNAc

1-4Gal 1-4Glc-R) using CgtA.

Direct use of UDP-GalNAc is cost-prohibitive. We utilize a One-Pot Multienzyme (OPME) cycle that regenerates UDP-GalNAc from inexpensive GalNAc, ATP, and UTP. This system couples the biosynthetic efficiency of kinases and pyrophosphorylases with the regioselectivity of the transferase.

The OPME Cycle

• NahK (N-acetylhexosamine-1-kinase): Phosphorylates GalNAc to GalNAc-1-phosphate.

• GlmU (N-acetylglucosamine-1-phosphate uridyltransferase): Promiscuous bacterial enzyme that converts GalNAc-1-P + UTP to UDP-GalNAc.

• CgtA (

  -1,4-GalNAc Transferase): Transfers GalNAc to the acceptor.[1]

• PmPpA (Inorganic Pyrophosphatase): Hydrolyzes PPi to drive the reaction forward (Le Chatelier's principle).

Figure 1: OPME cycle for

-GalNAc transfer. The hydrolysis of PPi by PmPpA drives the equilibrium toward UDP-GalNAc formation.

Application Note 2: Glycosynthase Technology

Objective: Scalable synthesis using SpHex D313A and GalNAc-Oxazoline.

Glycosynthases are mutant glycosidases (typically GH20

-hexosaminidases) where the catalytic nucleophile (Asp/Glu) is mutated to a non-nucleophilic residue (Ala/Gly). This abolishes hydrolysis but allows the enzyme to accept an activated donor (GalNAc-oxazoline) which mimics the transition state.

• Enzyme: Streptomyces plicatus Hexosaminidase (SpHex) D313A mutant.[2]

• Mechanism: The enzyme binds the oxazoline donor in the active site. The acceptor (e.g., GlcNAc-peptide or sugar) attacks the anomeric center, forming the

  -glycosidic bond. Since the enzyme lacks the nucleophile to hydrolyze the product, the reaction is irreversible and high-yielding.

Figure 2: Mechanism of Glycosynthase-mediated transfer. The D313A mutation prevents product hydrolysis.

Detailed Protocol: OPME Synthesis of GalNAc- 1-4-Lactose

Target: Synthesis of GalNAc

1-4Gal 1-4Glc (GM2 core trisaccharide).

Materials

• Enzymes:

  • NahK (from Bifidobacterium longum or E. coli K12), 5 mg/mL.

  • GlmU (from E. coli or C. jejuni), 5 mg/mL.

  • CgtA (from Campylobacter jejuni), 2 mg/mL.

  • PmPpA (from Pasteurella multocida), 1 mg/mL.

• Substrates:

  • GalNAc (10 mM final).[3][4]

  • Lactose (Acceptor, 12 mM final).

  • ATP (12 mM), UTP (12 mM).

• Buffer: Tris-HCl (100 mM, pH 7.5) containing 10 mM MgCl

  .

Step-by-Step Procedure

• Buffer Preparation: Prepare 10 mL of 100 mM Tris-HCl (pH 7.5) containing 10 mM MgCl

  . The Mg is a critical cofactor for the kinase and transferase activity.

• Substrate Mix: In a 1.5 mL tube, dissolve GalNAc (22 mg, 10 µmol), Lactose (41 mg, 12 µmol), ATP (6.6 mg), and UTP (6.0 mg) in 900 µL of buffer.

  • Note: A slight excess of acceptor (lactose) ensures complete consumption of the expensive nucleotide sugar generated in situ.

• Enzyme Addition: Add the enzymes in the following order:

  • NahK (20 µL)

  • GlmU (20 µL)

  • PmPpA (5 µL)

  • CgtA (50 µL)

  • Total Volume: ~1.0 mL.[5]

• Incubation: Incubate at 30°C with gentle shaking (200 rpm) for 16–24 hours.

  • Checkpoint: Monitor pH periodically. If pH drops below 7.0 due to phosphate release, adjust with dilute NaOH.

• Monitoring (TLC/HPLC):

  • TLC: Silica gel 60 F254. Solvent: n-Propanol:H

    O:NH OH (6:3:2). Stain with p-anisaldehyde. Product will appear as a lower Rf spot compared to lactose.

  • HPLC: Amide-80 column, Acetonitrile/Ammonium Formate gradient.

• Termination: Heat the reaction at 85°C for 5 minutes to denature enzymes. Centrifuge at 12,000 x g for 10 min to remove precipitate.

• Purification: Pass supernatant through a Bio-Gel P-2 size exclusion column or use preparative HPLC.

Quality Control & Troubleshooting

Observation	Root Cause	Corrective Action
Low Conversion (<10%)	Inactive CgtA or pH drift	Check pH (must be >7.0). Verify CgtA activity using a commercial UDP-GalNAc standard.
Incomplete Donor Consumption	Kinase (NahK) failure	Add more ATP. Ensure Mg concentration is sufficient (ATP chelates Mg ).
Product Hydrolysis	Contaminating Hexosaminidase	Ensure recombinant enzymes are purified on Ni-NTA and free of host E. coli hexosaminidases (NagZ).
Wrong Regiochemistry	Enzyme Specificity	Confirm enzyme identity. CgtA makes -1,[1]4. LgtD makes -1,[6]3.

References

• BbhI Transglycosyl

  -N-acetylhexosaminidase (BbhI) synthesizes GalNAc 1-3Gal linkages.

  • Source:

• OPME Synthesis of GM2/GD2: Use of CgtA and UDP-GalNAc regener

  • Source:

• Glycosynthase Technology: Engineering SpHex D313A for thioglycolig

  • Source:

• UDP-GalNAc Regeneration: One-pot synthesis using NahK and GlmU.

  • Source:

• ASGPR Targeting: GalNAc-siRNA conjug

  • Source:

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Facile Formation of β‐thioGlcNAc Linkages to Thiol‐Containing Sugars, Peptides, and Proteins using a Mutant GH20 Hexosaminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Efficient and Regioselective Synthesis of β-GalNAc/GlcNAc-Lactose by a Bifunctional Transglycosylating β-N-Acetylhexosaminidase from Bifidobacterium bifidum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzyme assay of β1,3-N-acetylgalactosaminyltransferase 2 (B3GALNT2) - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. b1,3-GalNAc transferase (LgtD) | Chemily Glycoscience [chemilyglycoscience.com]

Application Note: Precision Metabolic Labeling of O-Linked GalNAc Glycans via Click Chemistry

-GalNAc/ -GalNAc Detection

Executive Summary

Glycans are the "dark matter" of the biological universe—invisible to standard genetic encoding yet critical for cell adhesion, signaling, and immune evasion. This guide details the protocol for labeling N-Acetylgalactosamine (GalNAc) residues, specifically targeting Mucin-type O-glycans and assessing cross-talk with O-GlcNAc modifications.

We utilize Metabolic Oligosaccharide Engineering (MOE) , hijacking the cell's salvage pathway to incorporate a tetraacetylated azide-modified sugar (Ac4GalNAz ) into nascent glycoconjugates. These "chemical handles" are subsequently visualized using bioorthogonal Click Chemistry (CuAAC or SPAAC).

Key Technical Insight: While often requested as "

-GalNAc" labeling, the primary target of GalNAz in mucins is -linked GalNAc (Tn antigen). However, due to enzymatic epimerization, GalNAz also labels -linked O-GlcNAc proteins. This protocol includes specific controls to distinguish these populations.

Scientific Foundation & Mechanism[1]

The Salvage Pathway Hijack

The core principle relies on the cell's inability to distinguish between native GalNAc and its azide-analog, Ac4GalNAz. Once the peracetylated precursor crosses the cell membrane, it undergoes a multi-step enzymatic transformation.

Mechanistic Workflow:

• Entry: Ac4GalNAz passively diffuses into the cytosol.

• Deprotection: Cytosolic esterases remove acetyl groups.

• Activation: Kinases and pyrophosphorylases convert GalNAz to UDP-GalNAz .

• Transport: UDP-GalNAz is transported into the Golgi.

• Transfer: GalNAc-Transferases (GALNTs) attach GalNAz to Ser/Thr residues on proteins.[1]

The Epimerization Challenge (Expertise Note)

A critical variable often overlooked is the activity of UDP-galactose 4-epimerase (GALE) . This enzyme reversibly interconverts UDP-GalNAz and UDP-GlcNAz.[2] Consequently, feeding cells GalNAz will result in signal from both:

• O-GalNAc (Mucin-type): Predominantly Golgi/Surface.

• O-GlcNAc (Intracellular): Predominantly Nuclear/Cytosolic (

  -linked).

To differentiate: Use Zinc Finger Nuclease (ZFN) GALE-knockout lines for absolute specificity, or use differential extraction (nuclear vs. surface) as described in the Data Analysis section.

Pathway Visualization

Figure 1: The metabolic fate of Ac4GalNAz.[2] Note the GALE-mediated epimerization (dashed line) which leads to dual labeling of surface mucins and nuclear O-GlcNAc proteins.

Materials & Reagents

Reagent	Specification	Purpose
Ac4GalNAz	>95% Purity, lyophilized	Metabolic precursor (The "Spy").
DMSO	Anhydrous, Cell Culture Grade	Solvent for Ac4GalNAz.
THPTA Ligand	Water-soluble	Protects Cu(I) from oxidation; prevents protein degradation.
CuSO4[3][4] · 5H2O	20 mM Aqueous Solution	Source of Copper catalyst.[4]
Sodium Ascorbate	100 mM (Freshly prepared)	Reducing agent (Cu(II) Cu(I)).
Azide/Alkyne Probe	Fluorophore (e.g., AF488-Alkyne)	Detection tag.
Fixative	4% Paraformaldehyde (PFA)	Cross-linking proteins (for CuAAC).

Experimental Protocols

Protocol A: Metabolic Labeling (The "Input")

Objective: Incorporate the azide handle into the glycome.

• Seeding: Seed cells (e.g., HeLa, MCF-7) in 6-well plates. Allow to adhere overnight to reach 60-70% confluency.

• Stock Preparation: Dissolve Ac4GalNAz in anhydrous DMSO to create a 10 mM stock . Store at -20°C.

• Treatment:

  • Dilute stock into fresh culture media to a final concentration of 25–50 µM .

  • Expert Tip: Do not exceed 50 µM. Higher concentrations often inhibit endogenous glycosylation or induce toxicity.

  • Control: Treat one well with DMSO vehicle only (Volume equivalent).

• Incubation: Incubate cells for 48 hours at 37°C / 5% CO2.

  • Note: GalNAc turnover is slower than protein synthesis; 24h is often insufficient for robust surface signal.

Protocol B: Click Chemistry Detection (The "Output")

Decision Point: Choose your chemistry based on your analysis method.

• Path 1: Live Cell Imaging (SPAAC)

  Use DBCO-Fluorophores.[5] No Copper.

• Path 2: Fixed Cell Imaging/Flow Cytometry (CuAAC)

  Use Alkyne-Fluorophores + Cu catalyst. Higher sensitivity, smaller tag.

Workflow Diagram

Figure 2: Decision tree for selecting the appropriate Click Chemistry ligation method.

Detailed CuAAC Protocol (Standard for Fixed Cells)

This method is preferred for "beta-GalNAc"/O-GlcNAc visualization due to the small size of the alkyne tag, which penetrates the nucleus efficiently.

• Fixation: Wash cells 2x with PBS.[5] Fix with 4% PFA for 15 min. Wash 2x with PBS.[5]

• Permeabilization: Incubate with 0.25% Triton X-100 in PBS for 10 min. Wash 2x with PBS.[5]

• Cocktail Preparation (Critical Order of Addition): Prepare the reaction mix in a separate tube. Volumes below are for 1 mL (scale as needed).

  • PBS: 860 µL

  • CuSO4 (20 mM): 10 µL (Final: 200 µM)

  • THPTA Ligand (50 mM): 10 µL (Final: 500 µM)

    Mix and let sit for 1 min to complex.

  • Alkyne-Fluorophore (1 mM): 2-5 µL (Final: 2-5 µM)

  • Sodium Ascorbate (100 mM): 20 µL (Final: 2 mM)

    Add LAST. Solution will turn colorless.

• Reaction: Add cocktail immediately to cells. Incubate 30 minutes at Room Temp in the dark.

• Wash: Remove cocktail. Wash 3x with PBS containing 1% BSA (to remove non-specific dye adsorption).

• Counterstain: Stain nuclei with DAPI if desired.[5]

Data Analysis & Troubleshooting

Expected Results

• Microscopy: Strong Golgi staining (perinuclear) and plasma membrane staining (Mucins). If permeabilized, diffuse nuclear staining indicates O-GlcNAc cross-labeling.

• Western Blot: A smear of high molecular weight bands (>100 kDa) represents mucins. Distinct lower bands often represent intracellular O-GlcNAc proteins.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
High Background	Non-specific dye binding	Increase washing steps with 1% BSA or 0.1% Tween-20.
No Signal	Copper oxidation	Sodium Ascorbate degrades rapidly. Make a fresh 100 mM stock immediately before use.
Cell Death	Copper toxicity	Ensure THPTA:Cu ratio is at least 5:1 . The ligand shields the cell from free radical damage.
Precipitation	Dye aggregation	Fluorophores are hydrophobic. Ensure <5% DMSO is maintained in the final cocktail.

References

• Dube, D. H., & Bertozzi, C. R. (2003). Metabolic oligosaccharide engineering as a tool for glycobiology.[6][7] Current Opinion in Chemical Biology. Link

• Boyce, M., et al. (2011). Metabolic cross-talk allows labeling of O-linked β-N-acetylglucosamine-modified proteins via the N-acetylgalactosamine salvage pathway.[2] PNAS.[2] Link

• Späte, A. K., et al. (2014). Rapid Labeling of Metabolically Engineered Cell Surface Glycoconjugates. Angewandte Chemie. Link

• Thermo Fisher Scientific. Click-iT™ GalNAz Metabolic Glycoprotein Labeling Reagent. Link

• Click Chemistry Tools. Introduction to CuAAC Reaction Protocols. Link

Sources

• 1. O-GalNAc Glycans - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. broadpharm.com [broadpharm.com]
• 4. Metabolic labeling for the visualization and identification of potentially O-GlcNAc modified proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. Metabolic oligosaccharide engineering as a tool for glycobiology - PubMed [pubmed.ncbi.nlm.nih.gov]

solid-phase synthesis of GalNAc-containing peptides

Application Note: Solid-Phase Synthesis of GalNAc-Containing Peptides

Executive Summary

The incorporation of N-acetylgalactosamine (GalNAc) into peptide sequences is a critical competency for modern drug development, particularly for liver-targeted delivery systems (targeting the Asialoglycoprotein Receptor, ASGPR) and the synthesis of Mucin-1 (MUC1) tumor antigens.[1]

However, the synthesis of GalNAc-peptides presents unique chemical challenges compared to standard Solid-Phase Peptide Synthesis (SPPS). The primary risks are

-elimination of the carbohydrate moiety during Fmoc removal and incomplete coupling due to the steric bulk of the glycosylated amino acid.

This guide details a high-fidelity protocol using Fmoc-Thr/Ser(Ac

GalNAc)-OH building blocks. It prioritizes "glyco-friendly" deprotection cocktails and a two-stage cleavage process to ensure high purity and structural integrity.

Strategic Planning & Reagent Selection

Before initiating synthesis, the selection of the correct building block and resin is paramount to avoid irreversible side reactions.

Building Block Selection

We utilize the "cassette" approach, introducing the sugar pre-attached to the amino acid.

• Preferred Reagent: Fmoc-Thr(Ac3-α-D-GalNAc)-OH or Fmoc-Ser(Ac3-α-D-GalNAc)-OH.

• Protection Logic: The hydroxyls on the GalNAc are protected with Acetyl (Ac) groups. Acetyls are stable to acidic TFA cleavage (preserving the sugar during resin detachment) but are easily removed under mild basic conditions (Zemplén deprotection) in the final step.

• Why not Benzoyl (Bz)? Benzoyl groups are more stable but require harsher hydrazine or strong base treatments to remove, which can damage sensitive peptide backbones.[1]

Resin Selection

• Rink Amide MBHA: Ideal for C-terminal amides.

• 2-Chlorotrityl Chloride (2-CTC): Recommended for C-terminal acids or if the glyco-amino acid is at the C-terminus. The steric bulk of 2-CTC prevents diketopiperazine (DKP) formation and allows mild cleavage (1% TFA) if fragment condensation is required.[1]

Detailed Protocol: Step-by-Step Synthesis

Phase A: Resin Preparation & Swelling[2][3]

• Weigh appropriate resin (e.g., 0.1 mmol scale).[1][2]

• Swell in DCM for 30 minutes (crucial for bead expansion).

• Wash 3x with DMF .

Phase B: Chain Elongation (The "Glyco-Safe" Cycle)

Standard piperidine deprotection can cause

-elimination of the O-linked sugar, converting the Thr/Ser into a dehydro-amino acid.

Step 1: Fmoc Deprotection (Optimized) Instead of standard 20% Piperidine, use the following "Glyco-Safe" cocktail to suppress base-catalyzed elimination:

• Reagent: 20% Piperidine in DMF + 0.1 M HOBt (Hydroxybenzotriazole) .

  • Mechanism:[3][4][5][6] HOBt acts as an acidic buffer, lowering the effective pH just enough to maintain Fmoc removal kinetics while suppressing the abstraction of the

    -proton required for elimination.

• Duration: 2 x 5 minutes (Flow wash in between).

Step 2: Coupling of Non-Glycosylated Amino Acids

• Reagent: 5 eq. Fmoc-AA-OH, 5 eq. DIC, 5 eq. Oxyma Pure.

• Time: 20–40 minutes at 50°C (or RT for Cys/His).

Step 3: Coupling of the GalNAc Building Block (Critical)

• Stoichiometry: Use 1.5 – 2.0 equivalents (due to high cost).

• Activator: HATU / HOAt / DIEA (1.5 : 1.5 : 3.0 eq).[1]

  • Note: HATU is preferred here over DIC for its faster kinetics with sterically hindered residues.

• Solvent: DMF or NMP.[2]

• Time: 2 hours at Room Temperature (Do NOT heat >40°C to prevent racemization).

• Monitoring: Perform a Chloranil test (for secondary amines) or Kaiser test.[1] Double couple if necessary.

Step 4: Capping

• Ac

  O / Pyridine / DMF (Wait 10 min).[1] Capping is essential after the bulky GalNAc step to terminate unreacted chains.

Workflow Visualization

The following diagram illustrates the specific modifications required for the Glyco-SPPS workflow compared to standard peptide synthesis.

Caption: Modified SPPS Cycle for GalNAc Peptides. Note the specific divergence for coupling the bulky sugar and the post-cleavage deacetylation step.

Phase C: Cleavage & Global Deprotection

This is a two-stage process. The TFA cleavage removes the peptide from the resin and side-chain protections (tBu, Boc, Trt), but leaves the Acetyl groups on the GalNAc intact .

Step 1: Acidolytic Cleavage

• Wash resin with DCM.

• Add Cocktail: 95% TFA / 2.5% TIPS / 2.5% H

  O .

• Shake for 2–3 hours.

• Precipitate in cold diethyl ether, centrifuge, and dry.

  • Checkpoint: Analyze by LC-MS. You should see the mass of the peptide + mass of Acetyl groups (42 Da per acetyl, 3 per GalNAc = +126 Da).

Step 2: Zemplén Deacetylation (Sugar Deprotection)[1]

• Dissolve the crude peptide in anhydrous Methanol (MeOH) at ~5 mg/mL.

• Add Sodium Methoxide (NaOMe) solution (0.5 M in MeOH) dropwise.

• Target pH: Adjust to pH 8.5 – 9.5 (measure with moistened pH paper).

  • Warning: pH > 10 can damage the peptide (epimerization).

• Stir at Room Temperature for 30–60 minutes.

• Quench: Add dry ice (solid CO

  ) or dilute acetic acid to neutralize the reaction.

• Evaporate MeOH and lyophilize.

Quality Control & Troubleshooting

Data Summary: Common Issues & Solutions

Issue	Symptom (LC-MS)	Root Cause	Solution
-Elimination	Mass - 221 Da (Loss of sugar + water)	High pH during Fmoc removal	Use HOBt in Piperidine; reduce deprotection time.
Incomplete Coupling	Mass - AA (Deletion sequence)	Steric hindrance of GalNAc	Use HATU; Double couple; Use microwave (50°C max).[1]
Acetyl Retention	Mass + 42/84/126 Da	Incomplete Zemplén reaction	Check pH (must be >8.5); Ensure MeOH is anhydrous.[1]
Aspartimide	Mass - 18 Da	Asp-Gly/Asp-Ser sequences	Add 0.1M HOBt to piperidine (also helps GalNAc).

Analytical Validation

When analyzing GalNAc peptides via ESI-MS, be aware of the "oxonium ions" in the fragmentation data.

• 204.08 m/z: HexNAc (GalNAc) ion.[1]

• 366.14 m/z: HexNAc + Hex (if using Gal-GalNAc cores).[1] Presence of these ions in MS/MS confirms the glycosylation.

References

• Meldal, M., & St. Hilaire, P. M. (1997).[1] Synthetic Methods of Glycopeptide Assembly, and Biological Analysis of Glycopeptide Products. Current Opinion in Chemical Biology. Link

• Dziadek, S., & Kunz, H. (2003).[1] Synthesis of MUC1 Glycopeptides Using the Fmoc Strategy. Chemical Record. Link[1]

• Jensen, K. J., et al. (2016).[1] Solid-Phase Synthesis of Glycopeptides: Protocols and Precautions. Methods in Molecular Biology. Link[1]

• Alnylam Pharmaceuticals. (2018).[1] GalNAc-siRNA Conjugates: Leading the Way for Delivery of RNAi Therapeutics. Nucleic Acid Therapeutics. Link (Context for GalNAc targeting applications).

• Bachem. (2023).[1] Fmoc-SPPS of Glycopeptides: Technical Note. Link (General reference for building block stability).[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.uci.edu [chem.uci.edu]
• 3. lookchem.com [lookchem.com]
• 4. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 5. rsc.org [rsc.org]
• 6. Rapid building block-economic synthesis of long, multi-O-GalNAcylated MUC5AC tandem repeat peptides - Chemical Science (RSC Publishing) [pubs.rsc.org]

reagents for selective beta-glycosylation of N-acetylgalactosamine

Topic: Reagents for Selective

-Glycosylation of N-Acetylgalactosamine (GalNAc) Content Type: Application Note & Protocol Guide Audience: Synthetic Chemists, Glycobiologists, and Drug Delivery Scientists

Application Note: Strategic Reagents for the -Selective Glycosylation of GalNAc

Target: Efficient synthesis of 1,2-trans-2-acetamido-2-deoxy-

-D-galactopyranosides (Tn antigen precursors, ASGPR ligands).

Executive Summary

N-Acetylgalactosamine (GalNAc) is a critical carbohydrate residue found in mucin-type O-glycans and is the primary targeting ligand for the Asialoglycoprotein Receptor (ASGPR) in liver-targeted drug delivery. While

-GalNAc (Tn antigen) is biologically prominent, the -GalNAc linkage is essential for synthesizing core structures (e.g., Core 1, Core 3) and specific N-glycan termini.

Achieving high

-selectivity (1,2-trans) is synthetically challenging due to the native C2-acetamido group. While it can participate to favor -products, it frequently forms stable oxazoline intermediates that stall the reaction or hydrolyze. Consequently, indirect strategies using C2-participating surrogates (Troc, Phth) remain the industry "Gold Standard" for reproducibility, while direct activation using rare-earth triflates is an emerging methodology.

Mechanistic Principles & Reagent Selection

To achieve

-selectivity, the reaction must proceed via Neighboring Group Participation (NGP) .[1] The substituent at C2 plays the decisive role.

The C2-Substituent Decision Matrix

The choice of the nitrogen protecting group at C2 dictates the glycosylation outcome.

C2-Substituent	Reagent Class	-Selectivity	Yield Potential	Mechanism	Removal/Conversion
N-Troc (2,2,2-trichloroethoxycarbonyl)	Carbamate	Excellent	High	Strong NGP via cyclic carbonate-like intermediate.	Zn/AcOH reduction (mild).
N-Phth (Phthalimido)	Imide	Good to Excellent	Moderate-High	Steric blocking of -face + NGP.	Hydrazine or Ethylenediamine (can be harsh).
NHAc (Native Acetamido)	Amide	Variable	Low-Moderate	Forms stable oxazoline (often stalls reaction).	N/A (Native).
N3 (Azide)	Non-participating	Poor (favors )	High	Requires nitrile solvent effect for (unreliable for Gal).	Reduction to amine.

Diagram 1: Mechanism of -Selectivity via NGP

The following diagram illustrates how C2-participating groups (Troc/Phth) enforce

-selectivity by forming a dioxolenium (or acyloxonium) ion that blocks the -face.

Caption: C2-Neighboring Group Participation (NGP) mechanism ensuring 1,2-trans (

) selectivity.

Recommended Protocol: The Troc-Imidate Method

This protocol utilizes the 2,2,2-trichloroethoxycarbonyl (Troc) group.[2] It is superior to Phthalimide (Phth) for GalNAc because it is less sterically bulky (allowing higher yields with hindered acceptors) and is removed under milder conditions that do not affect other esters.

Reagents & Materials[3][4][5][6][7][8][9][10][11]

• Donor: 3,4,6-tri-O-acetyl-2-deoxy-2-(2,2,2-trichloroethoxycarbonylamino)-

  -D-galactopyranosyl trichloroacetimidate.

• Promoter: Trimethylsilyl trifluoromethanesulfonate (TMSOTf ).[3][4]

• Solvent: Dichloromethane (DCM ), anhydrous (Note: Acetonitrile is not recommended here as the Troc group provides sufficient

  -direction; DCM ensures solubility).

• Additives: Activated 4Å Molecular Sieves (Acid-washed/AW-300 preferred to prevent imidate rearrangement).

Step-by-Step Protocol

• Preparation (Drying):

  • Co-evaporate the Donor (1.2 equiv) and Acceptor (1.0 equiv) with dry toluene (

    ) to remove trace moisture.

  • Place reagents in a flame-dried round-bottom flask under Argon.

• Solvation:

  • Dissolve the mixture in anhydrous DCM (0.05 M to 0.1 M concentration relative to acceptor).

  • Add activated 4Å Molecular Sieves (powdered, approx. equal weight to the donor).

  • Stir at room temperature for 30 minutes to ensure total dryness.

• Activation:

  • Cool the reaction mixture to -20°C . (Note: While Troc is robust, lower temperatures prevent the rearrangement of the imidate into the unreactive N-trichloroacetyl amide).

  • Add TMSOTf (0.1 – 0.2 equiv) dropwise.

• Reaction Monitoring:

  • Stir at -20°C. Monitor by TLC (typically 30 min – 2 hours).

  • Endpoint: Disappearance of the donor (imidate) spot.

• Quenching & Workup:

  • Quench by adding Triethylamine (Et3N) (approx. 0.5 mL).

  • Filter through a Celite pad to remove molecular sieves.

  • Concentrate the filtrate under reduced pressure.

• Deprotection (Post-Glycosylation):

  • To convert the

    -GalN(Troc) to the native -GalNAc:

    • Dissolve purified glycoside in AcOH/THF.

    • Add activated Zinc dust (reflux or RT depending on substrate).

    • Filter and acetylate the free amine immediately with Ac2O/Pyridine.

Alternative: Direct Glycosylation (Rare Earth Triflates)

For simple substrates where protecting group manipulation is undesirable, direct glycosylation of peracetylated GalNAc is possible using Scandium(III) Triflate.

• Reagent: Scandium(III) Triflate [Sc(OTf)3].[4]

• Conditions: Refluxing DCM or 1,2-Dichloroethane (DCE).

• Mechanism: Sc(OTf)3 coordinates with the exocyclic oxygen, promoting ionization while stabilizing the oxazoline intermediate enough to allow

  -attack by the alcohol.

• Note: This method is often slower and lower yielding than the Troc method but avoids two synthetic steps.

Experimental Workflow Diagram

Caption: Decision workflow comparing the robust Troc-surrogate route vs. the direct Sc(OTf)3 route.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Yield / Donor Hydrolysis	Water in solvent/reagents.	Increase MS 4Å load; Ensure toluene co-evaporation; Check DCM dryness (Karl Fischer).
N-Acyl Sulfonamide Formation	Reaction with TMSOTf leaving group.	Reduce TMSOTf equivalents; Switch to BF3·OEt2 (though TMSOTf is usually cleaner).
Orthoester Formation	Acid scavenger absent or insufficient.	Ensure reaction is strictly anhydrous; orthoesters rearrange to glycosides slowly with acid.
-Anomer Contamination	"Mismatched" donor/acceptor or high temp.	Lower temperature to -40°C; Ensure C2-Troc/Phth is intact; Switch solvent to pure DCM (avoid ether).

References

• Direct Synthesis using Rare Earth Triflates

  • Title: Selective synthesis of - and -glycosides of N-acetyl galactosamine using rare earth metal trifl
  • Source: Frontiers in Chemistry / NIH (2022).

  • URL: [Link]

• Comparison of Troc vs.

  • Title: Glycosylation with N-Troc-protected glycosyl donors.
  • Source: Carbohydr

  • URL: [Link]

• Trichloroacetimidate Protocol (The Schmidt Method)

  • Title: Glycosidation using trichloroacetimid
  • Source: Glycoscience Protocols (GlycoPODv2) / NCBI Bookshelf.

  • URL: [Link]

• Mechanistic Insights on NGP

  • Title: Neighboring Group Participation in Glycosyl
  • Source: Chem-St

  • URL: [Link]

Sources

• 1. Neighboring Group Participation | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Glycosylation with N-Troc-protected glycosyl donors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glycosidation using trichloroacetimidate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. A Direct Method for β-Selective Glycosylation with an N-Acetylglucosamine Donor Armed by a 4-O-TBDMS Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: A Comprehensive Guide to the Synthesis of 2-Acetamido-2-deoxy-β-D-galactopyranose 1-chloride

Abstract: This document provides a detailed protocol and expert guidance for the laboratory-scale preparation of 2-acetamido-2-deoxy-β-D-galactopyranose 1-chloride, a pivotal glycosyl donor for the synthesis of complex glycans and glycoconjugates. The procedure encompasses a two-stage process: the complete acetylation of the starting material, N-acetyl-D-galactosamine (GalNAc), followed by the stereoselective conversion of the anomeric acetate to a chloride. This guide emphasizes the mechanistic rationale behind the procedural steps, safety protocols, and troubleshooting, ensuring a reproducible and efficient synthesis for researchers in carbohydrate chemistry and drug development.

Introduction and Scientific Context

2-Acetamido-2-deoxy-β-D-galactopyranose 1-chloride, also known as peracetylated N-acetylgalactosaminyl chloride, is a crucial building block in glycosylation chemistry. Its utility stems from the reactive anomeric chloride, which serves as an excellent leaving group in nucleophilic substitution reactions, enabling the formation of glycosidic bonds. The acetamido group at the C-2 position is of particular significance; it provides anchimeric assistance (neighboring group participation) during glycosylation reactions. This participation mechanistically favors the formation of a 1,2-trans glycosidic linkage (β-glycoside), a stereochemical outcome that is highly desirable for the synthesis of many biologically relevant oligosaccharides and glycoproteins.

Glycosyl halides, like the title compound, are more stable than many other glycosyl donors, yet reactive enough for efficient glycosylation, making them valuable intermediates in the synthesis of pharmaceuticals and biological probes.[1] This protocol details a reliable method for its preparation, starting from the commercially available N-acetyl-D-galactosamine.

Synthetic Strategy and Mechanistic Rationale

The synthesis is logically divided into two primary stages: protection via peracetylation and subsequent activation via chlorination.

• Stage 1: Peracetylation. All free hydroxyl groups and the anomeric hydroxyl of N-acetyl-D-galactosamine are converted to acetate esters. This is a critical step that serves two purposes: it prevents these hydroxyls from interfering in the subsequent chlorination step and it electronically "disarms" the pyranose ring, which influences the reactivity of the anomeric center. The reaction is typically carried out using acetic anhydride with a base catalyst, such as pyridine.[2]

• Stage 2: Anomeric Chlorination. The anomeric acetate is selectively replaced by a chlorine atom. A common and effective method involves treating the peracetylated sugar with a solution of hydrogen chloride (HCl) in a non-polar solvent or, as detailed here, a one-pot reaction using acetyl chloride which serves as both the acetylating and chlorinating agent.[3]

Mechanism of Chlorination and Stereochemical Control:

The stereoselectivity of the chlorination reaction is governed by the neighboring group participation of the C-2 acetamido group. The reaction proceeds through an SN1-like mechanism where the anomeric acetate is protonated and departs, forming an oxocarbenium ion intermediate. The acetamido group's carbonyl oxygen then attacks the anomeric carbon, forming a stable bicyclic oxazolinium ion intermediate. Subsequent attack by a chloride ion occurs from the face opposite to the bulky oxazolinium ring, leading exclusively to the formation of the α-glycosyl chloride. Although the final product is the α-anomer, it readily equilibrates in solution and is often used to generate β-linkages in subsequent glycosylation reactions due to the same neighboring group participation mechanism. The analogous procedure for N-acetylglucosamine reliably yields the α-chloride, which is the kinetically favored product.[3]

Caption: Fig 1. Simplified mechanism of chlorination with neighboring group participation.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the synthesis. It is imperative that all glassware is thoroughly dried before use, and anhydrous solvents are employed where specified, as the glycosyl chloride product is highly sensitive to moisture.

Protocol 1: One-Pot Peracetylation and Chlorination of N-acetyl-D-galactosamine

This efficient one-pot procedure, adapted from a well-established method for the glucose analogue, combines acetylation and chlorination into a single operation, minimizing handling and improving overall yield.[3][4]

Materials and Reagents:

• N-acetyl-D-galactosamine (dried under vacuum over P₂O₅ for 24h)

• Acetyl chloride (reagent grade)

• Chloroform (anhydrous, ethanol-free) or Dichloromethane (anhydrous)

• Diethyl ether (anhydrous)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Ice

Equipment:

• Round-bottom flask (e.g., 500 mL)

• Magnetic stirrer and stir bar

• Reflux condenser with a calcium chloride drying tube

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

Procedure:

• Reaction Setup: In a fume hood, equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser fitted with a calcium chloride drying tube.

• Reagent Addition: Add 150 mL of acetyl chloride to the flask. While stirring, carefully add 25 g of dried N-acetyl-D-galactosamine in portions over 5-10 minutes.

• Reaction: Stir the mixture at room temperature (approx. 25°C). The reaction is exothermic, and the mixture may boil spontaneously within the first hour. Continue stirring for 16-24 hours. By the end of the reaction, the initial slurry should become a clear, slightly amber, viscous solution.

• Work-up - Quenching and Extraction:

  • Cool the reaction flask in an ice bath. Through the condenser, carefully add 200 mL of anhydrous chloroform (or dichloromethane).

  • Prepare a large beaker (e.g., 2 L) containing a vigorously stirred mixture of 500 g of crushed ice and 500 mL of water.

  • Slowly and carefully pour the reaction mixture from the flask into the ice-water mixture with continuous stirring.

  • Transfer the entire mixture to a large separatory funnel. Shake well and allow the layers to separate.

• Neutralization:

  • Drain the lower organic layer into a beaker containing 200 mL of cold, saturated sodium bicarbonate solution and some ice. Stir this mixture to neutralize the residual acid.

  • Return the mixture to the separatory funnel and complete the neutralization by shaking until gas evolution ceases. Caution: Vent the funnel frequently to release CO₂ pressure.

  • Separate the organic layer promptly. The entire washing and neutralization process should be completed rapidly (e.g., within 15-20 minutes) to minimize hydrolysis of the product.[4]

• Drying and Concentration:

  • Dry the organic layer over anhydrous magnesium sulfate for 10-15 minutes.

  • Filter the drying agent and wash it with a small amount of chloroform.

  • Concentrate the filtrate on a rotary evaporator at a bath temperature not exceeding 40°C. Concentrate to a thick syrup.

• Crystallization and Isolation:

  • To the warm syrup, add 150-200 mL of anhydrous diethyl ether and swirl vigorously. Crystallization should initiate quickly.

  • Stopper the flask and allow it to stand at room temperature for 12 hours or at 4°C to complete crystallization.

  • Collect the crystalline product by vacuum filtration on a Büchner funnel. Wash the crystals with two portions of cold, dry ether.

  • Dry the product under high vacuum in a desiccator over P₂O₅ and NaOH pellets.

Data Summary and Expected Results

Parameter	Value
Starting Material	25 g N-acetyl-D-galactosamine
Reagent	150 mL Acetyl Chloride
Reaction Time	16-24 hours
Reaction Temperature	Ambient (approx. 25°C)
Expected Yield	35-45 g (65-85%)
Appearance	White crystalline solid
Stability	Highly moisture-sensitive. Store under inert gas at low temperature.

Characterization: The structure of the product, 3,4,6-tri-O-acetyl-2-acetamido-2-deoxy-α-D-galactopyranosyl chloride, should be confirmed by:

• ¹H NMR: Look for the characteristic anomeric proton (H-1) signal at δ ≈ 6.2-6.4 ppm with a small coupling constant (J₁,₂ ≈ 3.5-4.0 Hz), confirming the α-anomeric configuration.

• ¹³C NMR: The anomeric carbon (C-1) signal should appear around δ ≈ 94-96 ppm.

• Optical Rotation: The product is expected to have a large positive specific rotation in chloroform.

Safety and Handling Precautions

This procedure involves hazardous chemicals that require strict safety protocols. Always perform a thorough risk assessment before beginning.

• Acetyl Chloride: Highly flammable, volatile, and corrosive.[5] It reacts violently with water and alcohols, releasing toxic and corrosive hydrogen chloride gas.[6][7]

  • Handling: Always handle in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., butyl rubber or laminate), a flame-retardant lab coat, and chemical splash goggles with a face shield.[7]

  • Fire Safety: Keep away from open flames, sparks, and hot surfaces. Use a dry chemical (Class B) or CO₂ extinguisher. DO NOT use water or foam extinguishers. [6]

  • Spills: Absorb small spills with an inert material like sand or vermiculite and dispose of as hazardous waste.

• Chloroform/Dichloromethane: Both are volatile and suspected carcinogens. Avoid inhalation and skin contact.

• Pressure Build-up: The neutralization step with sodium bicarbonate generates significant CO₂ gas. Ensure the separatory funnel is vented frequently and pointed away from yourself and others.

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[6]

• Eye Contact: Immediately flush eyes with water for at least 30 minutes, holding eyelids open. Seek immediate medical attention.[6]

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

Workflow Visualization and Troubleshooting

Experimental Workflow Diagram

Caption: Fig 2. Step-by-step workflow for the synthesis of the glycosyl chloride.

Troubleshooting and Field-Proven Insights

• Problem: The reaction mixture remains a slurry and does not become a clear solution.

  • Cause & Solution: This often indicates that the starting N-acetyl-D-galactosamine was not sufficiently dry or is of poor quality. Ensure the starting material is finely powdered and thoroughly dried under high vacuum before use. Adding a slight excess of acetyl chloride may also help.

• Problem: Low yield of the final product.

  • Cause & Solution: The most common cause is hydrolysis of the product during the aqueous work-up. The work-up, especially the neutralization step, must be performed quickly and at low temperatures (ice bath). Ensure all solvents used after the work-up (ether for crystallization) are strictly anhydrous.

• Problem: Product appears as an oil or fails to crystallize.

  • Cause & Solution: Residual solvent or impurities can inhibit crystallization. Ensure the syrup is concentrated thoroughly before adding ether. If it still fails to crystallize, try scratching the inside of the flask with a glass rod or adding a seed crystal. Purification by rapid silica gel chromatography (using a non-protic eluent system like ethyl acetate/hexanes) may be necessary, but this risks product decomposition on the silica.

• Expert Tip: The stability of the final glycosyl chloride is limited. For best results in subsequent glycosylation reactions, it is advisable to use the product immediately after preparation or store it in a sealed container under an inert atmosphere (Argon or Nitrogen) at -20°C for short periods.

References

• Chen, M. Y., & Paton, R. M. (2009). A mild and general method for preparation of α-glycosyl chlorides. Tetrahedron Letters, 50(49), 6873-6876. [Link]

• Bhat, A. S., & Kulkarni, S. S. (2022). Synthesis and Glycosidation of Anomeric Halides: Evolution from Early Studies to Modern Methods of the 21st Century. Molecules, 27(19), 6649. [Link]

• Isbell, H. S., & Frush, H. L. (1944). Sugar acetates, acetylglycosyl halides and orthoacetates in relation to the Walden inversion. Journal of Research of the National Bureau of Standards, 32(2), 77-94. [Link]

• ResearchGate. (n.d.). A convenient synthesis of glycosyl chlorides from sugar hemiacetals using triphosgene as the chlorine source. Request PDF. [Link]

• International Labour Organization. (n.d.). International Chemical Safety Cards: ACETYL CHLORIDE. [Link]

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Acetyl Chloride. NJ.gov. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Safety Profile of Acetyl Chloride: Handling and Precautions. [Link]

• Horton, D. (1966). 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-α-D-GLUCOPYRANOSYL CHLORIDE. Organic Syntheses, 46, 1. [Link]

• Rachaman, E. S., & Jeanloz, R. W. (1987). Synthesis of 2-acetamido-2-deoxy-6-O-beta-D-galactopyranosyl-D-galactopyranose and o-nitrophenyl 2-acetamido-2-deoxy-6-O-beta-D-galactopyranosyl-alpha-D-galactopyranoside. Carbohydrate Research, 167, 131-141. [Link]

• The Science Snail. (2018). The synthesis of sucralose from sucrose. [Link]

• Palcic, M. M., et al. (2007). 2-acetamido-2-deoxy-1,3,6-tri-O-acetyl-α-D-glucopyranose as intermediate for N-acetyl-α-D-lactosamine heptaacetate preparation. Arkivoc, 2007(13), 143-153. [Link]

• Lowary, T. L., et al. (2009). Concise and efficient synthesis of 2-acetamido-2-deoxy-beta-D-hexopyranosides of diverse aminosugars from 2-acetamido-2-deoxy-beta-D-glucose. The Journal of Organic Chemistry, 74(2), 799-810. [Link]

• Jeanloz, R. W., & Rachaman, E. S. (1987). Synthesis of 2-acetamido-2-deoxy-4-O-(2-O-methyl-beta-D-galactopyranosyl)- D-glucopyranose (N-acetyl-2'-O-methyllactosamine). Carbohydrate Research, 167, 131-141. [Link]

• Unirioja.es. (n.d.). Synthesis of 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-α-D-glucopyranosyl chloride. [Link]

• Lemieux, R. U., & Stick, R. V. (1978). A synthesis of 3-O-(2-Acetamido-2-deoxy-α-D-galactopyranosyl)-D-galactopyranose and 3-O-α-D-Galactopyranosyl-D-galactopyranose. Australian Journal of Chemistry, 31(4), 901-905. [Link]

• Seeberger, P. H., et al. (2023). Scalable Synthesis of Versatile Rare Deoxyamino Sugar Building Blocks from d-Glucosamine. The Journal of Organic Chemistry, 88(10), 6539-6556. [Link]

• Clutch Prep. (n.d.). Monosaccharides - Acylation Explained. [Link]

Sources

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 5. Documents [merckmillipore.com]
• 6. nj.gov [nj.gov]
• 7. nbinno.com [nbinno.com]

metabolic labeling of cells with peracetylated beta-GalNAc

This Application Note and Protocol guide is designed for researchers and drug development professionals focusing on Metabolic Oligosaccharide Engineering (MOE) . It addresses the specific use of peracetylated

-GalNAc derivatives (specifically the bioorthogonal reporter Ac4GalNAz and the native modulator Ac4GalNAc ) to probe, visualize, and modulate mucin-type O-glycosylation and intracellular O-GlcNAcylation.

Application Note: Metabolic Labeling of Cellular Glycans with Peracetylated -GalNAc Derivatives

Part 1: Core Directive & Scientific Rationale

Introduction to Peracetylated GalNAc Labeling

Metabolic labeling utilizes the cell's own biosynthetic machinery to incorporate modified monosaccharides into glycoconjugates. While native N-acetylgalactosamine (GalNAc) is poorly permeable to plasma membranes, peracetylated

-GalNAc (Ac4GalNAc) and its azide-functionalized analog Ac4GalNAz utilize a "Trojan Horse" strategy. The hydrophobic acetyl groups facilitate passive diffusion across the lipid bilayer. Once cytosolic, non-specific esterases cleave the acetyl groups, releasing the free sugar substrate into the Leloir pathway (GalNAc salvage pathway).

Distinction of Reagents:

• Ac4GalNAz (N-azidoacetylgalactosamine): The industry standard for detection and enrichment. The azide handle allows for chemoselective ligation (Click Chemistry) to fluorescent probes or affinity tags.

• Ac4GalNAc (Native/Isotopic): Used for metabolic flux modulation (enhancing O-glycosylation density) or isotopic labeling (

  C/ N) for quantitative glycoproteomics.

Mechanism of Action: The Salvage Pathway

Understanding the metabolic fate of these precursors is critical for experimental design. Unlike GlcNAc, which feeds directly into the Hexosamine Biosynthetic Pathway (HBP), GalNAc analogs enter the salvage pathway but are subject to epimerization .

Critical Insight - Epimerization: The enzyme GALE (UDP-galactose-4-epimerase) interconverts UDP-GalNAz and UDP-GlcNAz.[1] Consequently, feeding cells Ac4GalNAz will label both Mucin-type O-glycans (GalNAc-driven) and intracellular O-GlcNAc proteins (GlcNAc-driven).

Figure 1: The Metabolic Salvage Pathway of Ac4GalNAz.[2] Note the critical GALE-mediated epimerization step that distributes the label to both GalNAc and GlcNAc pools.

Part 2: Experimental Protocol (Ac4GalNAz Labeling)

Reagents & Stock Preparation

• Ac4GalNAz Stock (100 mM): Dissolve 50 mg of Ac4GalNAz (MW ~430 g/mol ) in anhydrous DMSO. Store at -20°C. Avoid repeated freeze-thaw cycles to prevent acetyl migration.

• Labeling Media: DMEM/RPMI supplemented with 10% FBS. Note: Low-glucose media is NOT required for GalNAc labeling, unlike GlcNAc labeling.

• Click Reagents:

  • CuAAC (Lysates): CuSO4 (50 mM), THPTA Ligand (100 mM), Sodium Ascorbate (100 mM), Azide-Fluorophore/Biotin.

  • SPAAC (Live Cell): DBCO-Fluorophore (e.g., DBCO-Cy5) or BCN-probes.

Step-by-Step Workflow

Phase A: Metabolic Incorporation

• Seeding: Seed cells (e.g., HeLa, HEK293, Jurkat) to reach 60-70% confluency at the start of treatment.

• Treatment: Dilute the 100 mM Ac4GalNAz stock into warm culture media to a final concentration of 25–50 µM .

  • Expert Insight: Do not exceed 50 µM for >24h. High concentrations of peracetylated sugars can deplete cytosolic acetyl-CoA and induce ER stress.

• Incubation: Incubate cells for 24–48 hours at 37°C / 5% CO2.

  • Control: Always include a DMSO-only vehicle control and, if possible, a competition control (Ac4GalNAz + 10x excess native GalNAc).

Phase B: Click Chemistry (Copper-Catalyzed - Lysate)

Use this for Western Blotting or Proteomics.

• Harvest: Wash cells 2x with cold PBS. Lyse in RIPA buffer containing Protease Inhibitors.

• Clarify: Centrifuge at 14,000 x g for 10 min at 4°C. Collect supernatant.

• Quantify: Normalize protein concentration to 2 mg/mL (BCA Assay).

• Reaction Setup: In a 1.5 mL tube, combine in order:

  • Lysate (50 µL, 100 µg protein)

  • Alkyne-Tag (e.g., Biotin-Alkyne, 100 µM final)

  • Premix Catalyst: Mix CuSO4 (1 mM final) + THPTA (2 mM final). Add to lysate.

  • Sodium Ascorbate (5 mM final). Add last to initiate.

• Incubation: Rotate for 1 hour at Room Temperature (RT).

• Termination: Add 5x SDS Loading Buffer (reducing) and boil for 5 min. Proceed to SDS-PAGE.

Phase C: Click Chemistry (Copper-Free - Live Cell Imaging)

Use this for Flow Cytometry or Confocal Microscopy.

• Wash: Wash cells 3x with warm media to remove unincorporated sugar.

• Labeling: Incubate cells with 50 µM DBCO-Fluorophore in media for 30–60 minutes at 37°C.

  • Expert Insight: DBCO reacts with free thiols (cysteine) non-specifically. Minimize background by keeping reaction time <1 hour and using lower concentrations (10-20 µM) if signal is sufficient.

• Fixation: Wash 3x with PBS.[3] Fix with 4% Paraformaldehyde (15 min, RT).

• Imaging: Counterstain nuclei (DAPI) and image.

Part 3: Data Presentation & Validation

Expected Results & Troubleshooting

The following table summarizes typical outcomes and diagnostic steps for common issues.

Parameter	Observation	Cause / Solution
Labeling Efficiency	Weak Signal	Low Salvage Flux: Some cell lines (e.g., specific lymphocytes) have low GalK2 activity. Increase time to 72h or concentration to 50 µM.
Specificity	Nuclear Staining	Epimerization: GalNAz converts to UDP-GlcNAz, labeling nuclear O-GlcNAc. Validation: Use GALE-knockout cells or treat with OGT inhibitor (OSMI-1) to confirm.
Background	High Non-Specific Signal	S-Glycosylation: Peracetylated sugars can non-enzymatically react with cysteines.[4][5] Solution: Perform mild alkaline hydrolysis (beta-elimination) or use lower Ac4GalNAz concentrations.
Toxicity	Cell Detachment / Death	Acetylation Stress: Intracellular acetate accumulation acidifies cytosol. Solution: Reduce concentration to 10 µM or switch to alkynyl-sugars (Ac4GalNAlk) which are often less toxic.

Workflow Diagram

Figure 2: Experimental Workflow for Ac4GalNAz Metabolic Labeling.

Part 4: References

• Design of an O-GalNAc-specific metabolic labeling reagent. Schumann, B., Malaker, S. A., Wisnovsky, S. P., et al. (2020).[1][6][7] Proceedings of the National Academy of Sciences (PNAS). [Link] Significance: Describes the "Bump-and-Hole" strategy to overcome GALE epimerization and achieve specific O-GalNAc labeling.

• Metabolic chemical reporters of glycans exhibit cell-type selective metabolism and glycoprotein labeling. Besanceney-Webler, C., Jiang, H., Zheng, T., et al. (2011). Bioorganic & Medicinal Chemistry. [Link] Significance: Compares Ac4GalNAz vs Ac4GlcNAz incorporation and interconversion rates.[8]

• Fluorinated per-acetylated GalNAc metabolically alters glycan structures on leukocyte PSGL-1. Stolfa, G., Sarkar, A. K., & Neelamegham, S.[9] (2016).[10] Journal of Leukocyte Biology. [Link] Significance: Demonstrates the use of peracetylated GalNAc analogs for metabolic modulation/inhibition rather than just labeling.

Sources

• 1. Metabolic precision labeling enables selective probing of O-linked N-acetylgalactosamine glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Monitoring Protein O-GlcNAc Status via Metabolic Labeling and Copper-free Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. zcgroup.cpu.edu.cn [zcgroup.cpu.edu.cn]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Longer fatty acid-protected GalNAz enables efficient labeling of proteins in living cells with minimized S-glyco modification - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pnas.org [pnas.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Fluorinated per-acetylated GalNAc metabolically alters glycan structures on leukocyte PSGL-1 and reduces cell binding to selectins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

preventing anomerization of beta-GalNAc during deprotection

Technical Support Center: -GalNAc Integrity Assurance

Current Status: Operational Subject: Preventing Anomerization & Degradation of

-GalNAc during Deprotection Ticket Priority: High (Structural Integrity Risk)

Diagnostic: The Mechanism of Failure

Before adjusting your protocol, you must identify why your

-GalNAc is losing stereochemical integrity. In synthetic carbohydrate chemistry, "anomerization" is often a catch-all term used when isomeric mixtures appear. However, the root cause differs strictly by pH.

The Core Threat: The Oxazolinium Intermediate

The primary driver of

anomerization in GalNAc residues is the C2-acetamido group . Under acidic conditions (or in the presence of Lewis acids), the carbonyl oxygen of the C2-NHAc attacks the anomeric center (C1), ejecting the aglycone and forming a stable oxazolinium ion .

When this ring opens, it preferentially accepts nucleophiles from the

-face (thermodynamic product), destroying your carefully synthesized -linkage.

Figure 1: The Oxazolinium Pathway. The C2-acetamido group acts as an internal nucleophile under acidic conditions, facilitating the flip from

to .

Scenario A: Solid Phase Peptide Synthesis (SPPS)

Context: You are cleaving a GalNAc-containing peptide (e.g., Tn antigen analogs) from resin using TFA. The Risk: High. The high acidity of TFA promotes oxazolinium formation.

Troubleshooting Protocol: The "Cold Trap" Cleavage

Standard "Reagent K" or 95% TFA cocktails are often too harsh for

-O-glycosidic linkages.

Parameter	Standard Protocol (RISKY)	Optimized Protocol (SAFE)
Temperature	Room Temperature ( C)	Ice Bath ( C)
Time	2–4 Hours	30–60 Minutes (Max)
Scavengers	TIS / Water	Thioanisole / EDT
Acid Strength	95% TFA	80–90% TFA (Dilute w/ DCM)

Step-by-Step Optimization:

• Pre-chill your cleavage cocktail (TFA/Thioanisole/Water/Phenol 90:5:2.5:2.5) to

  C.

• Add Thioanisole: This is critical. Thioanisole suppresses the carbocation activity that stabilizes the oxazolinium intermediate [1].

• Short Duration: Cleave for 30–60 minutes at

  C.

• Immediate Quench: Do not let the filtrate sit. Precipitate immediately into cold diethyl ether.

• pH Neutralization: During HPLC purification, keep buffers neutral (pH 6–7). Avoid leaving the glycopeptide in acidic HPLC eluent (0.1% TFA) for extended periods; lyophilize immediately.

Scenario B: Oligonucleotide Conjugates (GalNAc-siRNA)

Context: You are deprotecting O-acetyl groups from the GalNAc ligand and cleaving the oligo from CPG support. The Risk: Moderate (Degradation). While base (Ammonia) rarely causes anomerization (C1 flip), it causes

-elimination (linker breakage) or epimerization if conditions are too aggressive.

The "AMA" Dilemma

Standard oligonucleotide deprotection uses AMA (1:1 Ammonium hydroxide / 40% Methylamine) at

C for 10 minutes. This is often too aggressive for complex GalNAc conjugates, leading to linker hydrolysis or base-catalyzed degradation.

Protocol: The "UltraMild" Workflow

Switch to conditions that preserve the O-glycosidic integrity while removing acetyl groups.

Recommended Reagents:

• Deprotection: Ammonium Hydroxide / Ethanol (3:1).

• Monomer Requirement: You must use Ac-dC (Acetyl-dC) phosphoramidites during synthesis. This allows deprotection at lower temperatures.[1]

Step-by-Step Workflow:

• Synthesis Check: Ensure your DNA/RNA synthesis used "UltraMild" phosphoramidites (Pac-dA, Ac-dC, iPr-Pac-dG).

• Reagent Prep: Mix concentrated Ammonium Hydroxide (

  ) and Ethanol (absolute) in a 3:1 ratio.

• Incubation:

  • Option A (Safest): Room Temperature for 12–16 hours.

  • Option B (Faster):

    C for 1–4 hours (Monitor by LC-MS).

  • Strictly Avoid: Temperatures

    C or Methylamine (AMA) if your linker contains esters or succinates.

• Desalting: Use size-exclusion (Nap-10/25) or precipitation immediately. Avoid prolonged exposure to high pH.

FAQ: Troubleshooting Specific Failures

Q: I see a "doublet" in my NMR at the anomeric region. Is this anomerization? A: Likely, yes.

-GalNAc typically shows a coupling constant ( ) of ~8.0 Hz . If you see a new signal with , you have formed the -anomer. This confirms acid-catalyzed anomerization occurred during cleavage or workup.

Q: My GalNAc-siRNA yield is low, and I see a "minus-sugar" mass peak. What happened? A: This is not anomerization; this is deglycosylation or linker hydrolysis .

• Cause: Your deprotection heat was too high (

  C) or the pH was too high (AMA).

• Fix: Switch to the Ammonium Hydroxide/Ethanol protocol described in Module 3.

Q: Can I use Zemplén conditions (NaOMe/MeOH) for GalNAc? A: Yes, but with extreme caution. Zemplén is excellent for removing O-acetyl groups without disturbing the

-linkage. However, the solution must be anhydrous . Presence of water generates NaOH, which promotes peeling ( -elimination) if the GalNAc is attached to a Serine/Threonine-like linker. Always neutralize with acidic resin (e.g., Dowex H+) immediately after the reaction is complete.

Decision Logic for Deprotection

Use this logic flow to select the correct protocol for your specific conjugate.

Figure 2: Protocol Selection Matrix. Select your deprotection strategy based on the linker chemistry to avoid specific failure modes.

References

• Crich, D. (2010). Mechanism of a Chemical Glycosylation Reaction. Accounts of Chemical Research. Link

• Glen Research. (2023). Deprotection of Oligonucleotides: UltraMild and UltraFast Protocols. Glen Research Technical Guide. Link

• Manoharan, M. (2004). RNA interference and chemically modified siRNAs. Current Opinion in Chemical Biology. Link

• Kudryashova, E. V., et al. (2017). Cleavage of Peptide-Oligonucleotide Conjugates: Preventing Side Reactions. Methods in Molecular Biology. Link

Sources

• 1. glenresearch.com [glenresearch.com]

troubleshooting low yields in GalNAc beta-glycoside synthesis

The following guide is structured as a Tier-3 Technical Support resource for organic chemists and process scientists. It bypasses generic advice to address the mechanistic bottlenecks specific to N-acetylgalactosamine (GalNAc) chemistry.

Technical Support Center: GalNAc -Glycoside Synthesis & Conjugation

Status: Operational | Ticket Priority: High (ASGPR Ligand Synthesis) Assigned Specialist: Senior Application Scientist, Carbohydrate Chemistry Division

Executive Summary: The "GalNAc Gap"

In drug delivery, particularly for siRNA/ASO therapeutics, the trivalent GalNAc ligand is the industry standard for targeting hepatocytes via the Asialoglycoprotein Receptor (ASGPR).[1][][3] However, synthesizing the

-glycosidic linkage (essential for receptor binding) is notoriously difficult due to the "Oxazoline Trap" inherent to the C2-acetamido group.

This guide troubleshoots the three most common failure modes:

• Reaction Stalling/Low Conversion: The stable oxazoline intermediate.

• Poor Stereoselectivity:

  -anomer contamination.

• Conjugation Failure: Inefficient loading onto oligonucleotide backbones.

🔧 Troubleshooting Category 1: The "Oxazoline Trap" (Low Yields)

User Report: "I am using a peracetylated GalNAc donor with a Lewis Acid promoter. The starting material is consumed, but I isolate a byproduct instead of my glycoside, or the yield is <30%."

The Root Cause: Neighboring Group Participation (NGP) Gone Wrong

The natural C2-N-acetyl group is a "participating group." Upon activation of the anomeric leaving group (LG), the carbonyl oxygen of the C2-amide attacks the anomeric center (C1), forming a stable 1,2-methyl-oxazoline intermediate. Unlike the acyloxonium ion formed by O-esters (which readily opens to form

-glycosides), the oxazoline is often too stable to react with sterically hindered acceptors (like linkers or secondary hydroxyls).

The Solution Protocol

You must destabilize the intermediate or bypass the acetamido group entirely during glycosylation.

Strategy A: The "Azide Bypass" (Recommended for Scale-up)

Do not use N-acetyl donors for difficult couplings. Use a 2-azido-2-deoxy-galactose donor. The azide is non-participating, preventing oxazoline formation.

• Step 1: Perform glycosylation using a 2-azido donor (often a thioglycoside or trichloroacetimidate).

• Step 2: Reduce the azide to an amine (Staudinger reduction or hydrogenation).

• Step 3: Acetylate the amine to regenerate the native GalNAc structure.

Strategy B: The "Phthalimido" Route

Replace the C2-acetamido with a C2-phthalimido (Phth) group.

• Mechanism: The Phth group participates to form a less stable intermediate that blocks the

  -face, forcing -attack, but does not form a "dead-end" oxazoline.

• Trade-off: Deprotection requires hydrazine or ethylenediamine, which may be incompatible with other esters.

Strategy C: Rare Earth Metal Catalysis (Direct Synthesis)

If you must use a 2-acetamido donor, switch your promoter.

• Protocol: Use Sc(OTf)

  (Scandium Triflate) in 1,2-dichloroethane at elevated temperatures (80-90°C).

• Why: Sc(OTf)

  promotes the equilibrium between the oxazoline and the reactive oxocarbenium ion, pushing the reaction toward the thermodynamic -product.

Data Comparison: Donor Efficiency

Donor C2-Substituent	Intermediate Formed	Reactivity	-Selectivity	Risk Profile
-NHAc (Acetamido)	Stable Oxazoline	Low	High (if it reacts)	High (Stalled reaction)
-N (Azide)	Oxocarbenium Ion	High	Low (Requires solvent control)	Med (Anomeric mixtures)
-NPhth (Phthalimido)	Acyloxonium-like	High	Very High	Low (Deprotection harshness)
-NTroc	Oxazinium	Medium	High	Low (Mild Zn reduction)

🔧 Troubleshooting Category 2: Stereocontrol (Alpha vs. Beta)

User Report: "I switched to a 2-azido donor to improve yields, but now I have a 1:1 mixture of

and anomers. I need pure for ASGPR binding."

The Root Cause: Lack of Anchimeric Assistance

Without a participating group at C2 (like in the Azide strategy), the stereochemistry is driven by the Anomeric Effect (favoring

) and solvent effects.

The Solution Protocol

Force

-selectivity using the Nitrile Solvent Effect .

• Solvent: Run the glycosylation in Acetonitrile (MeCN) or Propionitrile at -40°C.

  • Mechanism:[][3][4][5][6][7] The nitrile nitrogen forms an

    -nitrilium ion intermediate, blocking the -face. The acceptor must attack from the top ( -face) via an S 2-like displacement.

• Temperature: Lower temperatures favor the kinetic control provided by the nitrilium intermediate.

🔧 Troubleshooting Category 3: Oligonucleotide Conjugation Issues

User Report: "I synthesized the trivalent GalNAc ligand successfully, but coupling it to the 5'-end of my siRNA on solid support failed."

The Root Cause: Steric Occlusion

Trivalent GalNAc clusters are bulky. Coupling them to a solid-phase oligonucleotide (CPG resin) often fails because the pore size of the glass support restricts diffusion of the large ligand.

The Solution Protocol

• Solution-Phase Conjugation (Post-Synthetic):

  • Synthesize the oligonucleotide with a 5'-hexylamino linker.

  • Cleave and purify the oligo.[8][9]

  • React with an Activated Ester (PFP or NHS) of the GalNAc cluster in solution (DMSO/Borate buffer).

  • Yield: Typically >85% conversion due to better freedom of motion.

• Click Chemistry (CuAAC):

  • Use a 5'-alkyne oligo and an Azide-GalNAc cluster. This reaction is less sensitive to steric hindrance than amide coupling.

📊 Visualizing the Mechanism: The "Oxazoline Fork"

The diagram below illustrates why standard conditions fail and how specific interventions rescue the yield.

Caption: The "Oxazoline Trap" (Red) sequesters the donor. Using Sc(OTf)

or switching to an Azide donor (Blue path) restores the reactive pathway.

🧪 Standard Operating Procedure (SOP): -Selective GalNAc Coupling

Objective: Synthesis of a GalNAc-linker intermediate for ASGPR ligands.

• Preparation:

  • Donor: 3,4,6-tri-O-acetyl-2-azido-2-deoxy-

    -D-galactopyranosyl trichloroacetimidate.

  • Acceptor: Linker alcohol (e.g., Amino-C6-OH with N-Fmoc).

  • Solvent: Anhydrous Acetonitrile (MeCN).

  • Promoter: TMSOTf (Trimethylsilyl trifluoromethanesulfonate).

• Execution:

  • Dissolve Donor (1.2 eq) and Acceptor (1.0 eq) in MeCN. Add 4Å molecular sieves. Stir for 30 min to dry.

  • Cool to -40°C .

  • Add TMSOTf (0.1 eq) dropwise.

  • Stir at -40°C for 1 hour, then slowly warm to 0°C.

• Workup:

  • Quench with Et

    N. Filter sieves. Concentrate.

  • Checkpoint: NMR should show

    Hz (Indicative of -anomer).

• Post-Modification:

  • Reduce Azide (Zn/Acetic Acid or H

    /Pd).

  • Acetylate amine (Ac

    O/Pyridine) to install the ASGPR-binding acetamido group.

📚 References

• Selective synthesis of

  - and -glycosides of N-acetyl galactosamine using rare earth metal triflates. Source: National Institutes of Health (NIH) / PubMed URL:[Link] Relevance: Validates the use of Sc(OTf) to overcome the oxazoline trap in direct GalNAc synthesis.

• Efficient and Regioselective Synthesis of

  -GalNAc/GlcNAc-Lactose. Source: National Institutes of Health (NIH) / PubMed URL:[Link] Relevance: Discusses enzymatic alternatives and the difficulty of chemical synthesis due to protecting group manipulation.

• Chemical Biology of O-GlcNAc Glycosylation (Mechanism of Oxazoline). Source: Royal Society of Chemistry URL:[Link] Relevance:[1][][4][6][7][10][11] Provides the mechanistic grounding for the "substrate-assisted" oxazoline formation which causes low yields in chemical synthesis.

• Efficient Synthesis and Biological Evaluation of 5′-GalNAc Conjugated Antisense Oligonucleotides. Source: ACS Publications (Bioconjugate Chemistry) URL:[12][13][Link] Relevance:[11][12] Establishes the solution-phase conjugation protocol to solve steric hindrance issues on solid support.

• Ligands of the asialoglycoprotein receptor for targeted gene delivery. Source: PubMed URL:[Link] Relevance: Foundational text on the structure-activity relationship of GalNAc clusters and the requirement for

  -linkages.

Sources

• 1. researchgate.net [researchgate.net]
• 3. GalNAc-Conjugated Oligonucleotides | Liver-Targeted RNA Delivery [biosyn.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ligands of the asialoglycoprotein receptor for targeted gene delivery, part 1: Synthesis of and binding studies with biotinylated cluster glycosides containing N-acetylgalactosamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Solubility of Hydrophobic GalNAc Derivatives

Current Status: Online Operator: Senior Application Scientist Ticket ID: GALNAC-SOL-001

Executive Summary

The solubility of N-acetylgalactosamine (GalNAc) derivatives presents a "Hydrophobicity Paradox" that frequently stalls therapeutic development. While the final GalNAc sugar is hydrophilic, the protected precursors (acetylated) and the linkers used for conjugation are often highly hydrophobic. This guide addresses the critical transition phases—synthesis, deprotection, and reconstitution—where solubility issues cause aggregation, low yields, or "crashing out."

Part 1: The Solubility Decision Matrix

Before modifying your protocol, diagnose the solubility bottleneck using the physicochemical state of your molecule.

Figure 1: Decision tree for diagnosing solubility failures based on the protection status of the GalNAc cluster.

Part 2: Troubleshooting Synthesis & Conjugation

Issue 1: The "Gummy Precipitate" During Coupling

Context: You are coupling a hydrophobic GalNAc-NHS ester (or PFP ester) to an amino-modified oligonucleotide. The reaction mixture turns cloudy or forms a gummy precipitate.

Root Cause: The oligonucleotide is highly polar (polyanionic), while the protected GalNAc cluster is lipophilic. In standard aqueous buffers (e.g., Sodium Borate pH 8.5), the GalNAc reagent crashes out before reacting.

Corrective Protocol:

• The "Organic Spike" Method:

  • Dissolve the GalNAc-NHS ester in anhydrous DMSO or DMF at a high concentration (e.g., 50–100 mg/mL).

  • Dissolve the oligonucleotide in the aqueous buffer (0.1 M NaHCO₃/Na₂CO₃, pH 8.5).

  • Crucial Step: Slowly add the organic GalNAc solution to the aqueous oligo solution while vortexing. Ensure the final organic solvent content is 30–50% (v/v) . This maintains solubility for both species [1].

• Solvent Selection (DMSO vs. DMF):

  • Use DMSO if you require higher hapten loading or if your cluster is extremely hydrophobic. DMSO has a higher dipole moment (3.96D) than DMF (3.82D), often maintaining better solubility for "borderline" conjugates [2].[1]

  • Use DMF if downstream workup requires rapid evaporation, as DMSO is difficult to remove without lyophilization.

Issue 2: Post-Synthesis Deprotection "Crash"

Context: After solid-phase synthesis, you treat the GalNAc-oligonucleotide with ammonia/methylamine (AMA) to remove protecting groups. A white precipitate forms that cannot be redissolved.

Root Cause: Rapid removal of acetyl groups exposes the hydroxyls (hydrophilic), but if the linker (e.g., alkyl chain >C6) or the scaffold is too hydrophobic, the molecule becomes amphiphilic and forms micelle-like aggregates that mimic precipitation.

Corrective Protocol:

• The "Step-Down" Dilution: Do not evaporate the deprotection mixture to dryness immediately. Dilute with 50% Acetonitrile/Water before evaporation to prevent aggregation during the concentration phase.

• Structural Fix: If this persists, your linker is too hydrophobic. Switch from alkyl linkers to Triethylene Glycol (TEG) spacers. TEG maintains the necessary spacing for ASGPR binding but significantly improves aqueous solubility [3].

Part 3: Purification & Analysis

Issue 3: Broad/Tailing Peaks on HPLC

Context: The GalNAc conjugate elutes as a broad smear on RP-HPLC, making purity assessment impossible.

Root Cause: Secondary hydrophobic interactions between the GalNAc cluster and the C18 stationary phase.

Optimization Table: Mobile Phase Adjustments

Parameter	Standard Condition	Optimized for GalNAc	Why?
Buffer pH	pH 7.0 (TEAA)	pH 8.5 – 10 (TEAB or NH₄HCO₃)	High pH deprotonates residual silanols and keeps the oligo fully extended, reducing hydrophobic tailing [4].
Column Temp	25°C	50°C – 60°C	Higher temperature disrupts hydrophobic aggregates and improves mass transfer kinetics.
Additive	None	Phenylboronic Acid (PBA)	PBA reversibly binds to the cis-diols of GalNAc, temporarily increasing hydrophobicity to shift the conjugate away from impurities [5].

Part 4: Reconstitution of Lyophilized Conjugates

User Complaint: "I lyophilized my pure GalNAc-siRNA, but now it won't dissolve in water/PBS. It sits as a pellet."

The "Wetting" Protocol: Lyophilization can drive the hydrophobic domains of the GalNAc cluster to the surface of the pellet. Water cannot penetrate this "waxy" shell.

• Step 1 (Wetting): Add a minimal volume of Acetonitrile or DMSO (e.g., 2-5% of the final target volume) directly to the pellet. Let it sit for 1-2 minutes. This "wets" the hydrophobic domains.

• Step 2 (Solubilization): Add water/buffer to the target volume.

• Step 3 (Annealing): Heat the solution to 65°C for 5-10 minutes , then slow cool to room temperature. This provides the activation energy to break intermolecular aggregates and allows the molecule to fold into its soluble conformation [6].

Part 5: Advanced Structural Optimization

If process changes fail, the molecule itself requires redesign.

Figure 2: Structural modifications to permanently resolve solubility issues.

• TEG Spacers: Replace hydrophobic alkyl chains with polyethylene glycol units (e.g., Triethylene glycol). This is the industry standard for improving the "druggability" of GalNAc clusters [3].

• ESC (Enhanced Stabilization Chemistry): While primarily for nuclease resistance, the alternating 2'-F and 2'-OMe pattern used in ESC designs can alter the overall hydration shell of the siRNA, potentially aiding solubility compared to fully hydrophobic modifications [7].

References

• Oreate AI. (2026). "DMSO vs. DMF: Unpacking the Nuances of Two Essential Solvents." Oreate AI Blog.

• Yamamoto, T., et al. (2018). "Novel Cluster and Monomer-Based GalNAc Structures Induce Effective Uptake of siRNAs in Vitro and in Vivo." Bioconjugate Chemistry.

• Waters Corporation. "Purifying Oligonucleotides: Mobile Phase Options." Waters.com.

• Gabriel, C. G., et al. (2022). "Improved Purification of GalNAc-Conjugated Antisense Oligonucleotides Using Boronic Acids." Organic Process Research & Development.

• Glen Research. "Technical Brief: Procedure for the synthesis and deprotection of Synthetic RNA." Glen Report 19.22.

• Foster, D. J., et al. (2018). "Advanced siRNA Designs Further Improve In Vivo Performance of GalNAc-siRNA Conjugates." Molecular Therapy.

Sources

• 1. DMSO vs. DMF: Unpacking the Nuances of Two Essential Solvents - Oreate AI Blog [oreateai.com]
• 2. GalNAc-Conjugated Oligonucleotides | Liver-Targeted RNA Delivery [biosyn.com]
• 3. Hydrophobicity drives the systemic distribution of lipid-conjugated siRNAs via lipid transport pathways - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Separating Acetylated GalNAc Anomers by Flash Chromatography

Welcome to the technical support center for the chromatographic separation of acetylated N-acetylgalactosamine (GalNAc) anomers. This guide is designed for researchers, scientists, and drug development professionals who are navigating the nuances of purifying these critical carbohydrate building blocks. Here, we move beyond basic protocols to provide in-depth, field-proven insights into the principles, practices, and troubleshooting of this common yet often challenging separation.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions that frequently arise when planning and executing the flash chromatography of acetylated GalNAc anomers.

Q1: Why is flash chromatography a suitable method for separating acetylated GalNAc anomers?

Flash chromatography is an ideal technique for this separation due to the significant change in polarity upon acetylation of GalNAc. The native sugar is highly polar and not amenable to silica gel chromatography. However, per-acetylation masks the polar hydroxyl groups, rendering the molecule significantly less polar and soluble in common organic solvents used in normal-phase chromatography.[1] This allows for effective separation on a silica gel stationary phase.

Q2: What is the underlying principle of separating the α and β anomers on silica gel?

The separation of α and β anomers of acetylated GalNAc is primarily based on subtle differences in their polarity and steric interactions with the silica gel surface. The anomeric effect plays a significant role here. In the α-anomer, the anomeric acetyl group is in an axial orientation, while in the β-anomer, it is equatorial. This difference in stereochemistry can lead to a difference in the overall dipole moment of the molecule and how it interacts with the hydroxyl groups on the silica gel surface. Generally, the anomer that can interact more strongly with the silica gel will be retained longer and elute later.

Q3: What is the expected elution order of the α and β anomers of peracetylated GalNAc from a silica gel column?

While the elution order should always be confirmed experimentally, it is generally observed that the α-anomer of peracetylated GalNAc is less polar and therefore elutes before the β-anomer in normal-phase chromatography on silica gel.[2] This is often attributed to the "anomeric effect," where the axial orientation of the anomeric acetyl group in the α-isomer makes it less accessible for hydrogen bonding with the silica gel compared to the equatorial orientation in the β-isomer.

Q4: Can the anomers interconvert (anomerize) during chromatography?

Yes, on-column anomerization is a potential issue, especially if the silica gel is acidic or if there are traces of acid or base in the solvent system.[3][4] This can lead to peak broadening, tailing, or even the appearance of a plateau between the two anomeric peaks.[5] It is crucial to use high-purity solvents and, if necessary, to neutralize the silica gel or add a small amount of a neutralizer like triethylamine to the eluent.

Q5: How can I monitor the separation?

Since acetylated sugars do not have a strong UV chromophore, UV detection is generally not effective. The most common methods for monitoring fractions are:

• Thin-Layer Chromatography (TLC): Fractions are spotted on a TLC plate, which is then developed and visualized using a stain that reacts with carbohydrates, such as a p-anisaldehyde or potassium permanganate solution, followed by heating.[3][6]

• Evaporative Light Scattering Detector (ELSD): If your flash chromatography system is equipped with an ELSD, it can be a valuable tool for real-time detection of non-chromophoric compounds like acetylated sugars.[1]

Troubleshooting Guide

Encountering issues during flash chromatography is common. This guide provides a systematic approach to diagnosing and resolving problems specific to the separation of acetylated GalNAc anomers.

Problem	Potential Causes	Solutions & Recommendations
Poor or No Separation of Anomers	1. Inappropriate Solvent System: The polarity of the eluent may be too high or too low, resulting in co-elution. 2. Column Overload: Too much sample has been loaded onto the column. 3. Poor Column Packing: An improperly packed column will lead to band broadening and poor resolution.	1. Optimize the Solvent System: Systematically screen solvent systems with varying polarities. A good starting point is a mixture of a non-polar solvent (e.g., hexane or toluene) and a moderately polar solvent (e.g., ethyl acetate or diethyl ether). A shallow gradient elution can often improve separation. 2. Reduce Sample Load: As a rule of thumb, the sample load should be 1-5% of the silica gel weight. 3. Repack the Column: Ensure the silica gel is packed uniformly without any cracks or channels.
Co-elution of Anomers	1. Solvent System Lacks Selectivity: The chosen solvents may not provide sufficient differentiation between the anomers. 2. On-Column Anomerization: Interconversion of the anomers on the column will lead to overlapping peaks.[3][5]	1. Try Different Solvent Combinations: Experiment with different solvent families. For example, if a hexane/ethyl acetate system fails, try a toluene/diethyl ether or a dichloromethane/acetone system. 2. Neutralize the System: Add 0.1-1% triethylamine to the eluent to suppress acid-catalyzed anomerization.[4] You can also pre-treat the silica gel with a triethylamine-containing solvent.
Product Tailing	1. Acidic Silica Gel: Interactions between the acetylated sugar and acidic sites on the silica can cause tailing. 2. Sample Overload: Exceeding the column's capacity can lead to tailing peaks.	1. Use Neutralized Silica or Add a Modifier: Employ silica gel that has been deactivated with a base, or add a small amount of a modifier like triethylamine or pyridine to the eluent. 2. Decrease the Amount of Sample Loaded: Refer to the guidelines for column loading.
Product Does Not Elute	1. Solvent Polarity is Too Low: The eluent is not strong enough to move the compound down the column. 2. Compound Decomposition on Silica: The acetylated GalNAc may be degrading on the acidic silica gel.[4]	1. Increase Solvent Polarity: Gradually increase the proportion of the more polar solvent in your eluent system. 2. Test for Stability: Spot the compound on a TLC plate and let it sit for a few hours before eluting to check for degradation. If decomposition is observed, use deactivated silica gel or a different stationary phase like alumina.
Irreproducible Results	1. Inconsistent Solvent Preparation: Small variations in the solvent mixture can significantly affect retention times. 2. Variable Activity of Silica Gel: Different batches of silica gel can have different activities. 3. Temperature Fluctuations: Chromatography can be sensitive to changes in ambient temperature.	1. Precise Solvent Preparation: Always use freshly prepared solvents and measure volumes accurately. 2. Standardize Silica Gel: If possible, use silica gel from the same manufacturer and lot number for a series of experiments. 3. Control Temperature: For highly sensitive separations, consider performing the chromatography in a temperature-controlled environment.

Experimental Protocol: Flash Chromatography of Peracetylated GalNAc

This protocol provides a general workflow for the separation of α and β anomers of peracetylated N-acetylgalactosamine. It is essential to optimize the solvent system for your specific mixture and scale.

1. Materials and Reagents:

• Crude mixture of peracetylated GalNAc anomers

• Silica gel (230-400 mesh)

• Flash chromatography column and system

• Solvents: Hexane (or Toluene), Ethyl Acetate (or Diethyl Ether), Dichloromethane, Acetone (all HPLC grade)

• Triethylamine (optional)

• TLC plates (silica gel 60 F254)

• TLC developing chamber

• Staining solution (e.g., p-anisaldehyde or potassium permanganate)

• Heat gun

2. Procedure:

• Step 1: TLC Analysis and Solvent System Optimization

  • Dissolve a small amount of the crude mixture in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a TLC plate.

  • Develop the TLC plate in various solvent systems to find one that gives good separation between the two anomeric spots. Aim for Rf values between 0.2 and 0.5 for the two spots, with a clear separation (ΔRf > 0.1).

  • Suggested Starting Solvent Systems:

    • Hexane:Ethyl Acetate (e.g., 2:1, 1:1, 1:2)

    • Toluene:Diethyl Ether (e.g., 3:1, 2:1, 1:1)

    • Dichloromethane:Acetone (e.g., 9:1, 8:2)

• Step 2: Column Packing

  • Select an appropriate size flash column based on the amount of crude material.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Carefully pack the column with the slurry, ensuring a uniform and well-compacted bed.

  • Equilibrate the column by passing several column volumes of the initial eluent through it.

• Step 3: Sample Loading

  • Dissolve the crude mixture in a minimal amount of the appropriate solvent (ideally the chromatography eluent or a less polar solvent).

  • Alternatively, for less soluble samples, perform a "dry loading" by adsorbing the sample onto a small amount of silica gel, evaporating the solvent, and carefully adding the dry powder to the top of the column.

• Step 4: Elution and Fraction Collection

  • Begin elution with the optimized solvent system.

  • If using a gradient, gradually increase the polarity of the eluent. A shallow gradient is often more effective for separating closely related isomers.

  • Collect fractions of an appropriate size (typically 1-2% of the column volume).

  • Monitor the elution profile using TLC analysis of the collected fractions.

• Step 5: Analysis and Characterization

  • Combine the fractions containing the pure α-anomer and the pure β-anomer separately.

  • Evaporate the solvent under reduced pressure.

  • Confirm the identity and purity of each anomer using ¹H NMR spectroscopy. The anomeric proton (H-1) is a key diagnostic signal. For the α-anomer, expect a doublet with a smaller coupling constant (J ≈ 3-4 Hz), while the β-anomer will show a doublet with a larger coupling constant (J ≈ 8-9 Hz).[7]

Visualizing the Workflow

Caption: Workflow for the flash chromatography separation of acetylated GalNAc anomers.

Key Mechanistic Considerations

Caption: Mechanism of anomer separation on a silica gel surface.

References

• Silica-Based Stationary Phase with Surface Bound N-Acetyl- Glucosamine for Hydrophilic Interaction Liquid Chromatography. MDPI.[Link]

• SUPPLEMENTARY MATERIAL - Figshare. Figshare.[Link]

• NMR spectra of GalNAcα-GlcA-β-MU recorded at 500 MHz in D2O at 30_C.... ResearchGate.[Link]

• Anomerization of N-Acetylglucosamine Glycosides Promoted by Dibromomethane and Dimethylformamide - PMC. National Center for Biotechnology Information.[Link]

• Separation of the α- and β-Anomers of Carbohydrates by Diffusion-Ordered NMR Spectroscopy - MDPI. MDPI.[Link]

• Synthesis of α/β‐GalNAc anomers Reagents and condition: (a) Ac2O, Py,... - ResearchGate. ResearchGate.[Link]

• Supporting Information Facile Synthesis of GalNAc Monomers and Block Polycations for Hepatocyte Gene Delivery. pubs.acs.org.[Link]

• Selective synthesis of α- and β-glycosides of N-acetyl galactosamine using rare earth metal triflates - PMC. National Center for Biotechnology Information.[Link]

• Two-dimensional elution map of GalNAc-containing N-linked oligosaccharides - PubMed. National Center for Biotechnology Information.[Link]

• Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. University of Rochester.[Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It) - Axion Labs. Axion Labs.[Link]

• Column chromatography glycoglycerolipids | Cyberlipid. Cyberlipid.[Link]

• Separation and Identification of alpha- and beta-glycopyranoside anomers - Emery Pharma. Emery Pharma.[Link]

• Liquid-state NMR spectroscopy for complex carbohydrate structural analysis - iris.unina.it. Università degli Studi di Napoli Federico II.[Link]

• A Novel Pot-Economy Approach to the Synthesis of Triantennary GalNAc-Oligonucleotide. MDPI.[Link]

• Separation of Monosaccharide Anomers on Photo-Click Cysteine-Based Stationary Phase: The α/β Interconversion Process Studied by Dynamic Hydrophilic Liquid Chromatography - MDPI. MDPI.[Link]

• Synthesis of 2-deoxy mucin- type O-glycan analogues as biological - University of Bristol Research Portal. University of Bristol.[Link]

• Purification of N-acetylgalactosamine-modified-oligonucleotides using orthogonal anion-exchange and mixed-mode chromatography approaches - PubMed. National Center for Biotechnology Information.[Link]

• Sugar Separation Problems - Chromatography Forum. Chromatography Forum.[Link]

• WO2018215049A1 - Process for galnac oligonucleotide conjugates - Google Patents.

• HPLC Troubleshooting Guide. Waters.[Link]

• Strategies to Purify Carbohydrate Based Compounds - Teledyne ISCO. Teledyne ISCO.[Link]

• Thesis (modern) - the University of Groningen research portal. University of Groningen.[Link]

• Selection of Three-Phase Solvent System for Countercurrent Chromatography – A Practical Guide Using Syzygium malaccense Leaves Extract - SBQ. Sociedade Brasileira de Química.[Link]

• Unraveling the Power of Chromatographic Separation Techniques - Longdom Publishing. Longdom Publishing.[Link]

• Metabolically Stable Anomeric Linkages Containing GalNAc−siRNA Conjugates: An Interplay among ASGPR, Glycosidase, and RISC Pathways - Structural Biology @ Vanderbilt. Vanderbilt University.[Link]

Sources

• 1. teledyneisco.com [teledyneisco.com]
• 2. Selective synthesis of α- and β-glycosides of N-acetyl galactosamine using rare earth metal triflates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anomerization of N-Acetylglucosamine Glycosides Promoted by Dibromomethane and Dimethylformamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chromatography [chem.rochester.edu]
• 5. mdpi.com [mdpi.com]
• 6. tandf.figshare.com [tandf.figshare.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Oxazoline Formation in GalNAc Coupling

This technical guide addresses the "Oxazoline Paradox" in GalNAc chemistry: the mechanism where the 2-acetamido group participates to ensure 1,2-trans (

) selectivity but often stalls as a stable oxazoline byproduct, reducing yield.

Topic: Optimization of GalNAc Glycosylation & Prevention of Stable Oxazoline Traps Audience: Organic Chemists, Process Scientists, and Oligonucleotide Conjugation Specialists Context: Chemical synthesis of GalNAc-linker conjugates (e.g., for siRNA/ASO delivery)

The Core Problem: The Oxazoline Paradox

In the synthesis of N-acetylgalactosamine (GalNAc) conjugates, the 2-acetamido group is designed to act as a neighboring group participant (NGP) . It displaces the anomeric leaving group to form an oxazolinium ion intermediate, which blocks the

-face and directs the incoming nucleophile (linker/acceptor) to the -face.

The Issue: Under certain conditions, this intermediate loses a proton to form a neutral, stable oxazoline (2-methyl-(3,4,6-tri-O-acetyl-1,2-dideoxy-

-D-galactopyrano)-[2,1-d]-2-oxazoline). This species is often unreactive toward the acceptor ("The Oxazoline Trap"), halting the reaction and reducing coupling efficiency.

Mechanistic Visualization

The following diagram illustrates the bifurcation between productive glycosylation and the formation of the stable oxazoline trap.

Caption: The oxazolinium ion is the pivot point. Without sufficient acid activation, it collapses into the stable oxazoline byproduct.

Troubleshooting Guide: Minimizing the Trap

Q1: Why is my reaction stalling with high recovery of a "byproduct" that isn't the starting material?

Diagnosis: You have likely formed the stable oxazoline. Verification: Check 1H NMR. The anomeric proton (H1) of the oxazoline typically appears as a doublet at ~5.95 ppm (J = 5.2 Hz) in CDCl3, distinct from the

-glycoside (~4.5-4.7 ppm) or the -chloride. Root Cause: The reaction environment became too basic or lacked sufficient Lewis acid strength to keep the oxazoline ring activated (open).

Q2: Which activator should I use to reopen the oxazoline?

Recommendation: Switch to TMSOTf (Trimethylsilyl trifluoromethanesulfonate) .[1] Unlike weaker promoters (e.g., AgOTf or BF3·OEt2), TMSOTf is powerful enough to re-activate the stable oxazoline, converting it back into the reactive oxazolinium ion in situ, allowing the acceptor to attack.

• Protocol Adjustment: If using a thioglycoside donor with NIS, add TfOH (Triflic acid) or increase TMSOTf equivalents slightly (0.1–0.2 eq excess) to ensure the medium remains acidic enough to prevent oxazoline accumulation.

Q3: Does the protecting group pattern affect oxazoline stability?

Insight: Yes. The "armed/disarmed" concept applies here.

• 4,6-O-Benzylidene Protection: This group locks the GalNAc ring in a rigid conformation. While it generally promotes

  -selectivity, it can sometimes stabilize the oxazoline intermediate.

• Electron-Withdrawing Groups: Using more electron-withdrawing protecting groups (e.g., chloroacetyl instead of acetyl) at C3/C4 destabilizes the oxazolinium ion, making it more reactive (more "electrophilic") and less likely to sit as a stable neutral oxazoline.

Q4: How does solvent choice impact this side reaction?

Critical Factor: Avoid solvents that act as proton sponges or competing nucleophiles.

• Dichloromethane (DCM): Preferred.[2] Inert and dissolves reactants well.

• Acetonitrile (MeCN): Use with caution. While MeCN promotes

  -selectivity via its own nitrilium ion effect, it can compete with the acetamido group. In GalNAc chemistry, the intrinsic NGP of the C2-acetamido group is usually dominant, so DCM is often cleaner.

• 1,2-Dichloroethane (DCE): Often allows for higher temperature reactions (reflux) which provides the thermal energy required to overcome the activation energy of opening the stable oxazoline ring.

Optimized Protocol: GalNAc-Linker Coupling[3]

This protocol minimizes oxazoline accumulation by maintaining an acidic activation cycle.

Reagents:

• Donor: Peracetylated GalNAc thioglycoside (e.g., Ethyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-1-thio-

  -D-galactopyranoside).

• Acceptor: Linker with primary alcohol (e.g., Cbz-aminohexanol).

• Activator: NIS (N-Iodosuccinimide) / TMSOTf.

• Solvent: Anhydrous DCM (Molecular Sieves 4Å).

Step-by-Step Workflow:

• Drying (Critical):

  • Co-evaporate Donor and Acceptor with toluene (3x) to remove trace water. Water hydrolyzes the oxazolinium ion to the hemiacetal (reducing sugar).

  • Dissolve in dry DCM under Argon/Nitrogen. Add activated 4Å MS. Stir for 30 min.

• Activation (Low Temp Start):

  • Cool mixture to -20°C .

  • Add NIS (1.5 eq) followed by TMSOTf (0.1–0.2 eq).

  • Note: Starting cold favors the kinetic formation of the oxazolinium ion.

• Temperature Ramp (The "Oxazoline Fix"):

  • Stir at -20°C for 1 hour.

  • Crucial Step: If TLC shows the "oxazoline spot" (usually lower Rf than donor, UV active), allow the reaction to warm to 0°C or Room Temperature .

  • Reasoning: The thermal energy, combined with the strong Lewis acid (TMSOTf), drives the equilibrium from the stable oxazoline back to the reactive cation, forcing product formation.

• Quenching:

  • Quench with Triethylamine (TEA) or saturated NaHCO3 only after consumption of the oxazoline is confirmed. Premature quenching locks any remaining intermediate as the stable oxazoline byproduct.

Data Summary: Activator Efficiency

Comparison of conditions for opening the GalNAc oxazoline trap.

Activator System	Acid Strength	Oxazoline Re-activation?	Risk of Hydrolysis	Recommendation
NIS / TfOH	Very High	Excellent	High (if wet)	Preferred for difficult couplings.
NIS / TMSOTf	High	Good	Moderate	Standard starting point.
NIS / AgOTf	Moderate	Poor	Low	Avoid (Traps oxazoline).
DMTST	Moderate	Poor	Low	Often leads to stalled reactions.

FAQ: Rapid-Fire Solutions

Q: I see a new spot on TLC that fluoresces strongly but isn't product. What is it? A: Likely the oxazoline. It is often more polar than the thioglycoside donor but less polar than the free sugar. Treat the reaction with more acid (TMSOTf) or heat to convert it.

Q: Can I use the oxazoline as the donor intentionally? A: Yes. This is known as the "Oxazoline Method." You can isolate the stable oxazoline and then react it with the acceptor using anhydrous CuCl2 or Yb(OTf)3 as a catalyst. This is sometimes cleaner than the thioglycoside route if the one-pot reaction is messy.

Q: My GalNAc coupling to the oligonucleotide (solid phase) is failing. Is this oxazoline? A: Unlikely. In solid-phase synthesis (phosphoramidite chemistry), the failure is usually due to moisture or inefficient coupling of the bulky GalNAc phosphoramidite. However, during deprotection (ammonia treatment), the 2-acetamido group can participate in base-catalyzed degradation if the conditions are too harsh. Ensure you use standard deprotection (e.g., AMA at 65°C) compatible with your linker chemistry.

References

• Mechanism of Oxazoline Formation

  • Title: "Protecting group free glycosylation: one-pot stereocontrolled access to 1,2-trans glycosides"
  • Source: Royal Society of Chemistry (RSC), Org. Biomol. Chem.

  • URL:[Link]

• Oxazoline as a Donor (Enzymatic/Chemical)

  • Title: "Synthetic and semi-synthetic approaches to unprotected N-glycan oxazolines"[3][4]

  • Source: Beilstein Journal of Organic Chemistry[4]

  • URL:[Link]

• Optimization of GalNAc-Oligonucleotide Conjugates

  • Title: "Synthesis of 5′-GalNAc-Conjugated Oligonucleotides: A Comparison of Solid and Solution-Phase Conjugation Strategies"[5]

  • Source: MDPI, Nucleic Acid Therapeutics

  • URL:[Link][3]

Sources

• 1. rsc.org [rsc.org]
• 2. Synthetic and semi-synthetic approaches to unprotected N-glycan oxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. Synthesis of 5′-GalNAc-Conjugated Oligonucleotides: A Comparison of Solid and Solution-Phase Conjugation Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Handling of 2-(Acetylamino)-2-deoxy-beta-D-galactopyranose (GalNAc)

Audience: Researchers in Glycobiology, Analytical Chemistry, and Drug Development. Topic: Stability of GalNAc in Acidic Buffers (Hydrolysis, Anomerization, and Storage).

Introduction: The Chemical Context

Welcome to the Technical Support Center for 2-(acetylamino)-2-deoxy-beta-D-galactopyranose , commonly known as N-Acetyl-D-galactosamine (GalNAc) .

As a Senior Application Scientist, I often see researchers treat GalNAc identical to neutral sugars (like Galactose) or its C4-epimer (GlcNAc). However, the acetamido group at C2 and the axial hydroxyl at C4 dictate unique stability profiles in acidic media. This guide addresses the critical balance between solubility , anomerization , and degradation (deacetylation).

Module 1: Chemical Stability Profile

The Acid Stability Hierarchy

In acidic buffers, GalNAc is subject to three competing reactions, ranked here by energy barrier (easiest to hardest):

• Mutarotation (Anomerization): Rapid interconversion between ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  and anomers. Occurs in mild acid (pH 2–5) at room temperature.

• Glycosidic Hydrolysis (Depolymerization): Cleavage of GalNAc from a polymer chain. Requires moderate acid (e.g., 2M TFA) and heat.

• N-Deacetylation: Hydrolysis of the amide bond to form Galactosamine (GalN) . Requires strong acid (e.g., 4–6M HCl) and high heat.

Mechanism Visualization

The following diagram illustrates the degradation pathways you must control during experimentation.

Caption: Pathway of GalNAc acid instability. Note that mutarotation is reversible, while deacetylation is irreversible.

Module 2: Troubleshooting HPLC & LC-MS Issues

Issue 1: "I see two peaks for my pure GalNAc standard."

• Diagnosis: Anomerization (Mutarotation). [1][2]

  • Mechanism: In aqueous solution, the hemiacetal ring opens and closes, equilibrating between

    (~37%) and (~63%) forms. Acidic mobile phases (like 0.1% Formic Acid) catalyze this rate.

  • Impact: If your HPLC column can resolve the anomers (e.g., HILIC or Amide columns), you will see peak splitting.

  • Solution:

    • Temperature Control: Increase column temperature (e.g., to 40–60°C). This increases the interconversion rate beyond the chromatographic timescale, merging the peaks into a single average peak.

    • Mobile Phase: Ensure consistent pH. Variations in pH shift the

      ratio and rate.

Issue 2: "My GalNAc signal is decreasing over time in the autosampler."

• Diagnosis: Deacetylation or Microbial Growth. [3]

  • Mechanism: While GalNAc is stable in 0.1% TFA for days, prolonged storage (>1 week) or higher acid concentrations can slowly hydrolyze the N-acetyl group, forming Galactosamine (which may not elute or detect the same way).

  • Check: Does the loss of GalNAc correlate with the appearance of a new, earlier-eluting peak (GalN)?

  • Solution: Store standards frozen. Prepare fresh dilutions in mobile phase daily.

Issue 3: "I cannot release GalNAc from my glycoprotein without destroying it."

• Diagnosis: Hydrolysis Optimization Failure.

  • Context: You need to break the glycosidic bond (Polymer

    Monomer) without breaking the amide bond (GalNAc GalN).

  • Optimization: See the protocol below. You must avoid "over-hydrolysis."

Module 3: Experimental Protocols

Protocol A: Optimized Acid Hydrolysis for GalNAc Release

Use this when releasing GalNAc from glycoproteins or polysaccharides.

Parameter	Recommended Condition	Why?
Acid	2 M Trifluoroacetic Acid (TFA)	Strong enough to cleave glycosides; milder than HCl regarding deacetylation.
Temperature	100°C	Required activation energy for glycosidic cleavage.
Time	3–4 Hours	Critical: >4 hours risks deacetylation (loss of ~10-15% signal).
Neutralization	Evaporation (N2 stream)	Removes TFA without adding salts (unlike NaOH neutralization).

Validation Step: Spike a known amount of free GalNAc into a control sample before hydrolysis. If recovery is <90%, reduce time or temperature.

Protocol B: Stability Testing in Mobile Phase

Use this to validate your specific LC-MS autosampler conditions.

• Preparation: Dissolve GalNAc (1 mg/mL) in your exact mobile phase (e.g., Water + 0.1% Formic Acid).

• Time Points: Inject immediately (T0), then at 4h, 12h, 24h, and 48h. Keep the vial in the autosampler (usually 4°C or ambient).

• Analysis: Monitor the Total Area (Sum of

  peaks).

• Acceptance: Stability is confirmed if Total Area remains within 98–102% of T0.

Module 4: Storage & Handling FAQs

Q: Can I store GalNAc in 0.1% TFA at room temperature?

A: Short-term only (24-48 hours). While 0.1% TFA (pH ~2) is not strong enough to cause rapid deacetylation at room temperature, it is strong enough to catalyze mutarotation and potentially slow degradation over weeks. For long-term storage, lyophilize the sample or freeze at -20°C in a neutral buffer.

Q: Why does GalNAc degrade faster than Glucose in acid?

A: It actually degrades slower in terms of ring destruction (furans) but has the added liability of the N-acetyl group . The protonated nitrogen (after deacetylation) can electrostatically protect the ring from further degradation, but the loss of the acetyl group changes the molecule's identity (mass shift -42 Da), which is disastrous for quantitation.

Q: Is Formic Acid better than TFA for GalNAc stability?

A: Yes. Formic acid is a weaker acid (pKa 3.75) than TFA (pKa 0.23). 0.1% Formic acid provides sufficient protonation for LC-MS ionization without subjecting the GalNAc to the harsher hydrolytic environment of TFA.

References

• Hydrolysis Kinetics of Amino Sugars

  • Study on the acid hydrolysis of N-acetyl-D-glucosamine (analogous to GalNAc) demonstrating the competition between glycosidic and amide hydrolysis.

  • Source:

• Mutarotation Mechanisms

  • Detailed kinetic analysis of acid-catalyzed mutarotation in galactose deriv

  • Source:

• Analytical Method Validation

  • Protocols for simultaneous determination of GalNAc and GlcNAc using HPLC, confirming stability in mobile phases.

  • Source:

Sources

• 1. conductscience.com [conductscience.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. mobile phase stability - Chromatography Forum [chromforum.org]

purification of beta-GalNAc conjugates from reaction byproducts

Technical Support Center: Purification of β-GalNAc-Oligonucleotide Conjugates

Topic: Purification of β-GalNAc (N-acetylgalactosamine) conjugates from reaction byproducts. Audience: Senior Researchers, Process Chemists, and CMC Leads.[1] Objective: Provide authoritative, actionable troubleshooting guides for isolating high-purity GalNAc-siRNA/ASO conjugates.

Module 1: Strategy & Workflow Triage

Q: How do I select the correct purification modality for my specific impurity profile?

A: The purification strategy depends entirely on the physicochemical difference between your target conjugate and its dominant impurities.[1] GalNAc conjugation alters both the hydrophobicity and the molecular weight of the oligonucleotide, but it minimally affects the charge density per unit length compared to the naked oligonucleotide.[1]

• Scenario A (Dominant Impurity = Unconjugated Oligo): Use IP-RP-HPLC .[1][2] The GalNAc cluster significantly increases hydrophobicity.[1] The conjugate will elute later than the naked oligo.

• Scenario B (Dominant Impurity = n-1 / Failure Sequences): Use Anion Exchange (AEX) . The charge difference between full-length and truncated sequences is the primary separation lever.[1]

• Scenario C (Complex Mixture): A sequential approach (IP-RP followed by AEX or TFF) is required for clinical-grade purity.[1]

Workflow Decision Matrix

Figure 1: Decision tree for selecting the primary purification modality based on impurity profile.

Module 2: Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC)

Q: I am seeing poor resolution between the GalNAc conjugate and the unconjugated oligonucleotide on my C18 column. How do I improve this?

A: This is a common issue caused by the "stickiness" of the GalNAc cluster or insufficient hydrophobic discrimination.[1]

Troubleshooting Protocol:

• Switch Stationary Phase: Standard Oligo C18 columns (100 Å) often trap GalNAc conjugates, leading to peak tailing.[1] Switch to a C4 WidePore (300–400 Å) column.[1] The lower carbon load and larger pores reduce irreversible adsorption and improve mass transfer for the bulky conjugate [1, 4].[1]

• Optimize Ion-Pairing System:

  • Standard: 100 mM TEAA (Triethylammonium acetate) is cheap but often lacks resolving power for difficult conjugates.[1]

  • High-Performance: Switch to HFIP (Hexafluoroisopropanol) / TEA .[1] HFIP is a fluorinated alcohol that coats the C18/C4 surface and improves the partitioning of the hydrophobic GalNAc moiety.[1]

  • Expert Tip (Boronic Acid): Add phenylboronic acid (PBA) to the mobile phase.[1][3] PBA forms a reversible cyclic ester with the cis-diols of the GalNAc sugar.[1] This complex is significantly more hydrophobic, shifting the conjugate peak away from the unconjugated oligo [2].[1]

Q: I observe "Ghost Peaks" or carryover in blank runs after purifying GalNAc conjugates. Why?

A: GalNAc ligands are hydrophobic and can aggregate or precipitate on the column head, especially in high-salt aqueous conditions.[1]

Corrective Action:

• Sawtooth Wash: Implement a sawtooth gradient (10% → 95% B → 10% B, repeated 3x) between runs.[1]

• Solvent Wash: Periodically wash the column with 50% Isopropanol / 50% Water (if column compatible) to strip hydrophobic aggregates that Acetonitrile (ACN) misses.[1]

Table 1: Mobile Phase Selection Guide

Method	Component A	Component B	Application	Pros/Cons
Standard	100 mM TEAA (pH 7.0)	100 mM TEAA in 80% ACN	Routine separation	Low cost; Moderate resolution.[1]
High-Res	15 mM TEA / 400 mM HFIP	15 mM TEA / 400 mM HFIP in Methanol	Mass Spec / Difficult separations	Best Resolution ; Expensive; Volatile.[1]
PBA-Shift	50 mM PBA / 100 mM TEAA	ACN	Overlapping peaks	Shifts GalNAc retention; Requires PBA removal later.[1]

Module 3: Anion Exchange (AEX) & Polishing

Q: My GalNAc conjugate is precipitating or aggregating during Anion Exchange. What is happening?

A: GalNAc conjugates can undergo hydrophobic self-association in the high-salt aqueous buffers used for AEX elution.[1]

Troubleshooting Protocol:

• Add Organic Modifier: Include 10–20% Acetonitrile in both Buffer A and Buffer B.[1] This disrupts hydrophobic aggregation without compromising the ionic interaction required for separation [6].[1]

• Temperature Control: Run the column at 50°C – 60°C . Elevated temperature prevents secondary structure formation (hairpins) and aggregation.[1] Note: Ensure your specific linker chemistry is stable at this temperature.[1]

• Chaotropic Salts: If NaCl fails, switch to Sodium Perchlorate (NaClO₄) .[1] It is more chaotropic (Hofmeister series) and helps keep hydrophobic conjugates in solution.[1]

Q: How do I efficiently remove the excess salt after AEX?

A: Tangential Flow Filtration (TFF) is superior to SEC for scale-up.[1]

• Membrane Selection: Use a 3 kDa or 5 kDa MWCO (Molecular Weight Cut-Off) membrane for standard 20-mer siRNAs (approx. 14-16 kDa with GalNAc).[1]

• Process: Perform diafiltration (5–7 diavolumes) against water or final formulation buffer.

• Critical Check: Measure conductivity of the permeate.[1] Continue until permeate conductivity matches the buffer (< 20 µS/cm for water).[1]

Module 4: Quality Control & Structural Integrity

Q: How do I verify the integrity of the GalNAc cluster using Mass Spec?

A: The GalNAc ligand is susceptible to fragmentation in the source.[1] You must distinguish between in-source fragmentation and synthetic impurities.[1]

Diagnostic Steps:

• Deconvolution: Look for the "ladder" of -203 Da (loss of N-acetylhexosamine unit).[1]

• Soft Ionization: Lower the Declustering Potential (DP) or Cone Voltage .[1] If the "impurities" disappear at lower energy, they are artifacts of the analysis, not the sample [4, 5].[1]

• Negative Mode: Oligonucleotides are best analyzed in negative ESI mode.[1]

QC Logic Flow

Figure 2: QC workflow to distinguish real degradation from analytical artifacts.

References

• Phenomenex. (2024).[1][4] Impurity Profiling of GalNAc-conjugated Oligonucleotides by LC-MS-UV.

• American Chemical Society (ACS). (2022).[1] Improved Purification of GalNAc-Conjugated Antisense Oligonucleotides Using Boronic Acids. Organic Process Research & Development.

• National Institutes of Health (NIH). (2017).[1] Synthesis of 5′-GalNAc-Conjugated Oligonucleotides: A Comparison of Solid and Solution-Phase Conjugation Strategies.

• Waters Corporation. Purifying Oligonucleotides: Method Development Guide.

• ResearchGate. (2025). High-Sensitivity Workflow for LC–MS-Based Analysis of GalNAc-Conjugated Oligonucleotides.

• YMC Europe. Analysis and Purification of Oligonucleotides by Anion Exchange and Ion-Pairing Reversed Phase Chromatography.

Sources

• 1. phenomenex.com [phenomenex.com]
• 2. gilson.com [gilson.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. GalNAc Oligonucleotide Impurity Profiling | Phenomenex [phenomenex.com]

Reference Data & Comparative Studies

1H NMR chemical shift assignment of beta-GalNAc anomeric proton

Definitive Assignment of the -GalNAc Anomeric Proton: A Comparative NMR Guide

Executive Summary The accurate assignment of the

-N-Acetylgalactosamine ( -GalNAc) anomeric proton is a critical checkpoint in glycomics and structural biology. Misidentification—frequently caused by spectral overlap with its C4-epimer -GlcNAc or its anomer -GalNAc—can compromise downstream structural elucidation of O-glycans and glycosaminoglycans.

This guide compares the efficacy of standard 1D

H NMR screening against the 2D HSQC-TOCSY correlation method . While 1D analysis provides rapid screening based on scalar coupling ( ), our comparative analysis demonstrates that multidimensional correlation is the only self-validating protocol to definitively distinguish -GalNAc in complex matrices.

Part 1: The Diagnostic Challenge

The anomeric proton (H1) of

-GalNAc typically resonates in the 4.40 – 4.70 ppm region (in D O). However, this region is a "spectral crowded zone," often populated by:

• -GlcNAc H1 signals.[1][2]
• -Galactose H1 signals.[1][3][4]

• Solvent suppression artifacts (if near the water edge).

The Core Problem: Epimeric Ambiguity

Both

-GalNAc and -GlcNAc share the same trans-diaxial relationship between H1 and H2, resulting in nearly identical large coupling constants ( Hz). Therefore, 1D splitting patterns cannot distinguish these two residues. The distinction relies entirely on the remote stereochemistry at Carbon-4 (C4), which is invisible to a simple H1 inspection.

Part 2: Comparative Analysis of Assignment Strategies

We evaluate three methodologies for assigning the

-GalNAc H1 signal.

Method A: 1D H NMR (Chemical Shift + Coupling)

• Mechanism: Relies on the Karplus equation.

  -anomers have axial-axial H1-H2 coupling ( ), yielding large values.

• Performance:

  • Pros: Fast (< 5 mins), quantitative.

  • Cons:High False Positive Rate. Cannot distinguish GalNAc from GlcNAc.

  • Verdict: Useful only for confirming anomeric configuration (

    vs ), not residue identity.

Method B: 2D H- H TOCSY (Total Correlation Spectroscopy)

• Mechanism: Magnetization transfer propagates through the scalar coupling network (H1

  H2 H3 H4).

• Performance:

  • Pros: Reveals the "fingerprint" of the spin system.

  • Cons: In large glycans, the transfer to H4 can be weak due to rapid relaxation (

    ).

Method C: 2D H- C HSQC (The Gold Standard)

• Mechanism: Correlates the proton to its attached carbon.

• Performance:

  • Pros:

    -GalNAc C1 resonates in a distinct window (~102-105 ppm), often resolved from GlcNAc.

  • Verdict:Highest Integrity. When combined with TOCSY (HSQC-TOCSY), it links the H1 to the diagnostic H4 signal.

Comparative Data Summary

Feature	-GalNAc	-GlcNAc	-GalNAc
H1 Chemical Shift ( )	4.40 – 4.70 ppm	4.50 – 4.80 ppm	5.00 – 5.40 ppm
H1-H2 Coupling ( )	7.8 – 8.5 Hz (Large)	8.0 – 9.0 Hz (Large)	3.0 – 4.0 Hz (Small)
H4 Characteristic	Narrow multiplet ( Hz)	Wide triplet ( Hz)	Narrow multiplet
H4 Chemical Shift	~3.90 ppm (Deshielded)	~3.40 – 3.60 ppm	~4.00 ppm

Technical Insight: The definitive differentiator is H4 . In GalNAc, H4 is equatorial (small couplings to H3/H5). In GlcNAc, H4 is axial (large couplings). You must trace the H1 signal to H4 to validate the assignment.

Part 3: Experimental Protocol (Self-Validating Workflow)

This protocol is designed to ensure "Trustworthiness" by building in a confirmation step (H4 detection).

Phase 1: Sample Preparation

• Lyophilization: Lyophilize the sample (

  mg) three times from 99.9% D O to exchange exchangeable protons (OH/NH).

• Solvent: Dissolve in 0.6 mL 99.96% D

  O (low paramagnetic impurity grade).

• Reference: Add trace DSS (0.0 ppm) or Acetone (2.225 ppm). Avoid TMS in aqueous solution.

Phase 2: The "Filter" Experiment (1D T2-Filter)

Why: To remove broad signals from large aggregates and flatten the baseline for clearer H1 integration.

• Run a CPMG (Carr-Purcell-Meiboom-Gill) sequence.

• Parameter: Set spin-echo delay (

  ) to 60-100 ms.

• Result: Only sharp anomeric doublets remain.

Phase 3: The Validation Experiment (2D HSQC-TOCSY)

Why: To correlate the H1 doublet to the diagnostic H4 multiplet.

• Pulse Sequence: hsqcgpmlph (Bruker) or equivalent phase-sensitive HSQC-TOCSY.

• Mixing Time: Set TOCSY mixing time to 80-100 ms .

  • Note: A short mix (20 ms) only shows H1-H2. A long mix (100 ms) is required to push magnetization to H4.

• Acquisition:

  • F2 (

    H): 10 ppm width, 2048 points.

  • F1 (

    C): 160 ppm width, 256 increments.

  • NS (Scans): Minimum 16 (signal-to-noise is critical for the H1-H4 cross-peak).

Phase 4: Data Interpretation

• Locate the H1 doublet at ~4.5 ppm.

• Look for the cross-peak in the HSQC-TOCSY spectrum.

• Validation Rule:

  • If H1 correlates to a carbon/proton pair at

    3.9 / 68-70 , it is -GalNAc .

  • If H1 correlates to a carbon/proton pair at

    3.5 / 70-75 , it is -GlcNAc .

Part 4: Visualization of the Logic Flow

The following diagrams illustrate the decision-making process and the magnetization transfer pathway required for validation.

Diagram 1: Assignment Decision Matrix

Caption: Logical workflow for distinguishing

-GalNAc from interfering signals using coupling constants and H4 topology.

Diagram 2: Magnetization Transfer Pathway (The "Fingerprint")

Caption: The TOCSY magnetization relay. The H1-H4 correlation is the definitive validator for GalNAc identity.

References

• Vliegenthart, J. F. G., et al. "High-resolution 1H-NMR spectroscopy of carbohydrate structures." ResearchGate, 2000.

• Kozar, T., et al. "A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates." ACS Omega, 2018.

• Creative Proteomics. "Identification of the Anomeric Configuration by 1H-NMR." Creative Proteomics Technical Guides.

• Manzi, A. E., et al. "NMR spectra of GalNAc-GlcA-MU recorded at 500 MHz in D2O." Glycobiology / ResearchGate, 1995.

• Togashi, T., et al. "Efficient 1H-NMR Quantitation of N-Acetyl-D-glucosamine (GlcNAc)." MDPI Molecules, 2011.

Sources

• 1. Efficient 1H-NMR Quantitation and Investigation of N-Acetyl-D-glucosamine (GlcNAc) and N,N'-Diacetylchitobiose (GlcNAc)2 from Chitin [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

distinguishing beta-GalNAc from beta-GlcNAc by mass spectrometry

Publish Comparison Guide: Distinguishing -GalNAc from -GlcNAc by Mass Spectrometry

The Stereochemical Challenge: C4 Epimers in the Gas Phase

In glycomics and glycoproteomics, distinguishing N-acetylgalactosamine (

-GalNAc) from N-acetylglucosamine ( -GlcNAc) is a critical analytical bottleneck. These two hexosamines are C4 epimers —they differ only in the axial (GalNAc) versus equatorial (GlcNAc) orientation of the hydroxyl group at the fourth carbon.

Standard Mass Spectrometry (MS) measures mass-to-charge ratio (m/z). Since both isomers share an identical monoisotopic mass (221.0899 Da as free monosaccharides, residue mass 203.0794 Da), they are indistinguishable in MS1 spectra. Discrimination requires probing their unique structural stability and cross-sectional areas using advanced fragmentation or mobility techniques.

This guide evaluates the three most robust methodologies for differentiation: Diagnostic Oxonium Ion Ratios (MS/MS) , Ion Mobility Spectrometry (IMS) , and Chemical/Enzymatic Derivatization .

Comparative Analysis of Methodologies

The following table summarizes the operational parameters for each approach to help you select the workflow best suited to your lab's infrastructure.

Feature	Method A: Diagnostic Oxonium Ratios	Method B: Ion Mobility (IMS)	Method C: Enzymatic/Chemical Derivatization
Principle	Stereospecific fragmentation kinetics of the m/z 204 ion.	Separation based on Collision Cross Section (CCS) in gas phase.	Mass shift via specific oxidation or enzymatic cleavage.[1]
Equipment	High-Res MS (Orbitrap/Q-TOF) with HCD capability.	MS with IMS cell (TWIM, DTIM, or TIMS).	Standard LC-MS; requires wet-lab prep.
Sensitivity	High (Femtomole range).	Medium-High (dependent on transmission).	Medium (losses during sample prep).
Throughput	High (compatible with shotgun proteomics).	High (milliseconds separation).	Low (requires incubation/cleanup).
Specificity	>95% with calibrated energy.	~100% if baseline resolved.	100% (enzyme specificity).
Key Limitation	Requires optimized Collision Energy (CE); ratios can drift.	Requires specialized hardware; isomers may overlap in complex glycans.	Labor-intensive; incomplete reactions can cause artifacts.

Deep Dive: Method A - Diagnostic Oxonium Ion Fragmentation

This is the most accessible method for labs equipped with HCD (Higher-energy Collisional Dissociation) cells. When a glycopeptide or glycan is fragmented, the HexNAc residue is released as a characteristic oxonium ion at m/z 204.087 .[2]

Further fragmentation of this m/z 204 precursor (pseudo-MS3) yields a pattern of secondary fragments (m/z 186, 168, 144, 138, 126). The stereochemistry at C4 dictates the stability of the ring and the preferred fragmentation pathways.

The Mechanism

• GlcNAc (Equatorial C4-OH): The ring is more stable. Fragmentation favors the retention of the C3-C4 segment, producing a dominant m/z 138 ion (elimination of

  and ).

• GalNAc (Axial C4-OH): The axial position facilitates different dehydration pathways, enhancing the m/z 144 ion (loss of

  ).

The Diagnostic Ratio

The ratio of 138/144 is the gold standard for differentiation.

• -GlcNAc: Ratio 1.5 – 3.0 (Dominant 138)
• -GalNAc: Ratio 0.5 – 0.8 (Dominant 144 or equivalent intensity)

Visualization: Fragmentation Pathway

Caption: Differential fragmentation pathways of the HexNAc oxonium ion (m/z 204). GlcNAc favors the formation of m/z 138, while GalNAc enhances m/z 144 production.[3]

Deep Dive: Method B - Ion Mobility Spectrometry (IMS)

IMS separates ions based on their shape and size (Collision Cross Section, CCS) as they drift through a buffer gas under an electric field.

• Separation Physics: The axial C4-OH in GalNAc creates a more compact gas-phase conformation compared to the equatorial GlcNAc.

• Result: GalNAc typically has a smaller CCS and shorter drift time than GlcNAc.

• Application: This is particularly powerful for analyzing released glycans (e.g., distinguishing Lewis X vs. Lewis A, or core structures) where fragmentation might be ambiguous.

Visualization: IMS Separation Workflow

Caption: IMS separation logic. GalNAc (compact) travels faster through the drift gas than GlcNAc (extended).

Experimental Protocol: Diagnostic Oxonium Ion Ratio (HCD)

This protocol is designed for a Thermo Orbitrap system but is adaptable to Q-TOFs with collision cells.

Step 1: Sample Preparation

Ensure samples are desalted (C18 SPE) to prevent cation adduction, which alters fragmentation patterns.

Step 2: MS Method Setup[4][5]

• Ionization: ESI Positive Mode.

• Fragmentation Mode: HCD (Higher-energy Collisional Dissociation).[4][5][6][7][8]

• Collision Energy (NCE): This is the critical variable.

  • Screening: Set a stepped NCE of 25, 30, 35%.

  • Targeted: For optimal 138/144 generation, an NCE of 30-35% is usually ideal. Too low (<20%) yields only m/z 204; too high (>45%) obliterates the diagnostic fragments.

• Resolution: 30,000 or higher (at m/z 200) to resolve m/z 126.055 from background interferences.

• Mass Range: Must include low mass range (start m/z 100).

Step 3: Data Acquisition & Analysis

• Extract Ion Chromatogram (XIC) for the precursor glycopeptide.

• In the MS/MS spectrum, locate the HexNAc oxonium ion (m/z 204.087).[2]

• Zoom into the m/z 100–200 region.

• Integrate peak areas for m/z 138.055 and m/z 144.065 .

• Calculate Ratio (R):

Step 4: Interpretation Criteria

• If R > 2.0: High confidence

  -GlcNAc (e.g., O-GlcNAc, N-glycan antennae).

• If R < 1.0: High confidence

  -GalNAc (e.g., Tn Antigen, Mucin cores).

• If R

  1.0 - 1.5: Mixed population or suboptimal collision energy. Run standards to calibrate.

References

• Halim, A., et al. (2014).[3] Discovery of a nucleocytoplasmic O-mannose glycoproteome in yeast. (Establishes the use of oxonium ion ratios for HexNAc isomer differentiation).

• Hines, W., et al. (2022). HexNAcQuest: A Tool to Distinguish O-GlcNAc and O-GalNAc.[4][6][7] Journal of the American Society for Mass Spectrometry. (Describes the software and statistical models for 138/144 ratios).

• Jin, C., et al. (2019). Separation of Isomeric O-Glycans by Ion Mobility and Liquid Chromatography–Mass Spectrometry. Analytical Chemistry.[8][9][10][11] (Demonstrates IMS separation of GalNAc/GlcNAc epimers).

• Riley, N. M., et al. (2021). Electron-Transfer/Higher-Energy Collision Dissociation (EThcD) Enables Spatially Resolved Glycoproteomics. (Application of diagnostic ions in complex workflows).

• Struwe, W. B., et al. (2016). Global glycan profiling by ion mobility mass spectrometry.[9] (Review of CCS values for monosaccharides).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Methods for Enrichment and Assignment of N-Acetylglucosamine Modification Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. books.rsc.org [books.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. HexNAcQuest: A Tool to Distinguish O-GlcNAc and O-GalNAc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. biorxiv.org [biorxiv.org]
• 10. Separation of Isomeric O-Glycans by Ion Mobility and Liquid Chromatography-Mass Spectrometry. [publications.scilifelab.se]
• 11. researchgate.net [researchgate.net]

coupling constants J1-2 for beta-N-acetylgalactosamine NMR

The Definitive Guide to Anomeric Assignment: Coupling Constants ( ) for -N-Acetylgalactosamine

Executive Summary: The Stereochemical Gatekeeper

In the development of glycomimetics and cancer vaccines (e.g., Tn antigen-based therapies), the precise assignment of the

-N-acetylgalactosamine ( -GalNAc) anomeric configuration is non-negotiable. While mass spectrometry yields sequence data, it is blind to stereochemistry.

This guide objectively compares the vicinal proton-proton coupling constant (

) against alternative NMR metrics. We establish why remains the "Gold Standard" for unambiguous assignment of the -anomer in pyranose rings, supported by experimental protocols and comparative data.

The Metric: Coupling Constant

Mechanism of Action

The magnitude of the vicinal coupling constant between H1 and H2 is governed by the Karplus equation , which relates

to the dihedral angle ( ) between the protons.

• -GalNAc ( chair): H1 and H2 are in a trans-diaxial relationship ( ). This geometry maximizes orbital overlap, resulting in a large coupling constant ( Hz).
• -GalNAc ( chair): H1 is equatorial and H2 is axial ( ). This cis-relationship minimizes the coupling, resulting in a small coupling constant ( Hz).

Comparative Performance Data

The following table synthesizes field-standard values for GalNAc and related hexosamines in D

O at 298 K.

Metric	-GalNAc (Target)	-GalNAc (Alternative)	-GlcNAc (Reference)	Reliability Score
(Hz)	8.0 – 9.2	3.0 – 4.0	8.0 – 9.0	High (Binary distinction)
H1 (ppm)	4.40 – 4.60	5.10 – 5.30	4.50 – 4.70	Medium (Solvent dependent)
(Hz)	~160	~170	~160	High (Requires C)
NOE Correlations	H1 H3/H5	H1 H2	H1 H3/H5	Medium (Distance dependent)

Analyst Note: While chemical shift (

) is useful, it is susceptible to shielding effects from aglycones (e.g., in glycopeptides). is an intrinsic intramolecular property, making it robust against environmental variations.

Comparative Analysis: vs. Alternative Methods

Method A: Analysis (The Gold Standard)

• Pros: Requires only a standard 1D

  H spectrum; provides immediate, binary confirmation (Large vs. Small).

• Cons: Requires sufficient digital resolution; can be obscured by signal overlap in complex oligosaccharides.

• Verdict: The primary method for purity checks and simple structural validation.

Method B: Heteronuclear Coupling ( )

• Pros: The

  Hz difference between (170 Hz) and (160 Hz) is definitive.

• Cons: Requires a coupled HSQC or 1D

  C spectrum (low sensitivity); significantly longer acquisition time.

• Verdict: A validation step for ambiguous cases where H1 signals overlap.

Method C: Chemical Shift Indexing ( )

• Pros: Instantaneous visualization.

• Cons: "Drift" is common. Glycosylation at O-3 or O-4 can shift H1 resonances, leading to false positives if relying solely on ppm values.

• Verdict: A screening tool, not a confirmation tool.

Experimental Protocol: Measuring

Objective: Accurately resolve the H1 doublet to determine

value with Hz precision.

Step 1: Sample Preparation

• Solvent: Dissolve 2-5 mg of GalNAc derivative in 600

  L of 99.9% D O.

  • Why: D

    O eliminates the OH signals that can obscure the mid-field region, though H1 is usually downfield enough to be clear.

• Tube: Use a high-precision 5mm NMR tube to minimize shimming errors.

Step 2: Acquisition Parameters (600 MHz Instrument)

• Pulse Sequence: zg30 (Standard 1D Proton).

• Spectral Width: 10-12 ppm (ensure H1 is not aliased).

• Acquisition Time (AQ): > 3.0 seconds .

  • Critical: Digital Resolution (

    ) = . To resolve a split of 8 Hz clearly, you need high resolution. An AQ of 3s gives ~0.3 Hz resolution.

• Scans (NS): 16-64 (depending on concentration).

Step 3: Processing & Calculation[1]

• Window Function: Apply no line broadening (

  ) or mild Gaussian multiplication to enhance resolution.

• Phasing: Manually phase the H1 doublet (typically the most downfield signal, ~4.5 ppm for

  ).

• Peak Picking: Select the two maxima of the doublet.

• Calculation:

Decision Logic & Workflow

The following diagram illustrates the logical pathway for assigning the anomeric configuration using the metrics described.

Figure 1: Decision tree for the unambiguous assignment of GalNAc anomeric configuration using NMR coupling constants.

References

• Vliegenthart, J. F. G., et al. (1983). High-resolution 1H-NMR spectroscopy of carbohydrates. Advances in Carbohydrate Chemistry and Biochemistry.

• Duus, J. Ø., et al. (2000). Carbohydrate structural determination by NMR spectroscopy: Modern methods and limitations. Chemical Reviews.

• Bubb, W. A. (2003). NMR spectroscopy in the study of carbohydrates: Characterization of synthetic carbohydrate-based vaccines. Concepts in Magnetic Resonance.

• Reich, H. J. (2023). WinPLT NMR Data: Coupling Constants in Carbohydrates. University of Wisconsin-Madison.

crystal structure analysis of 2-(acetylamino)-2-deoxy-beta-D-galactopyranose

An In-Depth Comparative Guide to the Structural Analysis of 2-(acetylamino)-2-deoxy-beta-D-galactopyranose

Introduction: The Structural Significance of a Key Glycan

2-(acetylamino)-2-deoxy-beta-D-galactopyranose, more commonly known as N-acetyl-β-D-galactosamine (β-GalNAc), is a fundamental monosaccharide with profound implications in biology and medicine. As a critical component of glycoproteins and glycolipids, its structure and conformation govern vital cellular processes, including cell-cell recognition, signaling, and immune responses.[] Notably, aberrant glycosylation involving GalNAc, such as the formation of the Tn antigen, is a hallmark of cancer and is associated with metastasis.[2] A precise understanding of its three-dimensional structure is therefore paramount for researchers in glycobiology, drug development, and materials science to decipher its biological functions and design targeted therapeutics.

This guide provides a comparative analysis of the primary techniques employed for the structural elucidation of β-GalNAc. We move beyond simple procedural descriptions to explore the causal relationships behind experimental choices, offering a senior-level perspective on how to select and integrate methodologies to achieve a comprehensive structural understanding. We will compare the "gold standard" solid-state view from Single-Crystal X-ray Crystallography with the dynamic solution-phase insights from Nuclear Magnetic Resonance (NMR) Spectroscopy and the predictive power of Computational Modeling .

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the definitive method for determining the precise three-dimensional arrangement of atoms in a solid, crystalline state.[3] The technique involves irradiating a single, highly ordered crystal with an X-ray beam. The crystal lattice diffracts the X-rays into a specific pattern of reflections. By analyzing the position and intensity of these diffracted spots, a map of the electron density within the crystal's repeating unit can be calculated, and from this, a detailed atomic model can be built and refined.[4] For a molecule like β-GalNAc, this method provides an unambiguous, high-resolution snapshot of its conformation, including bond lengths, bond angles, and the stereochemical configuration of its chiral centers.

A study on O-acetylated derivatives of 2-acylamino-2-deoxy-D-galactopyranosides provides a concrete example of the insights gained from this technique. The crystal structures revealed that the pyranose ring consistently adopts a ⁴C₁ chair conformation.[5] This conformation is the most stable arrangement for most D-hexopyranoses. The crystallographic data also allows for a detailed analysis of the orientation of substituent groups, such as the N-acetyl group at the C2 position, which is critical for its interaction with enzymes and receptors.[5]

Experimental Workflow: From Solution to Structure

The process of determining a crystal structure is a multi-step, self-validating workflow. Each stage provides feedback on the quality and feasibility of the next.

Sources

• 2. uvadoc.uva.es [uvadoc.uva.es]
• 3. Single-Crystal X-Ray Crystallography | MtoZ Biolabs [mtoz-biolabs.com]
• 4. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crystal structures of O-acetylated 2-acylamino-2-deoxy-D-galactose derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison Guide: IR Spectroscopy of N-Acetyl-beta-D-galactosamine (GalNAc)

Topic: IR Spectroscopy Characteristic Bands for N-Acetyl-beta-D-galactosamine (GalNAc) Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

N-acetyl-beta-D-galactosamine (GalNAc) is a critical amino sugar derivative, distinct from its epimer N-acetyl-glucosamine (GlcNAc) and its precursor galactosamine.[1] In drug development, particularly for hepatic targeting via the Asialoglycoprotein Receptor (ASGPR), the purity and anomeric configuration of GalNAc are paramount.

This guide provides an in-depth technical analysis of the infrared (IR) spectral characteristics of GalNAc. Unlike generic spectral lists, this document focuses on the comparative differentiation of GalNAc from its structural isomers and the validation protocols required for high-stakes pharmaceutical applications.

Part 1: Spectral Characterization & Band Assignment[2]

The Fingerprint of GalNAc

The IR spectrum of GalNAc is defined by three primary regions: the high-frequency hydroxyl/amide region, the mid-frequency carbonyl region, and the complex fingerprint region where stereochemical identification occurs.

Table 1: Characteristic IR Bands of N-Acetyl-beta-D-galactosamine

Region	Wavenumber (cm⁻¹)	Assignment	Structural Significance
Functional Group	3200–3500 (Broad)	O-H Stretching	Indicates H-bonding network; broadness correlates with crystallinity and moisture content.
3280–3350	N-H Stretching	Characteristic of the acetamido group.
2850–2950	C-H Stretching	C-H bonds of the pyranose ring and acetyl methyl group.
Amide Region	1630–1660	Amide I (C=O[2][3] Stretch)	Critical Identification Marker. The exact position is sensitive to the H-bonding environment of the acetyl group.
1540–1560	Amide II (N-H Bend)	Coupled N-H bending and C-N stretching; confirms the N-acetyl substitution.
Fingerprint	1000–1150	C-O / C-C Stretching	Pyranose ring vibrations. Highly specific to the sugar backbone.
Anomeric Region	~890 ± 10	C1-H Deformation (β-anomer)	Differentiation Marker. Distinguishes β-GalNAc from α-GalNAc (typically ~840 cm⁻¹).

The Epimeric Challenge: GalNAc vs. GlcNAc

The most common analytical challenge is distinguishing GalNAc from GlcNAc. These molecules are C4 epimers , differing only in the orientation of the hydroxyl group at carbon 4 (axial for GalNAc, equatorial for GlcNAc).[1]

• Mechanism of Differentiation: While the Amide I and II bands are nearly identical for both (due to the conserved N-acetyl group at C2), the Fingerprint Region (950–1150 cm⁻¹) reveals the C4 stereochemistry.

• Spectral Feature: GalNAc typically displays a unique splitting pattern or shoulder in the C-O stretching region (1040–1080 cm⁻¹) caused by the axial C4-OH bond tension, which differs from the equatorial C4-OH vibration of GlcNAc.

• Validation: To confirm identity, overlay the sample spectrum with a certified GlcNAc reference. A perfect match in the Amide region but mismatch in the 1000–1100 cm⁻¹ region confirms the epimeric difference.

Part 2: Experimental Protocol (Self-Validating Systems)

Methodology Comparison: ATR vs. KBr Pellet

For GalNAc analysis, the choice of sampling technique significantly impacts data quality.

Feature	Attenuated Total Reflectance (ATR)	KBr Pellet (Transmission)
Principle	Surface reflection (evanescent wave).	Transmission through dilute matrix.
Sample Prep	Minimal (Direct solid contact).	High (Grinding, pressing, drying).
Moisture Sensitivity	Low (Short pathlength).	High (KBr is hygroscopic).
Resolution	Good (sufficient for ID).	Excellent (Gold standard for library matching).
Recommendation	Routine QC & Screening.	Structural Elucidation & Publication.

Validated Workflow for GalNAc Analysis

This protocol ensures reproducibility and minimizes artifacts from moisture (GalNAc is hygroscopic).

Step 1: Instrument Stabilization

• Purge FTIR spectrometer with dry nitrogen for 15 minutes to remove atmospheric water vapor and CO₂ (peaks at ~2350 cm⁻¹).

Step 2: Sample Pre-treatment (Critical)

• Why: GalNAc absorbs ambient moisture, broadening the O-H band (3200–3500 cm⁻¹) and obscuring fine details.

• Action: Dry the GalNAc standard in a vacuum desiccator over P₂O₅ for at least 4 hours prior to analysis.

Step 3: Data Acquisition (ATR Method)

• Clean the Diamond/ZnSe crystal with isopropanol; ensure background is flat.

• Place ~5 mg of dried GalNAc powder on the crystal.

• Apply pressure using the clamp until the force gauge indicates optimal contact (typically ~80-100 N).

• Acquire spectrum: 32 scans minimum, 4 cm⁻¹ resolution.

Step 4: Post-Processing & Validation

• Baseline Correction: Apply automatic baseline correction.

• CO₂ Removal: Electronically subtract the 2350 cm⁻¹ doublet if present.

• Criteria Check:

  • Amide I peak must be distinct and sharp (~1650 cm⁻¹).

  • No "shark-tooth" noise in the 2000–2500 cm⁻¹ region (indicates poor crystal contact).

Part 3: Application in Drug Development

Quality Control of GalNAc-Conjugates

In siRNA therapeutics (e.g., GalNAc-siRNA conjugates), IR spectroscopy serves as a rapid "fingerprint" identity test. The presence of the Amide I and II bands in the final conjugate—where they were previously absent in the naked oligonucleotide—confirms successful conjugation of the GalNAc ligand.

Workflow Visualization

The following diagram illustrates the decision logic for characterizing an unknown carbohydrate sample suspected to be GalNAc.

Caption: Logical workflow for the stepwise identification of GalNAc, distinguishing it from non-acetylated sugars, C4 epimers, and alpha-anomers.

References

• NIST Chemistry WebBook. Infrared Spectroscopy of Carbohydrates: A Review of the Literature. National Institute of Standards and Technology. [Link]

• Specac Ltd. Interpreting Infrared Spectra: A Practical Approach. [Link]

• National Institutes of Health (NIH). Distinguishing Galactoside Isomers with Mass Spectrometry and Gas-Phase Infrared Spectroscopy. [Link]

Sources

• 1. collagensei.com [collagensei.com]
• 2. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]

A Researcher's Guide to Enzymatic Hydrolysis Assays for Confirming β-GalNAc Configuration

For Researchers, Scientists, and Drug Development Professionals

The determination of the anomeric configuration of N-acetylgalactosamine (GalNAc) is a critical step in glycobiology and the development of targeted therapeutics, such as siRNA conjugates. The spatial orientation of the substituent at the anomeric carbon (C1) — designated as either α or β — profoundly influences the molecule's biological activity, including its interaction with receptors and susceptibility to enzymatic degradation. This guide provides an in-depth comparison of enzymatic hydrolysis assays for confirming the β-GalNAc configuration, supported by experimental data and protocols.

The Principle of Stereospecificity: Leveraging Enzymes as Analytical Tools

Enzymatic assays offer a highly specific and sensitive method for anomeric configuration analysis. The core principle lies in the strict stereospecificity of certain glycosidases, which act as biological catalysts. For the confirmation of a β-linkage, exo-glycosidases that specifically hydrolyze terminal β-linked N-acetylhexosamine residues are employed.

β-N-Acetylhexosaminidases (EC 3.2.1.52) are a class of exo-glycosidases ideal for this purpose. These enzymes catalyze the hydrolysis of terminal non-reducing N-acetyl-D-hexosamine residues from oligosaccharides and glycoproteins.[1][2][3] Their specificity for the β-anomer allows for a definitive confirmation of its presence. If the GalNAc residue is in the β-configuration, the enzyme will cleave it from the glycoconjugate. Conversely, an α-linked GalNAc will remain intact.

Experimental Workflow: A Step-by-Step Guide

The following protocol outlines a typical enzymatic hydrolysis assay using a commercially available β-N-acetylhexosaminidase.

Materials

• Glycoprotein or glycoconjugate sample containing the GalNAc residue of interest.

• β-N-Acetylhexosaminidase (recombinant, from sources like Streptomyces plicatus or Jack bean).[4]

• Reaction Buffer (e.g., 50 mM sodium citrate, pH 4.5 or 1X GlycoBuffer 1).[1][4]

• Control Substrate (e.g., p-nitrophenyl-N-acetyl-β-D-galactosaminide, 4NP-β-GalNAc).[1]

• Quenching Solution (e.g., 0.1 M Sodium Carbonate).[1]

• Analytical system for product detection (e.g., HPLC, mass spectrometer, or spectrophotometer for chromogenic substrates).

Protocol

• Sample Preparation : Dissolve the glycoconjugate sample in the reaction buffer to a final concentration suitable for the detection method.

• Enzyme Reconstitution : Prepare the β-N-acetylhexosaminidase solution according to the manufacturer's instructions. A typical concentration might be around 1,000 U/mL.[2]

• Positive Control : Prepare a reaction with the control substrate (e.g., 4 mM 4NP-β-GalNAc) to ensure the enzyme is active.[1]

• Enzymatic Reaction :

  • To the sample solution, add a defined amount of β-N-acetylhexosaminidase. The exact enzyme-to-substrate ratio may require optimization.

  • Incubate the reaction at the optimal temperature for the enzyme, typically 37°C, for a specified duration (e.g., 1-4 hours).[4][5]

• Reaction Termination : Stop the reaction by heat inactivation (e.g., 75°C for 10 minutes) or by adding a quenching solution.[4][6]

• Product Analysis : Analyze the reaction mixture to detect the released GalNAc or the deglycosylated parent molecule. This can be achieved through various techniques:

  • High-Performance Liquid Chromatography (HPLC) : Compare the chromatograms of the enzyme-treated and untreated samples. A shift in the retention time of the peak corresponding to the glycoconjugate indicates successful hydrolysis.

  • Mass Spectrometry (MS) : Detect the mass difference between the intact and enzyme-treated glycoconjugate.[7]

  • Spectrophotometry : If using a chromogenic substrate like 4NP-β-GalNAc for the positive control, measure the absorbance at 420 nm to quantify the released p-nitrophenol.[1]

Workflow Diagram

Sources

• 1. mdpi.com [mdpi.com]
• 2. beta-N-Acetylhexosaminidase prokaryote Enzyme | Megazyme [megazyme.com]
• 3. ejournal.sinica.edu.tw [ejournal.sinica.edu.tw]
• 4. neb.com [neb.com]
• 5. journals.asm.org [journals.asm.org]
• 6. β-N-Acetylhexosaminidase - Glycobiology Series - 苏州瑞特佰生物科技有限公司 [rhinobio.com]
• 7. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

Operational Safety &amp; Handling Guide: 2-(Acetylamino)-2-deoxy-β-D-galactopyranose (GalNAc)

Executive Summary: The Dual-Risk Philosophy

As researchers, we often dismiss saccharides as "safe." While 2-(acetylamino)-2-deoxy-β-D-galactopyranose (GalNAc) is intrinsically non-hazardous, treating it with casual indifference is a procedural error. In modern drug development—specifically for ASGPR-targeted delivery of siRNA and ASOs —the risk profile is not defined by the toxicity of the sugar, but by two external factors:

• Biological Integrity (Protecting the Sample): GalNAc is the targeting moiety for high-value therapeutics. Contamination with nucleases (RNases) or moisture during handling can compromise the downstream conjugation efficiency and therapeutic index.

• Contextual Hazard (Protecting the Operator): While the raw sugar is benign, it is frequently handled in conjunction with organic solvents (DMSO, DMF) and potent oligonucleotides.

This guide provides a self-validating safety protocol that ensures both operator safety and experimental success.

Risk Assessment & Hazard Profile

Intrinsic vs. Contextual Data

The following table summarizes the physical and chemical safety profile of GalNAc compared to its operational context.

Parameter	Intrinsic Property (Raw Material)	Operational Context (Conjugation/Synthesis)
GHS Classification	Non-Hazardous (OSHA 29 CFR 1910.1200)	Potentially Hazardous (Solvent/API dependent)
Toxicity	Low (LD50 > 5000 mg/kg, Oral Rat)	Variable (High if conjugated to cytotoxins)
Physical State	White to off-white crystalline powder	Solution in DMSO/Water or lyophilized cake
Primary Risk	Nuisance dust; Hygroscopicity	Skin absorption (via DMSO); Inhalation of aerosols
Critical Control	Moisture control; Static electricity	Fume hood containment; Splash protection

Logic Flow: Risk Determination

The diagram below illustrates how to determine the necessary safety level based on your specific experimental stage.

Figure 1: Decision logic for selecting PPE based on physical state and solvent context.

Personal Protective Equipment (PPE) Specifications

A. Hand Protection (The "Double-Glove" Protocol)

GalNAc is often dissolved in DMSO for conjugation reactions. DMSO enhances skin permeability, potentially carrying dissolved contaminants into the bloodstream.

• Primary Layer: Nitrile (4 mil minimum).

  • Why: Latex is susceptible to degradation by organic solvents used in glyco-chemistry.

• Secondary Layer (Context Dependent): If handling >100mL of organic solvent or potent conjugates, wear Silver Shield/4H laminate gloves under outer nitrile gloves.

• Validation: Perform the "Inflation Test" on gloves before use to check for micro-perforations.

B. Respiratory Protection[1][2][3][4][5]

• Routine Handling: Handling small amounts (<5g) can be done on an open bench, but a Fume Hood is preferred to prevent moisture absorption (hygroscopicity) and product loss.

• Large Scale/Dust: Use a NIOSH N95 particulate respirator if weighing large quantities outside a hood to prevent inhalation of nuisance dust, which can irritate the upper respiratory tract.

C. Eye & Body Protection[2][5]

• Eyes: ANSI Z87.1 compliant safety glasses with side shields.

  • Upgrade: Chemical splash goggles are mandatory if the sugar is dissolved in volatile or corrosive solvents.

• Body: Standard cotton/polyester lab coat. Ensure cuffs are tucked under gloves to prevent wrist exposure.

Operational Workflow & Logistics

Step 1: Storage & Retrieval

GalNAc is hygroscopic. Moisture uptake alters the molecular weight calculation, leading to stoichiometric errors in conjugation.

• Storage: -20°C is standard for long-term stability.

• Equilibration: Allow the container to reach room temperature before opening .

  • Causality: Opening a cold bottle introduces condensation, hydrolyzing the sugar over time.

Step 2: Weighing (The Static Challenge)

Dry carbohydrate powders are prone to static charge, causing the powder to "jump" or cling to spatulas.

• Tooling: Use an anti-static gun or polonium strip near the balance. Use weighing paper, not plastic boats, to minimize static.

• Technique: Do not return excess powder to the stock container (GLP violation: cross-contamination risk).

Step 3: Solubilization

• Solvent Choice: GalNAc is highly soluble in water. For conjugation, it is often dissolved in anhydrous DMSO or DMF.

• Exotherm: Dissolution is generally endothermic or neutral; no cooling bath is required.

Step 4: Waste Disposal

Disposal protocols depend heavily on the mixture, not the sugar itself.

Waste Category	Composition	Disposal Method
Solid Non-Hazardous	Pure GalNAc powder, weighing paper, contaminated gloves (no solvents)	Standard Lab Trash (check local EHS)
Aqueous Liquid	GalNAc in water/buffer (pH 6-8)	Drain disposal (if permitted by local EHS) or Aqueous Waste stream
Solvent Liquid	GalNAc in DMSO, DMF, or Acetonitrile	Halogenated/Non-Halogenated Organic Waste
Biologic	GalNAc conjugated to siRNA/DNA	Biohazard/Medical Waste (Incineration)

Emergency Response Plan

Spills

• Dry Powder:

  • Do not sweep vigorously (creates dust).

  • Cover with wet paper towels to dampen, then wipe up.

  • Place in general waste.

• Liquid (Solvent-based):

  • Evacuate area if fumes are strong.

  • Use a spill kit compatible with the solvent (e.g., universal absorbent pads).

  • Do not use water immediately if the solvent is water-reactive (unlikely with GalNAc solvents, but good practice).

First Aid

• Inhalation: Move to fresh air. The sugar is non-toxic, but high concentrations of dust can cause mechanical irritation.

• Eye Contact: Flush with water for 15 minutes.[1][2][3][4] The sugar is a mechanical irritant.

• Ingestion: Rinse mouth. No medical attention is typically required for small amounts unless the sugar was conjugated to a toxic agent.

Process Visualization

The following diagram outlines the operational lifecycle of GalNAc in a conjugation workflow.

Figure 2: Operational lifecycle ensuring product integrity from storage to conjugation.

References

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: 29 CFR 1910.1200.[3][4][5] Retrieved from [Link]

• Alnylam Pharmaceuticals. (2018). The Nonclinical Safety Profile of GalNAc-conjugated RNAi Therapeutics. Toxicologic Pathology. Retrieved from [Link]

• National Institutes of Health (NIH). (2019). Safety evaluation of 2′-deoxy-2′-fluoro nucleotides in GalNAc-siRNA conjugates. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]